(4-Propoxybenzyl)amine

• CAS: 21244-33-7

Core Science & Biosynthesis

Introduction: The Utility of (4-Propoxybenzyl)amine as a Chemical Intermediate

An In-depth Technical Guide to the Synthesis and Characterization of (4-Propoxybenzyl)amine

(4-Propoxybenzyl)amine is a primary amine featuring a benzene ring substituted with a propoxy group and an aminomethyl group. Its structure serves as a valuable scaffold and intermediate in the synthesis of more complex molecules, particularly within the pharmaceutical and materials science sectors. The presence of the flexible propoxy chain, the aromatic core, and the reactive primary amine functionality makes it a versatile building block. Its structural motif can be found in various biologically active compounds, including novel synthetic opioids like protonitazene, where the 4-propoxybenzyl moiety is a key component.[1][2] This guide provides a comprehensive overview of the principal synthetic routes to (4-Propoxybenzyl)amine, detailed experimental protocols, and a thorough discussion of the analytical techniques required for its structural confirmation and purity assessment.

Part 1: Strategic Approaches to Synthesis

The synthesis of (4-Propoxybenzyl)amine can be accomplished through several established organic chemistry transformations. The choice of a specific route often depends on the availability of starting materials, scalability, and desired purity. This section details three robust and widely applicable methods: Reductive Amination, Nitrile Reduction, and the Gabriel Synthesis.

Route 1: Reductive Amination of 4-Propoxybenzaldehyde

Reductive amination is arguably the most direct and efficient method for preparing (4-Propoxybenzyl)amine. This one-pot reaction involves the condensation of an aldehyde with an amine source to form an imine, which is then reduced in situ to the corresponding amine.

• Precursor Synthesis: The key starting material, 4-propoxybenzaldehyde, is commercially available.[3][4][5] However, it can be readily synthesized via a Williamson ether synthesis from 4-hydroxybenzaldehyde and a suitable propyl halide (e.g., 1-bromopropane) in the presence of a base like potassium carbonate.[6] This initial step provides a high yield of the desired aldehyde precursor.

• Imine Formation and Reduction: 4-Propoxybenzaldehyde is reacted with an ammonia source (such as ammonium acetate or aqueous ammonia) to form the transient (4-propoxybenzylidene)methanimine. A mild reducing agent, typically sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN), is introduced to selectively reduce the imine C=N bond to afford the target primary amine. Catalytic hydrogenation over a metal catalyst (e.g., Pt/C, Raney Nickel) is also a highly effective alternative for the reduction step.[7]

Causality Insight: The choice of reducing agent is critical. Sodium cyanoborohydride is particularly effective as it is less reactive towards the aldehyde starting material than the imine intermediate, minimizing the side reaction of reducing the aldehyde to an alcohol.

Route 2: Reduction of 4-Propoxybenzonitrile

This two-step route begins with a nitrile precursor and utilizes a powerful reducing agent to generate the primary amine.

• Precursor Synthesis: The required intermediate, 4-propoxybenzonitrile, can be prepared by the alkylation of 4-cyanophenol with a propyl halide, analogous to the synthesis of other 4-alkoxybenzonitriles.[8]

• Nitrile Reduction: The cyano group is then reduced to an aminomethyl group. This transformation requires a potent reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like THF.[8] The reaction proceeds via nucleophilic addition of hydride to the nitrile, followed by hydrolysis during the workup to liberate the amine. Alternatively, high-pressure catalytic hydrogenation can achieve this reduction, offering a safer and more scalable option for industrial applications.

Causality Insight: LiAlH₄ is a highly reactive and non-selective reducing agent. Therefore, the substrate must be free of other reducible functional groups (esters, ketones, etc.) to avoid unwanted side reactions. The reaction must be performed under strictly anhydrous conditions due to the violent reaction of LiAlH₄ with water.

Route 3: The Gabriel Synthesis

The Gabriel synthesis is a classic and reliable method for preparing primary amines from alkyl halides, which ingeniously avoids the common problem of over-alkylation seen in direct alkylation of ammonia.[9][10]

• Intermediate Synthesis (4-Propoxybenzyl Halide): This route requires the preparation of a reactive electrophile, 4-propoxybenzyl chloride or bromide. This is typically achieved in two steps: first, the reduction of 4-propoxybenzaldehyde to 4-propoxybenzyl alcohol using a mild reducing agent like NaBH₄. Second, the conversion of the resulting alcohol to the corresponding halide using a reagent such as thionyl chloride (SOCl₂) for the chloride or phosphorus tribromide (PBr₃) for the bromide.[11][12]

• Phthalimide Alkylation: The 4-propoxybenzyl halide is then reacted with potassium phthalimide. The phthalimide anion acts as a surrogate for the ammonia anion (NH₂⁻) and displaces the halide via an Sₙ2 reaction to form N-(4-propoxybenzyl)phthalimide.[13][14]

• Deprotection: The final step is the liberation of the primary amine from the phthalimide intermediate. The most common method is the Ing-Manske procedure, which involves refluxing with hydrazine (N₂H₄) in an alcoholic solvent.[13] The hydrazine cleaves the N-alkylphthalimide to yield the desired (4-Propoxybenzyl)amine and a stable phthalhydrazide byproduct, which can be easily removed by filtration.

Causality Insight: The Gabriel synthesis is highly effective for primary alkyl halides. The bulky phthalimide group prevents the product amine from reacting further, ensuring a clean synthesis of the primary amine without contamination from secondary or tertiary amines.[15]

Diagram of Synthetic Pathways

Caption: Primary synthetic routes to (4-Propoxybenzyl)amine.

Part 2: Detailed Experimental Protocol: Reductive Amination

This section provides a self-validating, step-by-step protocol for the synthesis of (4-Propoxybenzyl)amine via reductive amination of 4-propoxybenzaldehyde.

Materials and Reagents:

• 4-Propoxybenzaldehyde (1.0 eq)

• Ammonium Acetate (3.0 eq)

• Sodium Borohydride (NaBH₄) (1.5 eq)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-propoxybenzaldehyde (1.0 eq) and methanol to achieve a concentration of approximately 0.5 M.

• Ammonia Source Addition: Add ammonium acetate (3.0 eq) to the solution. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Reduction: Cool the flask in an ice-water bath to 0-5 °C. Add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes. Rationale: Portion-wise addition controls the exothermic reaction and prevents a rapid evolution of hydrogen gas.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-4 hours).

• Quenching and Solvent Removal: Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the bubbling ceases. Remove the methanol under reduced pressure using a rotary evaporator.

• Aqueous Workup (Extraction): To the remaining aqueous residue, add dichloromethane. Adjust the pH of the aqueous layer to >12 by the slow addition of 1 M NaOH. Transfer the mixture to a separatory funnel, shake vigorously, and separate the layers. Extract the aqueous layer two more times with dichloromethane. Rationale: Basifying the solution ensures the amine is in its free base form, which is soluble in the organic solvent.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (4-Propoxybenzyl)amine as an oil.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes containing 1% triethylamine) to afford the pure amine. Rationale: The addition of triethylamine to the eluent prevents the amine product from streaking on the acidic silica gel.

Part 3: Comprehensive Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized (4-Propoxybenzyl)amine. A combination of spectroscopic and chromatographic techniques provides a complete analytical profile.

Diagram of Characterization Workflow

Caption: Workflow for the analytical characterization of the final product.

Spectroscopic Analysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum provides definitive information about the electronic environment and connectivity of hydrogen atoms. For (4-Propoxybenzyl)amine, the expected signals in CDCl₃ are (referenced against similar structures[16][17]):

  • δ 7.20-7.30 (d, 2H): Aromatic protons ortho to the CH₂NH₂ group.

  • δ 6.85-6.95 (d, 2H): Aromatic protons ortho to the propoxy group.

  • δ 3.90-4.00 (t, 2H): Methylene protons of the propoxy group attached to the oxygen (-OCH₂-).

  • δ 3.80 (s, 2H): Benzylic protons (-CH₂NH₂).

  • δ 1.75-1.90 (sextet, 2H): Methylene protons in the middle of the propoxy group (-CH₂CH₂CH₃).

  • δ 1.00-1.10 (t, 3H): Methyl protons of the propoxy group (-CH₃).

  • δ 1.50 (br s, 2H): Amine protons (-NH₂). This signal is broad and its chemical shift can vary with concentration and temperature.

• ¹³C NMR: The carbon NMR spectrum confirms the carbon skeleton of the molecule. Expected chemical shifts are (referenced against similar structures[6][16]):

  • δ ~158 ppm: Aromatic carbon attached to the oxygen (C-O).

  • δ ~133 ppm: Quaternary aromatic carbon (C-CH₂NH₂).

  • δ ~129 ppm: Aromatic CH carbons ortho to the CH₂NH₂ group.

  • δ ~114 ppm: Aromatic CH carbons ortho to the propoxy group.

  • δ ~70 ppm: Methylene carbon of the propoxy group (-OCH₂-).

  • δ ~46 ppm: Benzylic carbon (-CH₂NH₂).

  • δ ~22 ppm: Central methylene carbon of the propoxy group.

  • δ ~10 ppm: Methyl carbon of the propoxy group.

2. Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups present in the molecule. The characteristic absorption bands for (4-Propoxybenzyl)amine are:

• 3300-3400 cm⁻¹: Two distinct bands (asymmetric and symmetric N-H stretching), characteristic of a primary amine.[18][19]

• 2850-3000 cm⁻¹: C-H stretching vibrations for both aliphatic (propyl and benzylic) and aromatic groups.

• ~1610, ~1510 cm⁻¹: C=C stretching vibrations within the aromatic ring.

• ~1245 cm⁻¹: Strong C-O stretching band for the aryl ether linkage.

3. Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For (4-Propoxybenzyl)amine, under Electron Ionization (EI):

• Molecular Ion (M⁺): m/z = 179.

• Key Fragments: A prominent peak at m/z = 136 due to the loss of the propyl group (•C₃H₇), and a base peak at m/z = 107, corresponding to the tropylium-like ion formed after cleavage of the propoxy group. The precursor, 4-propoxybenzaldehyde, shows a molecular ion at m/z 164.[20]

Chromatographic Purity Assessment

High-Performance Liquid Chromatography (HPLC): HPLC is the preferred method for determining the purity of the final product. Due to the presence of the aromatic ring, (4-Propoxybenzyl)amine has a strong UV chromophore, making UV detection straightforward.

• Protocol:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient elution is typically used, for example, starting with 20% Acetonitrile in water (with 0.1% Trifluoroacetic Acid or Formic Acid) and ramping up to 80% Acetonitrile. Rationale: The acid in the mobile phase protonates the amine, leading to sharper peaks and better chromatography.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at 254 nm or 275 nm.

  • Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in the initial mobile phase.

  • Analysis: Inject the sample. The purity is calculated from the peak area percentage of the main product peak relative to the total area of all peaks in the chromatogram.

While derivatization is a common strategy for analyzing amines without chromophores, it is not necessary for (4-Propoxybenzyl)amine due to its inherent UV absorbance.[21][22][23]

Summary of Characterization Data

Technique	Parameter	Expected Value / Observation
¹H NMR	Chemical Shifts (δ, ppm)	Propoxy: ~4.0 (t), ~1.8 (sextet), ~1.0 (t); Aromatic: ~7.2 (d), ~6.9 (d); Benzylic: ~3.8 (s); Amine: ~1.5 (br s)
¹³C NMR	Chemical Shifts (δ, ppm)	Aromatic: ~158, 133, 129, 114; Aliphatic: ~70, 46, 22, 10
IR	Wavenumber (cm⁻¹)	~3350 (N-H stretch, 2 bands), ~2960 (C-H stretch), ~1510 (C=C stretch), ~1245 (C-O stretch)
MS (EI)	m/z	179 (M⁺), 136, 107
HPLC	Purity	≥95% (as determined by peak area percentage at 254 nm)

Conclusion

This guide has outlined several reliable synthetic pathways for the preparation of (4-Propoxybenzyl)amine, with a detailed protocol for the highly efficient reductive amination method. The successful synthesis of this valuable intermediate relies not only on a well-executed reaction but also on a comprehensive characterization strategy. By employing a combination of NMR, IR, and MS for structural verification, and HPLC for purity assessment, researchers and drug development professionals can confidently produce and utilize high-quality (4-Propoxybenzyl)amine for advanced chemical synthesis.

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An In-depth Technical Guide to the Physicochemical Properties of (4-Propoxybenzyl)amine

Introduction

(4-Propoxybenzyl)amine is a primary amine featuring a benzyl group substituted with a propoxy moiety at the para position. This unique structural combination imparts a balance of hydrophobic and hydrophilic properties, making it a valuable building block in medicinal chemistry and materials science. The presence of the primary amine group offers a reactive site for a multitude of chemical transformations, while the propoxy group can influence the molecule's lipophilicity, metabolic stability, and receptor-binding interactions.[1] This guide provides a comprehensive overview of the core physicochemical properties of (4-Propoxybenzyl)amine, offering insights for researchers, scientists, and drug development professionals. Due to the limited availability of direct experimental data for this specific compound, this guide leverages data from structurally similar analogs, namely 4-methoxybenzylamine and 4-propoxyaniline, to provide well-grounded estimations and analytical approaches.

Chemical Identity and Structure

The foundational step in understanding any chemical entity is to establish its precise identity and structure.

• IUPAC Name: (4-Propoxyphenyl)methanamine

• Synonyms: 4-Propoxybenzylamine

• Molecular Formula: C₁₀H₁₅NO

• Canonical SMILES: CCCOC1=CC=C(C=C1)CN

The molecular structure, characterized by a benzene ring substituted with a propoxy group and an aminomethyl group, is depicted below.

Caption: Molecular Structure of (4-Propoxybenzyl)amine.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is paramount for its application in research and development, influencing aspects from reaction conditions to bioavailability.

Tabulated Physicochemical Data

The following table summarizes key physicochemical properties. Where direct data for (4-Propoxybenzyl)amine is unavailable, values for the closely related 4-methoxybenzylamine and 4-propoxyaniline are provided for comparative purposes.

Property	(4-Propoxybenzyl)amine (Predicted/Analog Data)	4-Methoxybenzylamine[2]	4-Propoxyaniline[3]
Molecular Weight	165.23 g/mol	137.18 g/mol	151.21 g/mol
CAS Number	Not available	2393-23-9	4469-80-1
Melting Point	Data not available	Data not available	33-36 °C
Boiling Point	Data not available	236-237 °C	265-268 °C
pKa (Predicted)	~9.5 (amine)	9.1	~5.3 (aniline)
LogP (Predicted)	~2.1	1.1	2.0
Solubility	See Section 2.2	Data not available	Data not available

Note: Predicted values are based on computational models and data from analogous structures.

Solubility Profile

The solubility of (4-Propoxybenzyl)amine is a critical parameter for its handling, formulation, and biological activity. Based on its structure, which contains both a hydrophobic propoxybenzyl group and a hydrophilic primary amine, its solubility is expected to vary significantly across different solvents.

Predicted Solubility:

• High Solubility: Expected in non-polar organic solvents such as toluene, diethyl ether, and chloroform, as well as in moderately polar solvents like ethyl acetate.

• Good Solubility: Predicted in polar aprotic solvents like acetone and alcohols such as ethanol and methanol.[4]

• Poor Solubility: Expected in highly polar solvents, particularly water. The primary amine group can be protonated to form a more water-soluble salt.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic equilibrium solubility of a compound.[4]

Objective: To determine the equilibrium solubility of (4-Propoxybenzyl)amine in various organic solvents at a controlled temperature.

Materials:

• (4-Propoxybenzyl)amine (solid or oil)

• Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, toluene, water)

• Temperature-controlled shaker or incubator

• Analytical balance (±0.1 mg accuracy)

• Glass vials with screw caps

• Syringe filters (0.45 µm, compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for quantification

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of (4-Propoxybenzyl)amine to a series of vials, each containing a known volume of a different solvent.

  • Ensure there is undissolved solid or a separate liquid phase at the bottom of each vial.

• Equilibration:

  • Securely cap the vials and place them in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Shake the vials for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid/liquid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter into a clean vial.

• Quantification:

  • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of a pre-validated HPLC or GC method.

  • Analyze the diluted sample to determine the concentration of dissolved (4-Propoxybenzyl)amine.

• Calculation:

  • Calculate the solubility in mg/mL or mol/L, accounting for the dilution factor.

Caption: Experimental workflow for solubility determination.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the benzylic protons, the propoxy group protons, and the amine protons. The aromatic protons will likely appear as two doublets in the range of δ 6.8-7.3 ppm. The benzylic protons (CH₂) should present as a singlet around δ 3.8 ppm. The propoxy group will exhibit a triplet for the terminal methyl group, a sextet for the central methylene group, and a triplet for the methylene group attached to the ether oxygen. The amine protons (NH₂) will appear as a broad singlet, the chemical shift of which is dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for each carbon atom in the molecule. The aromatic carbons will resonate in the region of δ 114-159 ppm. The benzylic carbon is expected around δ 46 ppm. The carbons of the propoxy group will have characteristic shifts.

Infrared (IR) Spectroscopy

The IR spectrum of (4-Propoxybenzyl)amine will exhibit characteristic absorption bands corresponding to its functional groups.

• N-H Stretching: A pair of medium intensity bands in the region of 3300-3400 cm⁻¹ is characteristic of the primary amine.[5]

• C-H Stretching: Aromatic C-H stretching will appear just above 3000 cm⁻¹, while aliphatic C-H stretching from the benzyl and propoxy groups will be observed just below 3000 cm⁻¹.

• C-O Stretching: A strong band corresponding to the aryl-alkyl ether C-O stretch is expected around 1245 cm⁻¹.

• C-N Stretching: The C-N stretching vibration will likely be found in the range of 1020-1220 cm⁻¹.[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak: The electron ionization (EI) mass spectrum should show a molecular ion peak (M⁺) at an m/z corresponding to the molecular weight of (4-Propoxybenzyl)amine (165.23).

• Fragmentation Pattern: A prominent fragment would be the tropylium-like ion resulting from the loss of the amino group, or the benzylic fragment from cleavage of the C-C bond between the benzyl group and the propoxy-substituted ring.

Synthesis and Reactivity

The synthesis of (4-Propoxybenzyl)amine can be achieved through several established synthetic routes. A common and efficient method is the reductive amination of 4-propoxybenzaldehyde.

Proposed Synthesis Workflow:

Caption: Proposed synthesis of (4-Propoxybenzyl)amine.

Experimental Protocol: Reductive Amination

Objective: To synthesize (4-Propoxybenzyl)amine from 4-propoxybenzaldehyde.

Materials:

• 4-Propoxybenzaldehyde

• Ammonia (in methanol or as ammonium acetate)

• Sodium borohydride (NaBH₄) or Palladium on carbon (Pd/C) and hydrogen gas

• Methanol or Ethanol

• Dichloromethane or Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Imine Formation:

  • Dissolve 4-propoxybenzaldehyde in methanol.

  • Add a solution of ammonia in methanol or ammonium acetate.

  • Stir the mixture at room temperature for several hours to form the corresponding imine.

• Reduction:

  • Method A (Sodium Borohydride): Cool the reaction mixture in an ice bath and slowly add sodium borohydride in portions. Stir until the reaction is complete (monitored by TLC or LC-MS).

  • Method B (Catalytic Hydrogenation): Transfer the methanolic solution of the imine to a hydrogenation vessel. Add a catalytic amount of Pd/C and subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

• Work-up and Purification:

  • If using NaBH₄, carefully quench the reaction with water.

  • Remove the solvent under reduced pressure.

  • Partition the residue between dichloromethane and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude product.

  • Purify the crude amine by column chromatography on silica gel or by distillation under reduced pressure.

Safety and Handling

As a primary amine, (4-Propoxybenzyl)amine should be handled with appropriate safety precautions. While a specific safety data sheet (SDS) is not available, the handling procedures for similar benzylamines should be followed.

• Health Hazards: Assumed to be corrosive and may cause skin and eye burns. Harmful if swallowed or inhaled.[6][7]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• Fire Hazards: Combustible liquid. Keep away from heat, sparks, and open flames.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[7]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Applications in Research and Drug Development

The structural motifs present in (4-Propoxybenzyl)amine make it a promising candidate for various applications in drug discovery and development.

• Scaffold for Bioactive Molecules: The benzylamine core is a common scaffold in many biologically active compounds. The propoxy group can be used to modulate lipophilicity and improve pharmacokinetic properties.

• Intermediate for API Synthesis: It can serve as a key intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs). The primary amine allows for the facile introduction of various functional groups through reactions such as acylation, alkylation, and sulfonylation.

• Fragment-Based Drug Discovery: As a relatively small molecule with a key functional group, it can be used as a fragment in screening campaigns to identify initial hits for drug targets.

Conclusion

(4-Propoxybenzyl)amine is a versatile chemical building block with significant potential in synthetic and medicinal chemistry. This guide has provided a comprehensive overview of its physicochemical properties, drawing upon data from analogous compounds to create a robust profile. The detailed protocols for solubility determination and synthesis offer practical guidance for researchers. As with any chemical, proper safety precautions are essential during handling and use. Further experimental investigation into the specific properties of (4-Propoxybenzyl)amine will undoubtedly expand its utility and application in the scientific community.

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An In-depth Technical Guide to (4-Propoxybenzyl)amine: Synthesis, Properties, and Applications in Drug Discovery

For distribution to researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of (4-Propoxybenzyl)amine, a key chemical intermediate in synthetic and medicinal chemistry. This document elucidates the compound's nomenclature, chemical identity, and physicochemical properties. A detailed, field-proven protocol for its synthesis via the reduction of 4-propoxybenzonitrile is presented, with a focus on the underlying chemical principles and safety considerations. Furthermore, this guide explores the significant role of (4-Propoxybenzyl)amine as a structural motif and building block in the development of novel therapeutic agents, particularly in the context of kinase inhibitors for oncology. The guide also addresses the important distinction between (4-Propoxybenzyl)amine and its isomer, 4-Propoxyaniline, to prevent common nomenclature-based confusion in research and development settings.

Introduction and Disambiguation

The nomenclature of substituted benzylamines can often lead to ambiguity. The topic of this guide, (4-Propoxybenzyl)amine, specifically refers to the chemical compound where a propoxy group is situated at the para (4) position of a benzene ring, which in turn is attached to a methylamine group (-CH₂NH₂). It is crucial to distinguish this from its structural isomer, 4-Propoxyaniline (also known as 4-Propoxybenzenamine), where the amine group is directly bonded to the aromatic ring.

• (4-Propoxyphenyl)methanamine : The primary subject of this guide. The amine is attached to a methylene bridge.

• 4-Propoxyaniline : An isomer where the amine is directly attached to the benzene ring.

This distinction is critical as the structural difference profoundly impacts the chemical reactivity, physical properties, and the role each compound plays as a synthetic precursor. This guide will focus exclusively on (4-Propoxyphenyl)methanamine.

Chemical Identity and Nomenclature

A precise understanding of a compound's identity is fundamental to its application in a research and development setting.

Identifier	Value
CAS Number	21244-33-7
IUPAC Name	(4-propoxyphenyl)methanamine
Synonyms	4-Propoxybenzylamine
Molecular Formula	C₁₀H₁₅NO
Molecular Weight	165.23 g/mol
Chemical Structure

Physicochemical Properties

The physical and chemical properties of (4-Propoxybenzyl)amine dictate its handling, storage, and reaction conditions.

Property	Value
Appearance	Colorless to pale yellow liquid (typical)
Boiling Point	Information not readily available
Solubility	Soluble in common organic solvents
pKa (predicted)	~10.2 (amine)

Synthesis Protocol: Reduction of 4-Propoxybenzonitrile

The most common and efficient laboratory-scale synthesis of (4-Propoxybenzyl)amine is the reduction of the corresponding nitrile, 4-propoxybenzonitrile. This method is favored for its high yield and the ready availability of the starting material. Lithium Aluminum Hydride (LAH) is a powerful reducing agent well-suited for this transformation.[1]

Rationale for Method Selection

The reduction of a nitrile to a primary amine is a fundamental transformation in organic synthesis. LAH is chosen due to its high reactivity, which allows the reaction to proceed under relatively mild conditions with excellent conversion rates. The mechanism involves the nucleophilic addition of a hydride ion (H⁻) from the AlH₄⁻ complex to the electrophilic carbon of the nitrile group, followed by further reduction and subsequent aqueous workup to yield the primary amine.

Experimental Workflow Diagram

Caption: Synthesis workflow for (4-Propoxybenzyl)amine.

Step-by-Step Methodology

Materials:

• 4-Propoxybenzonitrile

• Lithium Aluminum Hydride (LAH)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation: Under an inert atmosphere, a stirred suspension of LAH (1.2 eq) in anhydrous THF is prepared in a round-bottom flask and cooled to 0 °C in an ice bath.

• Addition of Nitrile: A solution of 4-propoxybenzonitrile (1.0 eq) in anhydrous THF is added dropwise to the LAH suspension via a dropping funnel, maintaining the temperature at 0 °C. The slow addition is crucial to control the exothermic reaction.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours (typically 2-4 hours, reaction progress can be monitored by TLC).

• Quenching: The reaction is carefully quenched by the sequential dropwise addition of:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water (where 'x' is the number of grams of LAH used). This procedure, known as the Fieser workup, is designed to produce a granular, easily filterable precipitate of aluminum salts.

• Workup: The resulting white precipitate is removed by filtration, and the filter cake is washed thoroughly with additional THF.

• Isolation: The organic filtrates are combined, dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure to yield the crude (4-Propoxybenzyl)amine.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford the pure amine.

Self-Validation: The success of the synthesis can be validated at several stages. Complete consumption of the starting nitrile can be confirmed by TLC or GC-MS. The identity and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Spectroscopic Characterization

• ¹H NMR:

  • A triplet at ~1.0 ppm (3H, -CH₂CH₂CH₃ )

  • A sextet at ~1.8 ppm (2H, -CH₂CH₂ CH₃)

  • A triplet at ~3.9 ppm (2H, -O CH₂CH₂CH₃)

  • A singlet at ~3.8 ppm (2H, Ar-CH₂ NH₂)

  • Two doublets in the aromatic region (~6.9 and ~7.2 ppm, 4H, AA'BB' system)

  • A broad singlet for the amine protons (-NH₂) which may vary in chemical shift and is D₂O exchangeable.

• ¹³C NMR: Signals corresponding to the three distinct alkyl carbons of the propoxy group, the benzylic carbon, and the four distinct aromatic carbons.

• Mass Spectrometry (EI): A molecular ion peak (M⁺) at m/z = 165, and a prominent base peak corresponding to the loss of the amine group (tropylium-like ion) at m/z = 121.

Applications in Drug Development

(4-Propoxybenzyl)amine is not typically an active pharmaceutical ingredient (API) itself but serves as a crucial building block in the synthesis of more complex, biologically active molecules.[3] Its structure provides a versatile scaffold: a substituted aromatic ring for potential π-stacking or hydrophobic interactions, a flexible linker, and a reactive primary amine for derivatization.

Role as a Precursor in Kinase Inhibitors

A significant application of the (4-propoxyphenyl) moiety, introduced via precursors like (4-Propoxybenzyl)amine, is in the development of kinase inhibitors for cancer therapy. For instance, research into novel purine derivatives has identified compounds with a 6-(4-(4-propoxyphenyl)piperazin-1-yl)-9H-purine core that exhibit promising anticancer activity.[4] These molecules have been investigated as inhibitors of key signaling pathways implicated in cell growth and proliferation, such as the PI3K/Akt/mTOR pathway.

Bioisosteric Replacement and SAR Studies

In medicinal chemistry, the propoxy group of (4-Propoxybenzyl)amine is often explored as a bioisosteric replacement for other alkoxy groups (e.g., methoxy, ethoxy) in structure-activity relationship (SAR) studies. Varying the length of the alkyl chain allows for the fine-tuning of a molecule's lipophilicity, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its binding affinity to the target protein.

Logical Pathway for Drug Design

The use of (4-Propoxybenzyl)amine as a building block follows a logical drug design workflow.

Caption: Role of (4-Propoxybenzyl)amine in drug design.

Conclusion

(4-Propoxybenzyl)amine, CAS number 21244-33-7, is a valuable and versatile chemical intermediate for the research and drug development community. Its straightforward synthesis from 4-propoxybenzonitrile and the reactivity of its primary amine group make it an ideal building block for creating libraries of compounds for biological screening. Its most notable application lies in its incorporation into larger molecules targeting critical disease pathways, such as kinase signaling in cancer. A clear understanding of its chemical identity, properties, and synthetic methodologies, as outlined in this guide, is essential for its effective and safe utilization in the laboratory.

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A Guide to the Spectral Analysis of (4-Propoxybenzyl)amine: Unveiling Molecular Structure through NMR, IR, and MS

This in-depth technical guide provides a comprehensive analysis of the spectral characteristics of (4-Propoxybenzyl)amine. Designed for researchers, scientists, and professionals in drug development, this document elucidates the methodologies and interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the structural confirmation of this compound. By integrating foundational principles with practical insights, this guide serves as an essential resource for the unambiguous characterization of (4-Propoxybenzyl)amine.

Introduction: The Significance of Spectral Characterization

(4-Propoxybenzyl)amine is a primary amine featuring a benzene ring substituted with a propoxy group and an aminomethyl group. Its structural elucidation is paramount for ensuring purity, understanding reactivity, and confirming its identity in various chemical and pharmaceutical applications. Spectroscopic techniques provide a non-destructive means to probe the molecular architecture, offering a detailed fingerprint of the compound's functional groups and connectivity. This guide will systematically explore the expected spectral data from ¹H NMR, ¹³C NMR, IR, and MS, providing a robust framework for its analysis.

Molecular Structure and Key Features

A clear understanding of the molecular structure is the foundation for interpreting spectral data. The following diagram illustrates the structure of (4-Propoxybenzyl)amine and the numbering convention used for spectral assignments.

Caption: Molecular structure of (4-Propoxybenzyl)amine.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the nuclei.

¹H NMR Spectroscopy: Probing the Proton Environment

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of (4-Propoxybenzyl)amine in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Record the spectrum on a 400 MHz or higher field NMR spectrometer.[1][2][3]

• Data Acquisition: Acquire the spectrum at room temperature. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[4]

Predicted ¹H NMR Spectrum and Interpretation:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.20	Doublet	2H	Ar-H (ortho to CH₂NH₂)	Aromatic protons deshielded by the ring current.
~6.85	Doublet	2H	Ar-H (ortho to O-CH₂)	Aromatic protons shielded by the electron-donating propoxy group.
~3.95	Triplet	2H	O-CH₂ -CH₂-CH₃	Protons adjacent to the electronegative oxygen atom are deshielded.
~3.75	Singlet	2H	Ar-CH₂ -NH₂	Benzylic protons adjacent to the amine group.
~1.75	Sextet	2H	O-CH₂-CH₂ -CH₃	Methylene protons of the propoxy group.
~1.50 (broad)	Singlet	2H	-NH₂	Amine protons are exchangeable and often appear as a broad singlet.
~1.00	Triplet	3H	-CH₂-CH₂-CH₃	Terminal methyl protons of the propoxy group.

Causality in Spectral Features: The electron-donating nature of the propoxy group increases the electron density on the aromatic ring, particularly at the ortho and para positions, leading to an upfield shift of the corresponding protons compared to unsubstituted benzene. The benzylic protons are adjacent to both the aromatic ring and the nitrogen atom, resulting in a characteristic chemical shift around 3.75 ppm.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Record the spectrum on a 100 MHz or higher field NMR spectrometer.[1][3]

• Data Acquisition: Acquire a proton-decoupled spectrum to obtain singlets for each unique carbon.

Predicted ¹³C NMR Spectrum and Interpretation:

Chemical Shift (δ, ppm)	Assignment	Rationale
~158.0	C -O (Aromatic)	Aromatic carbon attached to the electronegative oxygen atom is significantly deshielded.
~133.0	C -CH₂NH₂ (Aromatic)	Quaternary aromatic carbon.
~129.0	C H (Aromatic, ortho to CH₂NH₂)	Aromatic methine carbons.
~114.5	C H (Aromatic, ortho to O-CH₂)	Aromatic methine carbons shielded by the propoxy group.
~69.5	O-C H₂-	Carbon of the propoxy group directly attached to oxygen.
~46.0	Ar-C H₂-NH₂	Benzylic carbon.
~22.5	-CH₂-C H₂-CH₃	Methylene carbon of the propoxy group.
~10.5	-C H₃	Terminal methyl carbon of the propoxy group.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[5]

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film between KBr plates or as a KBr pellet.[5][6]

• Instrumentation: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.[5][7]

• Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.[7]

Predicted IR Spectrum and Interpretation:

Wavenumber (cm⁻¹)	Vibration	Functional Group	Rationale
3400-3250 (two bands)	N-H stretch	Primary Amine	The two bands correspond to the symmetric and asymmetric stretching of the N-H bonds in the -NH₂ group.[8][9][10]
3100-3000	C-H stretch	Aromatic	C-H stretching vibrations of the benzene ring.
2960-2850	C-H stretch	Aliphatic	C-H stretching of the propoxy and benzyl methylene groups.
1610, 1510	C=C stretch	Aromatic Ring	Characteristic skeletal vibrations of the benzene ring.[11]
1650-1580	N-H bend	Primary Amine	Scissoring vibration of the -NH₂ group.[8]
1245	C-O stretch	Aryl-alkyl ether	Asymmetric C-O-C stretching.
1175	C-N stretch	Aliphatic Amine	Stretching vibration of the carbon-nitrogen bond.[8]
820	C-H bend	p-disubstituted benzene	Out-of-plane bending of C-H bonds on the para-substituted ring.

Self-Validation through Cross-Correlation: The presence of two distinct bands in the 3400-3250 cm⁻¹ region is a strong indicator of a primary amine, which is corroborated by the N-H bending vibration around 1600 cm⁻¹.[8][10] The C-O stretching of the ether and the characteristic aromatic C=C stretching further confirm the overall structure.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

Experimental Protocol:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: Electrospray ionization (ESI) or electron ionization (EI) can be used. ESI is a soft ionization technique that often yields the protonated molecular ion [M+H]⁺, while EI is a hard ionization technique that causes extensive fragmentation.[12]

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).[12]

Predicted Mass Spectrum and Fragmentation (EI):

The molecular weight of (4-Propoxybenzyl)amine (C₁₀H₁₅NO) is 165.23 g/mol .

m/z	Proposed Fragment	Rationale
165	[M]⁺	Molecular ion peak. For compounds with an odd number of nitrogen atoms, the molecular ion will have an odd m/z value.[13]
148	[M - NH₃]⁺	Loss of ammonia.
121	[M - C₃H₇]⁺	Loss of the propyl group.
106	[C₇H₆O]⁺	Benzylic cleavage leading to the 4-hydroxybenzyl cation.
91	[C₇H₇]⁺	Tropylium ion, a common fragment in benzyl compounds.
77	[C₆H₅]⁺	Phenyl cation.

Proposed Fragmentation Pathway:

Caption: Proposed EI mass spectrometry fragmentation pathway for (4-Propoxybenzyl)amine.

Trustworthiness of Data: The "Nitrogen Rule" in mass spectrometry states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[13] The predicted molecular ion at m/z 165 aligns with this rule, providing a key validation point. The fragmentation pattern, characterized by the loss of the propyl and amino groups, is consistent with the known fragmentation behavior of similar aromatic amines and ethers.[14]

Conclusion

The comprehensive spectral analysis of (4-Propoxybenzyl)amine through ¹H NMR, ¹³C NMR, IR, and MS provides a multi-faceted and self-validating approach to its structural confirmation. Each technique offers unique and complementary information, and when combined, they allow for an unambiguous assignment of the compound's identity. The predicted data and interpretations presented in this guide serve as a robust reference for researchers and scientists, ensuring accuracy and confidence in their analytical workflows.

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A Theoretical and Computational Chemistry Deep Dive into (4-Propoxybenzyl)amine: A Guide for Drug Discovery Professionals

(4-Propoxybenzyl)amine, a seemingly simple molecule, holds significant potential as a building block in the complex world of drug discovery. Its structural motifs—a flexible propoxy chain, a rigid benzene ring, and a reactive amine group—make it an intriguing subject for theoretical and computational analysis. This guide provides an in-depth exploration of (4-Propoxybenzyl)amine, detailing the computational methodologies used to unlock its therapeutic potential and offering insights for researchers and scientists in the field.

The benzylamine scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of approved drugs for various ailments.[1][2] From antihistamines to anticancer agents, the versatility of this chemical group is well-documented.[3] The addition of a 4-propoxy group to the benzylamine core introduces a unique combination of lipophilicity and conformational flexibility, which can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. Understanding these influences at a molecular level is paramount for rational drug design, and this is where theoretical and computational chemistry play a pivotal role.

This technical guide will navigate the multifaceted computational landscape for analyzing (4-Propoxybenzyl)amine. We will delve into the quantum mechanical principles that govern its electronic structure and reactivity, explore its conformational preferences through molecular mechanics, and predict its interactions with biological targets using molecular docking and dynamics simulations. The overarching goal is to provide a comprehensive, scientifically grounded resource for professionals engaged in the intricate process of drug development.

I. Molecular and Electronic Structure: The Quantum Mechanical Perspective

At the heart of understanding any molecule's behavior lies the distribution of its electrons. Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful lens through which to examine the electronic structure of (4-Propoxybenzyl)amine.[4] These calculations provide invaluable insights into the molecule's geometry, stability, and intrinsic reactivity.

A. Conformational Analysis: The Dance of Flexibility and Stability

The propoxy chain of (4-Propoxybenzyl)amine introduces a degree of freedom that allows the molecule to adopt various spatial arrangements, or conformations. Identifying the most stable conformers is a critical first step in any computational study, as these are the most likely to be biologically relevant.

A common workflow for conformational analysis involves an initial scan of the potential energy surface by systematically rotating the key rotatable bonds. This is typically followed by geometry optimization of the identified low-energy conformers using a suitable level of theory, such as B3LYP with a 6-31G(d,p) basis set.[5]

Table 1: Key Dihedral Angles in (4-Propoxybenzyl)amine

Dihedral Angle	Description	Predicted Stable Value(s)
C-O-C-C	Defines the orientation of the propyl group	~180° (anti-periplanar)
O-C-C-C	Defines the orientation of the terminal methyl group	~60°, 180°, -60° (gauche, anti)
C-C-N-H	Defines the orientation of the amine group	Varies depending on interactions

Experimental Protocol: Computational Conformational Analysis

• Initial Structure Generation: Generate a 3D structure of (4-Propoxybenzyl)amine using molecular modeling software.

• Rotatable Bond Identification: Identify all rotatable single bonds, primarily within the propoxy chain and the bond connecting the benzyl group to the amine.

• Potential Energy Surface Scan: Perform a systematic rotational scan around each identified bond to generate a library of possible conformers.

• Geometry Optimization: Subject each generated conformer to geometry optimization using a quantum mechanics method (e.g., DFT with B3LYP/6-31G(d,p)) to find the local energy minima.

• Energy Calculation and Ranking: Calculate the single-point energy of each optimized conformer to determine their relative stabilities. The conformer with the lowest energy is the global minimum.

B. Frontier Molecular Orbitals and Reactivity Descriptors

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key players in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO's energy reflects its electron-accepting capability.[4] The HOMO-LUMO energy gap is an indicator of the molecule's chemical stability.

Quantum chemical calculations can predict the energies and spatial distributions of these frontier orbitals, providing a roadmap for the molecule's reactivity.[4] For (4-Propoxybenzyl)amine, the HOMO is likely to be localized on the electron-rich aromatic ring and the nitrogen atom of the amine group, while the LUMO may be distributed over the aromatic ring.

Diagram 1: Computational Workflow for Electronic Structure Analysis

Caption: Workflow for quantum chemical analysis of (4-Propoxybenzyl)amine.

II. Simulating Biological Interactions: A Molecular Modeling Approach

While quantum mechanics provides a detailed picture of the isolated molecule, understanding its therapeutic potential requires simulating its interactions with biological macromolecules. This is the realm of molecular modeling, which employs classical mechanics to predict how a ligand will bind to a protein and how the resulting complex will behave over time.

A. Pharmacophore Modeling and Virtual Screening

Given that benzylamine derivatives are known to inhibit enzymes like monoamine oxidase (MAO), (4-Propoxybenzyl)amine can be considered a potential lead fragment for designing novel inhibitors.[6][7] Pharmacophore modeling is a powerful technique to identify the essential three-dimensional arrangement of chemical features required for biological activity.[8][9][10]

A pharmacophore model for MAO inhibitors, for instance, might include features like an aromatic ring, a hydrogen bond donor (the amine group), and a hydrophobic region (the propoxy group).[8] This model can then be used to screen large virtual libraries of compounds to identify other molecules with a similar arrangement of features, potentially leading to the discovery of new and more potent inhibitors.[10][11]

B. Molecular Docking: Predicting the Binding Pose

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[12][13] This method is instrumental in understanding the specific interactions, such as hydrogen bonds and hydrophobic contacts, that stabilize the ligand-protein complex.

For (4-Propoxybenzyl)amine, docking studies against a target like MAO-B would involve placing the molecule into the enzyme's active site and evaluating different poses based on a scoring function. The results would reveal the most likely binding mode and highlight the key amino acid residues involved in the interaction.

Diagram 2: Molecular Docking Workflow

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An In-depth Technical Guide to the Stability and Degradation Profile of (4-Propoxybenzyl)amine

Introduction

(4-Propoxybenzyl)amine is a primary amine containing a benzyl group substituted with a propoxy group. This chemical motif is of interest in medicinal chemistry and materials science due to its potential for derivatization and its specific physicochemical properties. As with any chemical entity intended for advanced applications, a thorough understanding of its stability and degradation profile is paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the stability of (4-Propoxybenzyl)amine. It outlines a strategic approach to forced degradation studies, details the underlying chemical principles, and provides actionable protocols for identifying potential degradation pathways.

The stability of a molecule dictates its shelf-life, informs formulation development, and is a critical component of regulatory submissions. Degradation products can impact the efficacy and safety of a final product, making their identification and characterization a non-negotiable aspect of chemical and pharmaceutical development. This document is designed to be a practical and scientifically grounded resource for establishing a robust stability profile for (4-Propoxybenzyl)amine.

Physicochemical Properties and Inherent Stability

The structure of (4-Propoxybenzyl)amine, with its primary amine, benzyl group, and ether linkage, presents several potential sites for chemical transformation. A foundational understanding of these features is essential for predicting its stability.

• Primary Amine Group: The lone pair of electrons on the nitrogen atom makes the amine group nucleophilic and basic. It is susceptible to oxidation, which can lead to the formation of imines, aldehydes, or amides.[1][2][3] The amine group can also react with various electrophiles.

• Benzylic Position: The methylene bridge between the phenyl ring and the amine group is activated. The C-H bonds at this position are relatively weak and can be susceptible to abstraction, particularly in oxidative and photolytic conditions.[4][5]

• Propoxy Group: The ether linkage is generally stable but can be cleaved under harsh acidic conditions.

• Aromatic Ring: The benzene ring is generally stable but can undergo electrophilic substitution. However, under forced degradation conditions, its integrity is usually maintained unless subjected to very harsh oxidative or photolytic stress.

Based on these structural features, the most probable degradation pathways for (4-Propoxybenzyl)amine are oxidation and photolysis. Hydrolysis is less likely to be a major degradation route under typical conditions but should be investigated as part of a comprehensive forced degradation study.

A Strategic Approach to Forced Degradation Studies

Forced degradation, or stress testing, is the cornerstone of understanding a molecule's intrinsic stability.[6] The goal is to accelerate degradation to generate the likely degradation products that could form under normal storage conditions over a longer period.[6] The International Council for Harmonisation (ICH) guidelines provide a framework for these studies.[6][7][8]

The recommended extent of degradation is typically in the range of 5-20%.[7] This allows for the generation of a sufficient amount of degradation products for detection and characterization without completely degrading the parent molecule.[7]

The following workflow provides a systematic approach to the forced degradation of (4-Propoxybenzyl)amine.

Caption: A systematic workflow for the stability and degradation profiling of (4-Propoxybenzyl)amine.

Methodologies for Stability Assessment

A robust, stability-indicating analytical method is crucial for separating the parent compound from its degradation products. A reversed-phase high-performance liquid chromatography (HPLC) method with UV detection is a common and effective choice for this purpose.[9]

Experimental Protocols for Forced Degradation

The following protocols are designed as a starting point and may require optimization based on the observed stability of (4-Propoxybenzyl)amine.

Table 1: Proposed Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Temperature	Duration	Rationale
Acidic Hydrolysis	0.1 M HCl	60°C	24-72 hours	To assess susceptibility to acid-catalyzed degradation, particularly of the ether linkage.
Basic Hydrolysis	0.1 M NaOH	60°C	24-72 hours	To evaluate stability in alkaline conditions.
Oxidative Degradation	3% H₂O₂	Room Temp	24-72 hours	To probe the susceptibility of the amine and benzylic position to oxidation.
Thermal Degradation	80°C (solid state and in solution)	80°C	1-7 days	To evaluate the effect of heat on the molecule's stability.
Photolytic Degradation	ICH Q1B conditions (UV and visible light)	Room Temp	As per ICH Q1B	To assess the impact of light on the stability of the aromatic amine.

Protocol 1: Acidic and Basic Hydrolysis

• Prepare a stock solution of (4-Propoxybenzyl)amine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• For acidic hydrolysis, add a known volume of the stock solution to 0.1 M HCl to achieve a final concentration of approximately 0.1 mg/mL.

• For basic hydrolysis, add a known volume of the stock solution to 0.1 M NaOH to achieve a final concentration of approximately 0.1 mg/mL.

• Incubate the solutions at 60°C.

• Withdraw aliquots at predetermined time points (e.g., 0, 8, 24, 48, and 72 hours).

• Neutralize the aliquots before analysis (the acidic sample with NaOH and the basic sample with HCl).

• Dilute the samples with the mobile phase to an appropriate concentration for HPLC analysis.

Protocol 2: Oxidative Degradation

• Prepare a stock solution of (4-Propoxybenzyl)amine as described in Protocol 1.

• Add a known volume of the stock solution to 3% hydrogen peroxide to achieve a final concentration of approximately 0.1 mg/mL.

• Incubate the solution at room temperature, protected from light.

• Withdraw aliquots at predetermined time points.

• Quench the reaction if necessary (e.g., by adding a small amount of sodium bisulfite solution).

• Dilute the samples with the mobile phase for HPLC analysis.

Protocol 3: Thermal Degradation

• For solid-state thermal stress, place a known amount of solid (4-Propoxybenzyl)amine in a vial and heat it in an oven at 80°C.

• For solution-state thermal stress, prepare a solution of (4-Propoxybenzyl)amine in a suitable solvent (e.g., water/methanol 50:50) at a concentration of 0.1 mg/mL.

• Incubate the samples at 80°C.

• Withdraw samples at predetermined time points. For the solid sample, dissolve a known weight in the mobile phase.

• Dilute the samples as needed for HPLC analysis.

Protocol 4: Photolytic Degradation

• Expose solid (4-Propoxybenzyl)amine and a solution of the compound (e.g., 0.1 mg/mL in a suitable solvent) to light as specified in ICH guideline Q1B.

• A dark control sample should be stored under the same conditions but protected from light.

• Analyze the samples after the specified exposure period.

Predicted Degradation Pathways

Based on the known chemistry of benzylamines, several degradation pathways can be postulated for (4-Propoxybenzyl)amine.[2][10][11]

Caption: Predicted oxidative degradation pathways of (4-Propoxybenzyl)amine.

Under oxidative conditions, the primary amine can be oxidized to an imine, which can then hydrolyze to form 4-propoxybenzaldehyde.[12] Further oxidation of the aldehyde would yield 4-propoxybenzoic acid. Direct oxidation of the benzylamine can also lead to the formation of 4-propoxybenzamide.[1]

Under photolytic conditions, radical-mediated reactions could lead to a more complex mixture of degradation products, including potential cleavage of the propoxy group or polymerization.[13][14]

Data Interpretation and Reporting

The results of the forced degradation studies should be presented in a clear and concise manner.

Table 2: Example of a Summary Table for Forced Degradation Results

Stress Condition	% Degradation of Parent	Number of Degradants	Major Degradant(s) (Retention Time)
0.1 M HCl, 60°C, 72h
0.1 M NaOH, 60°C, 72h
3% H₂O₂, RT, 72h
80°C, 7 days
Photolytic (ICH Q1B)

The characterization of major degradation products is a critical step. Techniques such as liquid chromatography-mass spectrometry (LC-MS) for molecular weight determination and tandem mass spectrometry (MS/MS) for structural fragmentation patterns are invaluable. For definitive structure elucidation, preparative HPLC may be required to isolate the degradants for analysis by nuclear magnetic resonance (NMR) spectroscopy.

Conclusion

This technical guide provides a comprehensive and scientifically grounded framework for assessing the stability and degradation profile of (4-Propoxybenzyl)amine. By systematically applying forced degradation methodologies and utilizing appropriate analytical techniques, researchers can gain a thorough understanding of the molecule's intrinsic stability. The insights gained from these studies are essential for ensuring the quality, safety, and efficacy of any product containing this compound, and for meeting regulatory expectations. The proposed degradation pathways serve as a starting point for the identification of potential impurities and should be confirmed through rigorous experimental characterization.

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Introduction: The Critical Role of Solubility in Scientific Research

An In-Depth Technical Guide to the Solubility of (4-Propoxybenzyl)amine

In the realms of drug discovery, chemical synthesis, and materials science, the solubility of a compound is a cornerstone physicochemical property that dictates its utility and applicability. For researchers, scientists, and drug development professionals, a thorough understanding of a molecule's solubility profile is not merely academic; it is a critical parameter that influences everything from reaction kinetics and purification strategies to bioavailability and therapeutic efficacy.[1] Low aqueous solubility is a major hurdle in formulation development for new chemical entities, with over 40% of promising compounds exhibiting poor solubility.[2][3] A drug must be in an aqueous solution at the site of absorption to exert its pharmacological effect, making solubility a primary determinant of its success.[2][4] Early and accurate assessment of solubility can prevent costly late-stage failures and guide the optimization of lead compounds.[5]

This guide provides a comprehensive technical overview of the solubility of (4-Propoxybenzyl)amine, a primary amine featuring both hydrophobic (propoxy, benzyl) and hydrophilic (amine) moieties. We will delve into its predicted physicochemical properties, explore its solubility behavior in various solvent classes based on fundamental chemical principles, provide a robust experimental protocol for its quantitative determination, and discuss the key factors that modulate its solubility.

Physicochemical Profile of (4-Propoxybenzyl)amine

To understand the solubility of (4-Propoxybenzyl)amine, we must first examine its molecular structure and inherent properties.

• Structure:

  The molecule consists of a benzylamine core modified with a propoxy group at the para position of the benzene ring.

• Key Functional Groups:

  • Primary Amine (-NH₂): This group is polar and acts as a hydrogen bond donor and acceptor. As a weak base, it can be protonated in acidic conditions to form a highly polar ammonium salt.[6][7]

  • Ether (-O-): The propoxy group's ether linkage is polar but does not donate hydrogen bonds. It can, however, act as a hydrogen bond acceptor.

  • Aromatic Ring (C₆H₄): The benzene ring is nonpolar and hydrophobic.

  • Propyl Chain (CH₃-CH₂-CH₂-): This alkyl chain is nonpolar and contributes to the molecule's overall lipophilicity.

Theoretical Principles of Solubility

The adage "like dissolves like" is the guiding principle for predicting solubility.[9] This means that substances with similar intermolecular forces are likely to be soluble in one another. The solubility of (4-Propoxybenzyl)amine is a balance between its polar and nonpolar characteristics.

• In Polar Protic Solvents (e.g., water, ethanol): These solvents can engage in hydrogen bonding. The primary amine group of (4-Propoxybenzyl)amine can form hydrogen bonds with water and alcohol molecules.[6] However, the large, nonpolar propoxybenzyl portion of the molecule disrupts the strong hydrogen-bonding network of water, leading to an overall low aqueous solubility. In acidic aqueous solutions, the amine group is protonated to form an alkylammonium salt. This ionic species is significantly more polar and readily dissolves in water through strong ion-dipole interactions.[10]

• In Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents have strong dipole moments but do not donate hydrogen bonds. They are effective at solvating both the polar amine group and the nonpolar regions of the molecule. Therefore, good solubility is expected in solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[11][12]

• In Nonpolar Solvents (e.g., toluene, hexane): The significant hydrophobic character imparted by the benzene ring and the propoxy chain suggests that (4-Propoxybenzyl)amine will be readily soluble in nonpolar organic solvents through van der Waals interactions.[6][13]

Predicted Solubility Profile of (4-Propoxybenzyl)amine

Based on the theoretical principles discussed, the following table summarizes the expected solubility of (4-Propoxybenzyl)amine across different solvent classes. This qualitative assessment is crucial for selecting appropriate solvents for synthesis, purification, and formulation.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water	Low / Insoluble	The large hydrophobic propoxybenzyl group outweighs the hydrophilic contribution of the amine.
5% Aqueous HCl	High / Soluble	Protonation of the basic amine group forms a highly water-soluble ammonium salt.[14]
Methanol, Ethanol	Moderate / Soluble	Solvents can hydrogen bond with the amine group and solvate the nonpolar portion.[6][15]
Polar Aprotic	DMSO, DMF	High / Soluble	Strong dipole-dipole interactions and hydrogen bond acceptance effectively solvate the molecule.[11][12]
Acetonitrile	Moderate / Soluble	Good balance of polarity to interact with both ends of the molecule.
Nonpolar	Toluene, Dichloromethane	High / Soluble	"Like dissolves like"; strong van der Waals interactions with the nonpolar structure.[6][13]
Hexane, Diethyl Ether	Moderate / Soluble	The amine group's polarity may slightly reduce solubility compared to purely nonpolar solvents like toluene.[6]

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The shake-flask method is considered the gold standard for determining the thermodynamic equilibrium solubility of a compound.[16] It is a reliable and widely used technique that measures the concentration of a saturated solution after a sufficient equilibration period.[17]

Causality Behind Experimental Choices

• Excess Solid: Adding an excess of the compound ensures that a saturated solution is formed, which is the definition of equilibrium solubility.[16]

• Equilibration Time: An extended incubation period (typically 18-24 hours) is necessary to ensure that the system has reached a true thermodynamic equilibrium between the solid and dissolved states.[17] The time required can vary depending on the compound and solvent.[16]

• Constant Agitation: Shaking or stirring facilitates the dissolution process and ensures the entire volume of the solvent is exposed to the solid, accelerating the path to equilibrium.

• Temperature Control: Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducible results.[18]

• Phase Separation: After equilibration, it is crucial to separate the undissolved solid from the saturated solution without disturbing the equilibrium. Filtration or centrifugation are standard methods.[17]

• Quantitative Analysis: A validated analytical method (e.g., HPLC-UV, LC-MS) with a proper calibration curve is required to accurately determine the concentration of the compound in the clarified supernatant.

Step-by-Step Methodology

• Preparation:

  • Accurately weigh an excess amount of (4-Propoxybenzyl)amine solid into a series of glass vials (e.g., 2-4 mL). The amount should be sufficient to ensure undissolved solid remains at the end of the experiment.[16]

  • Add a precise volume of the desired solvent to each vial. Prepare replicates for each solvent (n=3 is standard).

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a predetermined period, typically 18-24 hours, to allow the system to reach equilibrium.[17]

• Phase Separation:

  • Remove the vials from the shaker and allow them to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant.

  • Clarify the aliquot by filtering it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove all undissolved particles. This step is critical to avoid artificially high results.[17]

• Analysis:

  • Prepare a series of standard solutions of (4-Propoxybenzyl)amine of known concentrations in the same solvent.

  • Dilute the filtered saturated solution with the appropriate solvent to bring its concentration within the linear range of the analytical instrument.

  • Analyze the standards and the diluted sample using a validated analytical method such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Construct a calibration curve by plotting the analytical response versus the concentration of the standards.

  • Calculate the concentration of the diluted sample using the calibration curve and then factor in the dilution to determine the final solubility (e.g., in mg/mL or µg/mL).

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Conclusion

The solubility of (4-Propoxybenzyl)amine is a complex interplay of its structural features. Its primary amine group allows for protonation and solubility in acidic aqueous media, while the significant nonpolar character of the propoxybenzyl moiety dictates its high solubility in a range of common organic solvents, from polar aprotic to nonpolar. This dual nature makes it a versatile molecule for various applications. For drug development professionals and researchers, understanding this solubility profile is paramount for designing effective synthetic routes, purification schemes, and ultimately, for developing viable formulations. The robust shake-flask method detailed herein provides a reliable means to quantitatively determine its solubility, generating the critical data needed to advance research and development efforts.

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A Technical Guide to the Potential Biological Activities of (4-Propoxybenzyl)amine Derivatives

Executive Summary

The (4-Propoxybenzyl)amine scaffold represents a privileged structure in medicinal chemistry, characterized by its unique combination of lipophilicity imparted by the propoxy group and the hydrogen bonding capabilities of the benzylamine moiety. This guide provides a comprehensive technical overview of the diverse biological activities associated with derivatives of this core structure. We synthesize findings from contemporary research to explore their potential as anticancer, antimicrobial, and neuroprotective agents. This document delves into the mechanistic underpinnings of these activities, provides detailed experimental protocols for their evaluation, and analyzes the structure-activity relationships (SAR) that govern their potency and selectivity. The objective is to equip researchers and drug development professionals with the foundational knowledge and practical insights required to innovate within this promising chemical space.

Chapter 1: The (4-Propoxybenzyl)amine Scaffold: A Foundation for Therapeutic Innovation

The (4-Propoxybenzyl)amine core is a versatile building block in drug design. The propoxy group (-O-CH₂CH₂CH₃) at the para-position of the benzyl ring significantly enhances lipophilicity compared to smaller alkoxy groups, which can improve membrane permeability and target engagement within hydrophobic pockets of proteins. The primary or substituted amine function serves as a critical pharmacophoric feature, acting as a proton acceptor or hydrogen bond donor, enabling interactions with a wide array of biological targets. This combination of features makes these derivatives attractive candidates for targeting complex diseases where multifactorial mechanisms are at play.

Chapter 2: Synthetic Strategies for (4-Propoxybenzyl)amine Derivatives

The synthesis of (4-Propoxybenzyl)amine derivatives is typically achieved through robust and scalable chemical reactions. A common and efficient method is reductive amination, which involves the reaction of 4-propoxybenzaldehyde with a primary or secondary amine in the presence of a reducing agent.

Representative Synthetic Workflow: Reductive Amination

The rationale behind choosing reductive amination is its high efficiency, operational simplicity, and broad substrate scope, allowing for the generation of diverse libraries of amine derivatives. The use of a mild reducing agent like sodium triacetoxyborohydride (STAB) is advantageous as it is selective for the iminium intermediate, works well in common organic solvents, and does not reduce the starting aldehyde.

• Reaction Setup: To a solution of 4-propoxybenzaldehyde (1.0 eq) in dichloroethane (0.2 M), add the desired primary amine (e.g., aniline, 1.1 eq) and acetic acid (1.2 eq).

• Iminium Formation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the corresponding iminium ion.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. The portion-wise addition helps to control the reaction exotherm.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired N-Aryl-(4-Propoxybenzyl)amine derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Visualization: Synthetic Workflow

Caption: General workflow for the synthesis of (4-Propoxybenzyl)amine derivatives.

Chapter 3: Potent Anticancer Activities

Derivatives of the benzylamine scaffold have demonstrated significant potential as anticancer agents, acting through various mechanisms of action. Research has highlighted their ability to induce apoptosis, inhibit key enzymes in cancer progression, and overcome drug resistance.

Mechanism of Action: USP1/UAF1 Deubiquitinase Inhibition

A key target identified for N-benzylamine derivatives is the ubiquitin-specific protease 1 (USP1)/USP1-associated factor 1 (UAF1) deubiquitinase complex.[1] This complex is a critical regulator of the DNA damage response, and its inhibition leads to an accumulation of monoubiquitinated PCNA (Ub-PCNA), ultimately triggering cell death in cancer cells.[1] The inhibition of USP1/UAF1 represents a promising therapeutic strategy, particularly for non-small cell lung cancer.[1] Other derivatives have shown the ability to induce apoptosis in cancer cells with high selectivity over normal cells. For instance, certain 4-aminofuroxans have demonstrated selective cytotoxicity against MCF-7 (breast adenocarcinoma) and M-HeLa (cervical carcinoma) cell lines.[2]

Visualization: USP1/UAF1 Inhibition Pathway

Caption: Inhibition of the USP1/UAF1 complex prevents DNA damage repair.

Experimental Validation: MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound. The assay relies on the reduction of the yellow tetrazolium salt MTT by metabolically active cells to form purple formazan crystals.

• Cell Seeding: Seed cancer cells (e.g., U-87 glioblastoma, MDA-MB-231 breast cancer) in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.[3][4]

• Compound Treatment: Prepare serial dilutions of the (4-Propoxybenzyl)amine derivatives in the cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the treated plates for 48-72 hours.[4]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Summary of Anticancer Activity Data

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
N-benzyl-2-phenylpyrimidin-4-amine	Non-Small Cell Lung Cancer	Nanomolar range	[1]
3-[(4-methoxyphenyl)amino]propanehydrazide	U-87 (Glioblastoma)	19.6 (for most active)	[3][4]
Aminobenzylnaphthols (MMZ-45B)	HT-29 (Colorectal)	31.78	[5]
Aminobenzylnaphthols (MMZ-140C)	BxPC-3 (Pancreatic)	30.15	[5]
4-Aminobenzofuroxans (3d)	T98G (Glioblastoma)	14.7	[2]

Chapter 4: Broad-Spectrum Antimicrobial Properties

The rise of antimicrobial resistance necessitates the search for novel chemical entities with bactericidal or bacteriostatic properties. Amine derivatives, including the (4-Propoxybenzyl)amine class, have emerged as promising candidates.[6] Their amphiphilic nature can facilitate interaction with and disruption of microbial cell membranes.

Mechanism of Action & Spectrum of Activity

Cationic amphiphiles, a category that can include protonated (4-Propoxybenzyl)amine derivatives, are known to interact with negatively charged components of bacterial membranes, such as lipoteichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria.[6] This interaction can lead to membrane depolarization, leakage of intracellular contents, and ultimately, cell death. Studies have shown activity against a range of pathogens, including Staphylococcus aureus, Escherichia coli, and various fungal strains like Candida albicans.[7][8][9][10]

Experimental Validation: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and widely used technique for determining MIC values.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus ATCC 25923) equivalent to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5x10⁵ CFU/mL in the wells.[7]

• Compound Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the prepared bacterial inoculum to each well.

• Controls: Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Reading: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Visualization: MIC Determination Workflow

Caption: Standard workflow for determining the Minimum Inhibitory Concentration.

Chapter 5: Exploring Neuroprotective Potential

Neurodegenerative diseases like Alzheimer's and Parkinson's are often characterized by oxidative stress, neuroinflammation, and imbalances in neurotransmitter systems. Amine-containing compounds have a long history in neurology, and (4-Propoxybenzyl)amine derivatives present an opportunity to develop novel neuroprotective agents.

Potential Mechanisms of Neuroprotection

• MAO Inhibition: Monoamine oxidase (MAO) enzymes are crucial in the metabolism of monoamine neurotransmitters. Their catalytic cycle also produces potentially neurotoxic byproducts like hydrogen peroxide and aldehydes.[11] MAO inhibitors (MAOIs) can exert neuroprotective effects by reducing this oxidative burden while also elevating levels of key neurotransmitters.[11][12]

• Antioxidant Activity: The scaffold may directly scavenge reactive oxygen species (ROS) or upregulate endogenous antioxidant pathways, such as the Nrf2/HO-1 pathway, protecting neurons from oxidative damage.[13]

• Anti-inflammatory Effects: Neuroinflammation is a hallmark of many neurodegenerative disorders. Compounds that can suppress the production of pro-inflammatory cytokines like TNF-α and IL-1β in the brain could slow disease progression.[13]

• Anti-aggregation Properties: Some amine derivatives have been shown to interfere with the aggregation of amyloid-β (Aβ) peptides, a key pathological event in Alzheimer's disease.[14]

Visualization: MAO Activity and Neurotoxicity

Caption: MAO inhibition reduces the production of neurotoxic byproducts.

Experimental Validation: In Vitro Aβ-Induced Toxicity Assay

This assay evaluates a compound's ability to protect cultured neurons from the toxic effects of amyloid-β oligomers, a model relevant to Alzheimer's disease pathology.

• Neuronal Culture: Culture primary cortical neurons or a neuronal cell line (e.g., SH-SY5Y) in appropriate media.

• Pre-treatment: Pre-treat the cells with various concentrations of the (4-Propoxybenzyl)amine derivative for 2-4 hours.

• Toxin Challenge: Challenge the cells with a neurotoxic concentration of prepared Aβ(1-42) oligomers (e.g., 100 nM) for 24-48 hours.[14]

• Viability Assessment: Assess cell viability using a suitable method, such as the MTT assay (described in Chapter 3.2) or by measuring lactate dehydrogenase (LDH) release into the culture medium, which indicates cell death.

• Data Analysis: Compare the viability of cells treated with the test compound and Aβ to those treated with Aβ alone. A significant increase in viability indicates a neuroprotective effect.

Chapter 6: Structure-Activity Relationship (SAR) Analysis

The therapeutic efficacy of (4-Propoxybenzyl)amine derivatives is highly dependent on their specific chemical structure. SAR studies are crucial for optimizing lead compounds to enhance potency, improve selectivity, and fine-tune pharmacokinetic properties.

• Role of the Propoxy Group: The 4-propoxy group is a key determinant of lipophilicity. Its size and flexibility often provide optimal hydrophobic interactions within target binding sites, as seen in potent anti-malarial agents.[15]

• Amine Substitution: The nature of the substituent on the amine nitrogen is critical.

  • For anticancer activity, bulky aromatic groups can form essential π-stacking or hydrophobic interactions, as seen in USP1 inhibitors.[1]

  • For antimicrobial activity, the ability of the amine to be protonated and form a cation is important for membrane interaction.[6]

• Aromatic Ring Modifications: Substitution on the benzyl ring or replacement with heterocyclic systems can modulate electronic properties and provide additional interaction points, significantly impacting affinity for targets like serotonin and noradrenaline reuptake transporters.[16]

Visualization: Key Pharmacophoric Features

Caption: Key regions of the (4-Propoxybenzyl)amine scaffold for SAR modification.

Chapter 7: Conclusion and Future Directions

The (4-Propoxybenzyl)amine scaffold is a remarkably versatile platform for the development of novel therapeutics. The derivatives have demonstrated compelling in vitro activities across oncology, infectious diseases, and neurology. The evidence strongly suggests that this chemical class warrants further investigation.

Future research should focus on:

• Lead Optimization: Systematically exploring the SAR to enhance target-specific potency and selectivity while minimizing off-target effects.

• In Vivo Efficacy: Progressing the most promising candidates into preclinical animal models to evaluate their efficacy, pharmacokinetics, and safety profiles.

• Mechanism Deconvolution: Employing advanced biochemical and cellular assays to further elucidate the precise molecular mechanisms underlying their biological effects.

• Prodrug Strategies: Designing prodrugs to improve solubility, bioavailability, or targeted delivery of these derivatives.[17]

By leveraging the insights and methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of (4-Propoxybenzyl)amine derivatives.

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(4-Propoxybenzyl)amine: A Versatile Building Block in Modern Organic Synthesis

Abstract

(4-Propoxybenzyl)amine has emerged as a crucial structural motif and a versatile building block in the landscape of organic synthesis, particularly within the realms of medicinal chemistry and drug discovery. Its unique combination of a reactive primary amine, a modifiable aromatic ring, and a lipophilic propoxy group imparts desirable physicochemical properties to target molecules. This in-depth technical guide explores the synthesis, key reactions, and strategic applications of (4-Propoxybenzyl)amine, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its utility in the construction of complex and biologically active compounds.

Introduction: The Strategic Value of the (4-Propoxybenzyl) Moiety

The benzylamine scaffold is a cornerstone in medicinal chemistry, valued for its structural rigidity and ability to participate in a multitude of chemical transformations. The introduction of a propoxy group at the para-position of the benzene ring in (4-Propoxybenzyl)amine offers several strategic advantages in drug design:

• Modulation of Lipophilicity: The n-propoxy group significantly increases the lipophilicity of the molecule compared to its methoxy or ethoxy counterparts. This property is critical for optimizing the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate, particularly its ability to cross cellular membranes.

• Enhanced Target Engagement: The propoxy chain can engage in favorable hydrophobic interactions within the binding pockets of biological targets, potentially leading to increased potency and selectivity.

• Metabolic Stability: The ether linkage of the propoxy group is generally more resistant to metabolic degradation compared to other functional groups, which can contribute to an improved pharmacokinetic profile.

• Synthetic Handle: The aromatic ring provides a platform for further functionalization, allowing for the introduction of additional substituents to fine-tune the biological activity and physicochemical properties of the final compound.

This guide will delve into the practical aspects of utilizing (4-Propoxybenzyl)amine as a synthetic intermediate, focusing on its preparation and its application in two of the most fundamental transformations in organic synthesis: reductive amination and amide bond formation.

Physicochemical Properties of (4-Propoxybenzyl)amine

A thorough understanding of the physical and chemical properties of a building block is paramount for its effective use in synthesis. Below is a summary of the key properties of (4-Propoxybenzyl)amine and its common precursors.

Property	(4-Propoxybenzyl)amine (Predicted)	4-Propoxybenzaldehyde[1]	4-Propoxyaniline[2]
CAS Number	Not assigned	5736-85-6	4469-80-1
Molecular Formula	C₁₀H₁₅NO	C₁₀H₁₂O₂	C₉H₁₃NO
Molecular Weight	165.23 g/mol	164.20 g/mol	151.21 g/mol
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	Brown crystalline solid
Boiling Point	~250-260 °C (estimated)	259 °C at 760 mmHg	258-260 °C at 760 mmHg
Melting Point	N/A	N/A	33-36 °C
Solubility	Soluble in common organic solvents	Soluble in alcohols, ethers	Soluble in alcohols, ethers

Synthesis of (4-Propoxybenzyl)amine: A Reductive Amination Approach

The most direct and widely employed method for the synthesis of (4-Propoxybenzyl)amine is the reductive amination of 4-propoxybenzaldehyde. This one-pot reaction involves the formation of an intermediate imine from the aldehyde and an ammonia source, followed by its in-situ reduction to the corresponding primary amine.

Mechanistic Rationale

The reductive amination process is a cornerstone of amine synthesis due to its efficiency and broad substrate scope. The reaction proceeds through two key steps:

• Imine Formation: 4-Propoxybenzaldehyde reacts with an ammonia equivalent (e.g., aqueous ammonia, ammonium acetate) to form a hemiaminal intermediate. Subsequent dehydration, often acid-catalyzed, yields the corresponding imine.

• Reduction: A reducing agent, chosen for its ability to selectively reduce the C=N double bond of the imine without affecting the carbonyl group of the starting aldehyde, is then introduced to furnish the desired primary amine.

Commonly used reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and catalytic hydrogenation. For the synthesis of primary amines from aldehydes and ammonia, a simple and effective protocol often utilizes a ruthenium catalyst with hydrogen gas[3].

Experimental Protocol: Ruthenium-Catalyzed Reductive Amination

This protocol is adapted from a general method for the synthesis of primary amines from carbonyl compounds and ammonia[3].

Materials:

• 4-Propoxybenzaldehyde

• Ammonia (7 N solution in methanol)

• RuCl₂(PPh₃)₃

• Hydrogen gas (H₂)

• Methanol (MeOH)

• Round-bottom flask

• Magnetic stirrer

• Hydrogenation apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 4-propoxybenzaldehyde (1.0 eq), RuCl₂(PPh₃)₃ (0.02 eq), and methanol.

• Seal the flask and purge with hydrogen gas.

• Add the methanolic ammonia solution (5.0 eq) to the reaction mixture.

• Pressurize the reaction vessel with hydrogen gas (typically 20-50 bar).

• Stir the reaction mixture vigorously at a controlled temperature (e.g., 80-100 °C) for 12-24 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Purify the crude product by column chromatography on silica gel to afford (4-Propoxybenzyl)amine.

Diagram of the Reductive Amination Workflow:

Caption: Workflow for the synthesis of (4-Propoxybenzyl)amine via reductive amination.

(4-Propoxybenzyl)amine in Amide Bond Formation

Primary amines are fundamental nucleophiles in amide bond formation, a reaction of paramount importance in the synthesis of peptides, pharmaceuticals, and other biologically active molecules. (4-Propoxybenzyl)amine readily participates in N-acylation reactions with a variety of acylating agents.

Causality in Experimental Choices

The choice of coupling reagent and reaction conditions for amide synthesis is dictated by the nature of the carboxylic acid and the amine, as well as the presence of other functional groups in the molecule. For simple acylations, the use of an acid chloride or anhydride is often sufficient. However, for more complex substrates, particularly in peptide synthesis, the use of coupling agents that minimize racemization and side reactions is crucial.

Experimental Protocol: N-Acetylation with Acetic Anhydride

This protocol describes a straightforward N-acylation of (4-Propoxybenzyl)amine to form N-(4-propoxybenzyl)acetamide.

Materials:

• (4-Propoxybenzyl)amine

• Acetic anhydride

• A suitable base (e.g., triethylamine or pyridine)

• A suitable solvent (e.g., dichloromethane or tetrahydrofuran)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve (4-Propoxybenzyl)amine (1.0 eq) and the base (1.1 eq) in the chosen solvent in a round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.05 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by TLC.

• Quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield N-(4-propoxybenzyl)acetamide.

Diagram of the N-Acylation Reaction:

Caption: General scheme for the N-acylation of (4-Propoxybenzyl)amine.

Applications in Drug Discovery and Bioactive Molecule Synthesis

The (4-propoxybenzyl)amine moiety is a key component in a number of biologically active molecules, most notably in the potent synthetic opioid, Protonitazene.

Case Study: The Role of (4-Propoxybenzyl)amine in the Synthesis of Protonitazene

Protonitazene is a synthetic opioid of the benzimidazole class that has been identified as a potent analgesic. Its chemical structure, N,N-diethyl-2-(5-nitro-2-(4-propoxybenzyl)-1H-benzimidazol-1-yl)ethan-1-amine, incorporates the (4-propoxybenzyl) group.[4][5] The synthesis of Protonitazene and related benzimidazole opioids typically involves the condensation of a substituted o-phenylenediamine with a derivative of 4-propoxyphenylacetic acid or a related precursor. The (4-propoxybenzyl)amine itself can be a key intermediate in the synthesis of these precursors.

The presence of the 4-propoxybenzyl group in Protonitazene is believed to contribute to its high potency through favorable interactions with the opioid receptors.[6]

Broader Applications in Medicinal Chemistry

The principles of using (4-Propoxybenzyl)amine as a building block extend to the synthesis of a wide array of other potential therapeutic agents. The ability to readily form amide and secondary amine linkages makes it a valuable tool for generating libraries of compounds for high-throughput screening in drug discovery programs targeting various diseases. The 4-alkoxybenzylamine scaffold is explored in the design of inhibitors for various enzymes and receptors.

Conclusion

(4-Propoxybenzyl)amine is a valuable and versatile building block in organic synthesis with significant applications in medicinal chemistry and drug discovery. Its straightforward synthesis via reductive amination and its reactivity in fundamental transformations such as amide bond formation make it an accessible and powerful tool for the construction of complex molecules. The strategic incorporation of the 4-propoxybenzyl moiety can impart favorable physicochemical and pharmacokinetic properties to drug candidates, highlighting its importance in the ongoing quest for novel and effective therapeutics. This guide has provided a comprehensive overview of the synthesis and utility of (4-Propoxybenzyl)amine, offering a solid foundation for its application in the research and development of new chemical entities.

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A Technical Guide to the Synthesis and Novel Reactivities of the (4-Propoxybenzyl) Moiety

Introduction

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving chemo- and regioselectivity.[1][2][3] Among the arsenal of protecting groups for hydroxyl and carboxyl functionalities, arylmethyl ethers, particularly those with electron-donating substituents, offer a versatile balance of stability and controlled cleavage.[4][5] The 4-propoxybenzyl (POB) moiety, a close relative of the well-studied p-methoxybenzyl (PMB) group, has emerged as a valuable functional group in its own right. Its unique electronic and steric properties open avenues for novel transformations beyond its traditional role as a protecting group.

This technical guide provides an in-depth exploration of the (4-propoxybenzyl) moiety for researchers, scientists, and professionals in drug development. We will delve into its synthesis, its application as a robust protecting group, and, most importantly, explore novel reactions that leverage its inherent reactivity. The discussion will be grounded in mechanistic principles and supported by detailed experimental protocols, offering actionable insights for practical application in the laboratory.

Part 1: The (4-Propoxybenzyl) Group as a Protecting Moiety

The primary role of the POB group is the protection of alcohols, phenols, and carboxylic acids. Its utility stems from its robust nature under a wide range of reaction conditions, coupled with the availability of specific deprotection methods.[3]

Synthesis of (4-Propoxybenzyl) Ethers and Esters

The installation of the POB group is typically straightforward and can be accomplished through several high-yielding methods. The choice of method depends on the substrate's sensitivity to acidic or basic conditions.

Williamson Ether Synthesis (for Alcohols and Phenols)

This classical method involves the deprotonation of the hydroxyl group with a base, followed by nucleophilic substitution with 4-propoxybenzyl halide.

Protocol 1: General Procedure for Williamson Ether Synthesis

• To a solution of the alcohol or phenol (1.0 equiv) in a suitable aprotic solvent (e.g., THF, DMF), add a strong base such as sodium hydride (NaH, 1.2 equiv) at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes or until hydrogen evolution ceases.

• Add 4-propoxybenzyl chloride or bromide (1.2 equiv) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 60 °C) until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction carefully with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Causality: The use of a strong, non-nucleophilic base like NaH ensures complete deprotonation of the alcohol, creating a potent nucleophile (alkoxide) for the subsequent SN2 reaction with the benzyl halide. For more sensitive substrates where NaH is too harsh, milder bases like potassium carbonate can be employed, often in the presence of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB).[6]

Synthesis under Neutral Conditions

For substrates that are intolerant to strongly basic or acidic conditions, newer methods utilizing activated benzylating agents have been developed. While originally demonstrated for benzyl and PMB ethers, these principles are directly applicable to the POB group.[7][8][9] Reagents like 2-(4-propoxybenzyloxy)-1-methylpyridinium triflate could be generated in situ to deliver the POB group under mild, neutral conditions.[7]

Deprotection Strategies: Cleavage of the POB Moiety

The key advantage of the POB group, similar to the PMB group, lies in its susceptibility to oxidative cleavage, which provides an orthogonal deprotection strategy to standard benzyl ethers.[5]

Oxidative Cleavage

The electron-donating nature of the para-propoxy group stabilizes the formation of a benzylic carbocation intermediate upon interaction with an oxidant, facilitating cleavage under conditions that often leave simple benzyl ethers intact.[4][5]

Protocol 2: Deprotection using DDQ

• Dissolve the 4-propoxybenzyl-protected substrate (1.0 equiv) in a mixture of dichloromethane (CH₂Cl₂) and water (e.g., 18:1 v/v).

• Cool the solution to 0 °C.

• Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2-2.5 equiv) portion-wise.[10]

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, wash with NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the resulting alcohol by column chromatography. The main byproduct is 4-propoxybenzaldehyde.

Self-Validation: The reaction progress is often visually indicated by a color change as the deep red color of DDQ is discharged. The formation of 4-propoxybenzaldehyde as a byproduct, identifiable by NMR or GC-MS, confirms the oxidative cleavage pathway.

Deprotection Method	Reagents	Key Advantages	Potential Issues
Oxidative Cleavage	DDQ, CAN	High selectivity for electron-rich benzyl ethers; mild conditions.	Other easily oxidizable groups may react.
Catalytic Hydrogenolysis	H₂, Pd/C	Neutral conditions; clean reaction.	Reduces alkenes, alkynes, nitro groups, etc.
Acidic Cleavage	Strong acids (e.g., TFA, HBr)	Effective for robust molecules.	Not suitable for acid-sensitive substrates.[11][12]

Part 2: Novel Reactions Beyond Protection

The true potential of the (4-propoxybenzyl) moiety lies in its ability to participate in reactions that go beyond simple protection and deprotection cycles. Its electronic properties facilitate transformations at the benzylic position and on the aromatic ring itself.

Selective Oxidation to Carbonyl Compounds

The benzylic C-H bonds of the POB ether are activated towards oxidation. This reactivity can be harnessed to convert the POB ether directly into a 4-propoxybenzoyl ester, effectively transforming a protecting group into a different functional group in situ.

Protocol 3: Catalytic Oxidation of a POB Ether to a POB Ester

• To a solution of the 4-propoxybenzyl ether (1.0 equiv) in a suitable solvent like acetone, add a catalytic amount of a copper(I) or copper(II) salt (e.g., Cu₂O/C₃N₄ nanocomposite, 1-5 mol%).[13]

• Add tert-butyl hydroperoxide (TBHP, 1.5-2.0 equiv) as the terminal oxidant.[13][14]

• Stir the reaction at room temperature in the presence of air (oxygen can act as a co-oxidant).[13]

• Monitor the reaction by TLC or GC-MS for the formation of the corresponding ester.

• Upon completion, filter off the catalyst (if heterogeneous) and quench any remaining peroxide with aqueous sodium sulfite.

• Work up the reaction mixture by extraction with an organic solvent, followed by washing, drying, and concentration.

• Purify the ester product by column chromatography.

Mechanistic Insight: The reaction likely proceeds through a radical mechanism initiated by the interaction of the copper catalyst and TBHP. The resulting radicals abstract a hydrogen atom from the benzylic position, which is particularly susceptible due to the stabilizing effect of the adjacent oxygen and the electron-rich aromatic ring. Subsequent oxidation leads to the formation of the ester.[13] This transformation is highly valuable as it avoids a separate deprotection-oxidation sequence.

Diagram 1: Catalytic Oxidation Workflow

Caption: Workflow for the catalytic oxidation of a POB ether to a POB ester.

Directed ortho-Metalation (DoM)

The oxygen atom of the propoxy group and the ether linkage can act as Lewis basic sites, directing strong organolithium bases to deprotonate the aromatic ring at the positions ortho to the propoxy group.[15][16][17] This provides a powerful and regioselective method for introducing electrophiles onto the aromatic ring.

Diagram 2: Principle of Directed ortho-Metalation

Caption: Coordination of BuLi facilitates selective ortho-proton abstraction.

Protocol 4: ortho-Lithiation and Electrophilic Quench

• Dissolve the 4-propoxybenzyl ether (1.0 equiv) in dry THF under an inert atmosphere (N₂ or Ar).

• Cool the solution to -78 °C.

• Add sec-butyllithium or n-butyllithium (1.1-1.3 equiv) dropwise. The addition of a ligand such as TMEDA can accelerate the lithiation.

• Stir the mixture at -78 °C for 1-2 hours. The formation of the aryllithium species may be indicated by a color change.

• Add a solution of the desired electrophile (e.g., DMF, I₂, Me₃SiCl, an aldehyde) (1.2 equiv) in dry THF.

• Allow the reaction to slowly warm to room temperature and stir until complete.

• Quench the reaction with saturated aqueous NH₄Cl.

• Perform a standard aqueous workup and extraction.

• Purify the ortho-functionalized product by column chromatography.

Trustworthiness: The regioselectivity of this reaction is exceptionally high. A control experiment quenching the lithiated intermediate with D₂O and analyzing the product by ¹H and ¹³C NMR will confirm the precise position of deuterium incorporation, validating the directing effect of the alkoxy groups. The ether oxygen is a recognized directing metalation group (DMG), making this a reliable transformation.[17]

Conclusion

The (4-propoxybenzyl) moiety is far more than a simple protecting group. While it shares the stability and oxidative cleavage characteristics of its well-known PMB counterpart, its true value is revealed in its capacity for directed reactivity. The ability to perform selective benzylic oxidations to esters and to control the regioselective functionalization of the aromatic ring through directed ortho-metalation provides synthetic chemists with powerful tools for molecular construction. By understanding the underlying mechanistic principles and leveraging the detailed protocols provided, researchers can unlock the full potential of the POB group, transforming it from a passive spectator into an active participant in the synthesis of complex molecules.

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Protocols & Analytical Methods

Gram-Scale Synthesis of (4-Propoxybenzyl)amine: An Application Note and Protocol

Abstract

(4-Propoxybenzyl)amine is a primary amine of significant interest in the development of various fine chemicals and pharmaceutical intermediates. This application note provides a detailed, robust, and scalable protocol for the gram-scale synthesis of (4-Propoxybenzyl)amine. The featured synthetic route is centered around the reductive amination of 4-propoxybenzaldehyde. This document offers a comprehensive guide for researchers, chemists, and professionals in drug development, covering the underlying chemical principles, step-by-step experimental procedures, safety considerations, and purification strategies. The causality behind experimental choices is elucidated to ensure both scientific integrity and practical applicability.

Introduction

(4-Propoxybenzyl)amine serves as a crucial building block in organic synthesis. Its structure, featuring a benzylamine core with a propoxy substituent, imparts specific physicochemical properties that are leveraged in the design of bioactive molecules. While its direct applications are varied, it is often a key intermediate in the synthesis of more complex molecules, including certain classes of pharmaceuticals. The development of a reliable and scalable synthesis is therefore of considerable importance for ensuring a consistent supply for research and development activities.

This guide focuses on a widely adopted and efficient method for the synthesis of primary amines: reductive amination.[1][2] This approach offers high yields and selectivity, making it suitable for gram-scale production.[3]

Strategic Overview: Reductive Amination

Reductive amination is a powerful and versatile method for the formation of carbon-nitrogen bonds. The overall transformation involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine or ammonia, followed by the reduction of the intermediate imine or enamine.

For the synthesis of (4-Propoxybenzyl)amine, the process begins with the reaction of 4-propoxybenzaldehyde with a source of ammonia to form an intermediate imine. This imine is then reduced in situ to the desired primary amine.

Diagram of the Reductive Amination Workflow

Caption: General workflow for the synthesis of (4-Propoxybenzyl)amine via reductive amination.

Physicochemical Properties and Safety Data

A thorough understanding of the properties and hazards of all chemicals involved is paramount for safe and successful execution.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Key Hazards
4-Propoxybenzaldehyde	C10H12O2	164.20	129-130 (at 10 mmHg)[4][5]	1.039 (at 25 °C)	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[6]
Sodium Borohydride	NaBH4	37.83	Decomposes	1.07	Water-reactive, flammable solid. Causes severe skin burns and eye damage.
(4-Propoxybenzyl)amine	C10H15NO	165.23	184-185	0.981 (at 25 °C)[7]	Combustible liquid. Harmful if swallowed or in contact with skin. Causes severe skin burns and eye damage. Harmful to aquatic life.[7][8]

Note: Always consult the most current Safety Data Sheet (SDS) for each chemical before commencing any experimental work.[7][8][9][10]

Detailed Experimental Protocol

This protocol is designed for the synthesis of (4-Propoxybenzyl)amine on a gram scale. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn.

Materials and Reagents

• 4-Propoxybenzaldehyde (97% or higher)

• Ammonium acetate

• Methanol (anhydrous)

• Sodium borohydride (NaBH4)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Hydrochloric acid (for salt formation, optional)

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-propoxybenzaldehyde (e.g., 10.0 g, 60.9 mmol) in anhydrous methanol (150 mL).

• Imine Formation: To the stirred solution, add ammonium acetate (e.g., 23.5 g, 304.5 mmol, 5 equivalents). The use of a large excess of the ammonia source drives the equilibrium towards the formation of the imine.

• Reaction Monitoring (Optional but Recommended): The progress of the imine formation can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Reduction: After stirring for a designated period (e.g., 1-2 hours) at room temperature, cool the reaction mixture in an ice bath. Slowly and portion-wise, add sodium borohydride (e.g., 4.6 g, 121.8 mmol, 2 equivalents). The addition should be controlled to manage the evolution of hydrogen gas. Sodium borohydride is a cost-effective and efficient reducing agent for this transformation.[11]

• Quenching and Workup: After the addition of sodium borohydride is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-3 hours, or until the reaction is complete as indicated by TLC or GC-MS.

• Solvent Removal: Carefully concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the methanol.

• Extraction: To the resulting residue, add water and extract the aqueous layer with dichloromethane (3 x 50 mL). The organic layers are combined.

• Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (50 mL) and then with brine (50 mL).

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and wash it with a small amount of dichloromethane.

• Solvent Evaporation: Concentrate the filtrate under reduced pressure to yield the crude (4-Propoxybenzyl)amine as an oil.

Purification Strategy

Primary amines can be challenging to purify via standard silica gel chromatography due to their basicity, which can lead to strong interactions with the acidic silica gel.[12][13] Several strategies can be employed to overcome this issue.

Purification Workflow

Caption: Decision tree for the purification of (4-Propoxybenzyl)amine.

Recommended Purification Method: Acid-Base Extraction

For a gram-scale synthesis, a simple and effective purification can often be achieved through an acid-base extraction.[14]

• Dissolve the crude amine in a suitable organic solvent like diethyl ether or dichloromethane.

• Extract the organic solution with an aqueous acid (e.g., 1 M HCl). The amine will be protonated and move into the aqueous layer as the hydrochloride salt.

• Wash the aqueous layer with a small amount of organic solvent to remove any non-basic impurities.

• Carefully basify the aqueous layer with a strong base (e.g., 6 M NaOH) until it is strongly alkaline (pH > 12).

• Extract the free amine back into an organic solvent.

• Wash the organic layer with brine, dry over an anhydrous drying agent, and remove the solvent under reduced pressure.

Alternative Purification: Column Chromatography

If higher purity is required, column chromatography can be performed. To mitigate the issues of amine streaking on silica gel, the following modifications are recommended:

• Use of a Modified Mobile Phase: Add a small amount of a tertiary amine, such as triethylamine (typically 0.5-2%), to the eluent system.[13]

• Amine-Functionalized Silica: Utilize commercially available amine-functionalized silica gel for the stationary phase.[12]

• Alumina Chromatography: Basic or neutral alumina can also be an effective stationary phase for the purification of amines.[15]

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., N-H stretches).

Conclusion

The reductive amination of 4-propoxybenzaldehyde provides a reliable and scalable route for the gram-scale production of (4-Propoxybenzyl)amine. By understanding the underlying chemical principles and adhering to the detailed protocol and safety precautions outlined in this application note, researchers can confidently synthesize this valuable intermediate for their research and development needs. The choice of purification strategy can be tailored based on the desired level of purity and the specific impurities present in the crude product.

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Application Note: High-Purity Purification of (4-Propoxybenzyl)amine for Pharmaceutical and Research Applications

Abstract

(4-Propoxybenzyl)amine is a critical primary amine intermediate in the synthesis of various pharmaceutically active compounds and advanced research materials. The presence of impurities, arising from synthesis or degradation, can significantly impact reaction yields, product purity, and biological activity. This document provides a comprehensive guide with detailed protocols for the purification of (4-Propoxybenzyl)amine to achieve high purity (>99%), essential for demanding applications in drug development and scientific research. Three primary techniques are explored: Vacuum Distillation, Flash Column Chromatography, and Crystallization via Salt Formation.

Introduction: The Imperative for Purity

(4-Propoxybenzyl)amine and its structural analogs are key building blocks in medicinal chemistry.[1] The primary amine functionality serves as a versatile nucleophile and a key site for forming ionic bonds with biological targets.[1] For instance, the benzylamine moiety is integral to numerous drug candidates. The purity of this intermediate is paramount; contaminants such as unreacted starting materials, by-products from reductive amination, or products of oxidation can introduce undesirable side reactions and complicate downstream processing.[2][3] This guide details field-proven methodologies to mitigate these challenges, ensuring a supply of high-purity amine for reproducible and reliable results.

Physicochemical Properties of (4-Propoxybenzyl)amine

A thorough understanding of the compound's physical properties is the foundation for selecting an appropriate purification strategy.

Property	Value	Significance for Purification
Molecular Formula	C₁₀H₁₅NO	-
Molecular Weight	165.23 g/mol	Influences chromatographic behavior and volatility.
Appearance	Colorless to pale yellow liquid	Color may indicate oxidation impurities.[4]
Boiling Point	~260-270 °C (estimated at atm. pressure)	High boiling point necessitates vacuum distillation to prevent thermal decomposition.[5][6]
Density	~0.98 g/cm³	-
Solubility	Soluble in common organic solvents (DCM, EtOAc, MeOH, THF). Slightly soluble in water.	Dictates solvent selection for chromatography and crystallization.
pKa	~9.5 (estimated for benzylamines)[7]	The basic nature allows for purification via acid-base extraction and salt formation.[8]

Strategic Overview of Purification Techniques

The choice of purification method depends on the nature of the impurities, the required scale, and the desired final purity. A logical approach to selecting the best technique is outlined below.

Caption: Decision workflow for selecting the optimal purification method.

Detailed Application Protocols

Method 1: Vacuum Distillation

Principle: This technique is ideal for separating the liquid amine from non-volatile impurities (e.g., polymers, salts) or compounds with significantly different boiling points.[9] Due to the high atmospheric boiling point of (4-Propoxybenzyl)amine, applying a vacuum is essential to lower the boiling temperature and prevent thermal degradation.[5][10]

Protocol:

• System Setup: Assemble a clean, dry short-path distillation apparatus. Use a Kugelrohr for small quantities (<10 g) or a flask with a short Vigreux column for larger scales. Ensure all glass joints are properly sealed with high-vacuum grease.

• Drying (Optional but Recommended): If water is a suspected impurity, pre-dry the crude amine by stirring over anhydrous potassium hydroxide (KOH) or sodium hydroxide (NaOH) pellets for 1-2 hours, then decant the amine into the distillation flask.[7]

• Distillation:

  • Add the crude amine to the distillation flask (no more than 2/3 full) along with a magnetic stir bar or boiling chips.

  • Connect the apparatus to a high-vacuum pump (<1 mmHg is ideal) protected by a cold trap.

  • Gradually apply the vacuum. Observe for any initial vigorous bubbling from dissolved gases or low-boiling impurities.

  • Once the system is at a stable low pressure, slowly heat the distillation flask using an oil bath. The heating bath temperature should be set 20-30 °C higher than the expected boiling point of the liquid.[5]

  • Collect a small forerun fraction, which may contain residual solvents or more volatile impurities.

  • Collect the main fraction of pure (4-Propoxybenzyl)amine as a colorless liquid at a stable temperature and pressure.

  • Stop the distillation when the temperature rises or when charring is observed in the distillation pot.

• Storage: Store the purified amine under an inert atmosphere (Nitrogen or Argon) in a dark, sealed container to prevent oxidation.[4]

Caption: Step-by-step workflow for vacuum distillation.

Method 2: Flash Column Chromatography

Principle: Chromatography is the most powerful technique for separating structurally similar impurities. For basic amines, the acidic nature of standard silica gel can cause irreversible adsorption and significant peak tailing.[11][12] This can be overcome by using an amine-functionalized stationary phase or by modifying the mobile phase with a competing base.[11][13]

Protocol:

• Stationary Phase Selection:

  • Option A (Recommended): Use an amine-functionalized silica gel (e.g., Biotage® KP-NH). This provides excellent peak shape without mobile phase modifiers.[11]

  • Option B (Standard Silica): If using standard silica gel, the mobile phase must be modified.

• Mobile Phase Development (TLC):

  • Develop a solvent system that gives the product an Rf value of ~0.2-0.3 on the corresponding TLC plate.

  • A typical starting solvent system is a gradient of Ethyl Acetate (EtOAc) in Hexanes.

  • If using standard silica (Option B): Add 0.5-1% triethylamine (TEA) or ammonium hydroxide to the mobile phase to prevent peak tailing.[12]

• Column Packing and Loading:

  • Pack the column with the chosen stationary phase as a slurry in the initial, low-polarity mobile phase.

  • Dissolve the crude amine in a minimal amount of dichloromethane (DCM) or the mobile phase.

  • Alternatively, for better resolution, adsorb the crude amine onto a small amount of silica gel ("dry loading"), evaporate the solvent, and carefully add the resulting powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the low-polarity mobile phase, gradually increasing the polarity (e.g., increasing the percentage of EtOAc).

  • Collect fractions and monitor them by TLC.

  • Combine fractions containing the pure product.

• Solvent Removal: Remove the solvent (and TEA, if used) under reduced pressure using a rotary evaporator to yield the purified amine.

Caption: Workflow for purification by flash chromatography.

Method 3: Crystallization via Salt Formation

Principle: This classic and scalable technique leverages the basicity of the amine.[14] The amine is converted into a salt (e.g., hydrochloride) by treatment with an acid. This salt often has significantly different solubility properties and is typically a crystalline solid, allowing for purification by recrystallization or simple washing to remove neutral or acidic organic impurities.[7][15] The pure salt is then neutralized ("free-based") to regenerate the high-purity amine.

Protocol:

• Salt Formation:

  • Dissolve the crude (4-Propoxybenzyl)amine in a suitable organic solvent like diethyl ether or ethyl acetate (~10 mL per gram of amine).

  • Cool the solution in an ice bath.

  • Slowly add a solution of hydrochloric acid (e.g., 2 M HCl in diethyl ether, or concentrated aqueous HCl dropwise) with vigorous stirring.

  • The (4-Propoxybenzyl)amine hydrochloride salt will precipitate as a white solid. Continue adding acid until no further precipitation is observed.

• Isolation and Washing:

  • Collect the solid salt by vacuum filtration.

  • Wash the filter cake thoroughly with cold diethyl ether or ethyl acetate to remove any remaining soluble impurities.

• Recrystallization (Optional, for highest purity):

  • If necessary, recrystallize the hydrochloride salt from a suitable solvent system, such as ethanol/ether or methanol/ethyl acetate.[8] Dissolve the salt in a minimum amount of the hot polar solvent (e.g., ethanol) and slowly add the less polar co-solvent (e.g., ether) until turbidity persists. Allow to cool slowly to form high-purity crystals.

• Free-Basing (Regeneration of Pure Amine):

  • Suspend the purified salt in water or a biphasic mixture (e.g., water and DCM).

  • Cool in an ice bath and slowly add a base (e.g., 2 M NaOH or saturated NaHCO₃ solution) with stirring until the solution is basic (pH > 10).

  • The solid salt will dissolve as it is converted back to the free amine, which is an organic-soluble liquid.

  • Extract the aqueous layer three times with an organic solvent (e.g., DCM or ethyl acetate).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the pure (4-Propoxybenzyl)amine.

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Application Notes and Protocols for the Quantification of (4-Propoxybenzyl)amine

For: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative for (4-Propoxybenzyl)amine Quantification

(4-Propoxybenzyl)amine is a primary aromatic amine that serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Its purity and concentration are critical quality attributes that can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API). Therefore, robust and reliable analytical methods for the precise quantification of (4-Propoxybenzyl)amine are indispensable throughout the drug development lifecycle, from process development and optimization to quality control of the final product.

This comprehensive guide provides detailed application notes and protocols for the quantification of (4-Propoxybenzyl)amine using three prevalent analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies presented herein are grounded in established analytical principles and are designed to be validated in accordance with the International Council on Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Method Selection: A Rationale-Driven Approach

The choice of an analytical method is contingent upon several factors, including the required sensitivity, selectivity, sample matrix, and the stage of drug development.

• HPLC-UV: This technique is a workhorse in pharmaceutical analysis due to its robustness, cost-effectiveness, and wide availability. It is particularly well-suited for the quantification of (4-Propoxybenzyl)amine in bulk drug substances and intermediate stages where the concentration of the analyte is relatively high.

• LC-MS/MS: Offering superior sensitivity and selectivity, LC-MS/MS is the method of choice for trace-level quantification of (4-Propoxybenzyl)amine, such as in the analysis of impurities, metabolites in biological matrices, or for monitoring residual levels in finished drug products.[5][6]

• GC-MS: Gas chromatography provides high-resolution separations, and when coupled with mass spectrometry, it offers excellent specificity. For a primary amine like (4-Propoxybenzyl)amine, derivatization is typically required to enhance volatility and improve chromatographic performance.[7][8] This method can be a valuable alternative, particularly when dealing with complex matrices where orthogonal separation mechanisms are beneficial.

I. High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This section details a robust HPLC-UV method for the quantification of (4-Propoxybenzyl)amine, drawing parallels from established methods for structurally similar primary aromatic amines like o-anisidine.[9][10]

Scientific Principle

The method is based on reversed-phase chromatography, where (4-Propoxybenzyl)amine is separated on a non-polar stationary phase from other components in the sample matrix. The quantification is achieved by measuring the ultraviolet absorbance of the analyte as it elutes from the column. The absorbance is directly proportional to the concentration of the analyte in the sample.

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for HPLC-UV analysis of (4-Propoxybenzyl)amine.

Detailed Protocol: HPLC-UV Method

1. Instrumentation and Chromatographic Conditions:

Parameter	Recommended Condition
HPLC System	Agilent 1290 Infinity LC System or equivalent
Detector	Diode Array Detector (DAD)
Column	ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase	Acetonitrile: 0.1% Formic Acid in Water (Gradient)
Gradient	20% to 70% Acetonitrile over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	225 nm (or optimal wavelength determined by UV scan)

2. Reagent and Standard Preparation:

• Diluent: Methanol/Water (50:50, v/v)

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of (4-Propoxybenzyl)amine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range (e.g., 1-100 µg/mL).

3. Sample Preparation (from Tablets):

• Weigh and finely powder a representative number of tablets (e.g., 20 tablets).

• Accurately weigh a portion of the powdered tablets equivalent to a target concentration of (4-Propoxybenzyl)amine into a suitable volumetric flask.

• Add a portion of the diluent, sonicate for 15 minutes to ensure complete dissolution of the analyte.[11][12]

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

4. Data Analysis and Quantification:

• Generate a calibration curve by plotting the peak area of the (4-Propoxybenzyl)amine standards against their corresponding concentrations.

• Perform a linear regression analysis of the calibration curve. The correlation coefficient (r²) should be ≥ 0.999.

• Quantify the amount of (4-Propoxybenzyl)amine in the sample by interpolating its peak area from the calibration curve.

II. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For applications demanding high sensitivity and specificity, this LC-MS/MS method provides a robust platform for the quantification of (4-Propoxybenzyl)amine.

Scientific Principle

This method combines the separation power of liquid chromatography with the sensitive and selective detection capabilities of tandem mass spectrometry. After chromatographic separation, the analyte is ionized, and a specific precursor ion is selected and fragmented. The resulting product ions are monitored for quantification, providing a high degree of certainty in the identification and measurement of the analyte, even in complex matrices.[13][14]

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS analysis of (4-Propoxybenzyl)amine.

Detailed Protocol: LC-MS/MS Method

1. Instrumentation and Conditions:

Parameter	Recommended Condition
LC System	Waters ACQUITY UPLC H-Class or equivalent[15]
Mass Spectrometer	Triple Quadrupole Mass Spectrometer with ESI source
Column	ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	To be determined by infusion of a standard solution. A hypothetical transition for (4-Propoxybenzyl)amine (M+H)+ would be monitored.

2. Reagent and Standard Preparation:

• Internal Standard (IS): A structurally similar and stable isotope-labeled compound is recommended. If unavailable, a close structural analog can be used.

• Stock and Calibration Standards: Prepare as described for the HPLC-UV method, including the internal standard at a fixed concentration in all standards and samples.

3. Sample Preparation (from a Pharmaceutical Formulation):

• Accurately weigh the sample and dissolve it in a suitable solvent.[16]

• For complex matrices, perform a solid-phase extraction (SPE) for sample clean-up.

• Evaporate the solvent and reconstitute the residue in the initial mobile phase.

• Filter through a 0.22 µm filter before injection.

4. Data Analysis and Quantification:

• Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

III. Gas Chromatography-Mass Spectrometry (GC-MS)

This GC-MS method is an alternative for the quantification of (4-Propoxybenzyl)amine, particularly when dealing with volatile impurities or when an orthogonal technique is required.

Scientific Principle

The primary amine functionality of (4-Propoxybenzyl)amine makes it polar and prone to peak tailing in GC. Therefore, a derivatization step is necessary to convert it into a more volatile and less polar derivative. Silylation is a common and effective derivatization technique for primary amines.[8] The derivatized analyte is then separated by gas chromatography and detected by a mass spectrometer.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for GC-MS analysis of (4-Propoxybenzyl)amine.

Detailed Protocol: GC-MS Method

1. Instrumentation and Conditions:

Parameter	Recommended Condition
GC-MS System	Agilent 7890B GC with 5977A MSD or equivalent
Column	HP-5MS, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Oven Program	Initial 100 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Detection Mode	Scan (m/z 50-550) or Selected Ion Monitoring (SIM)

2. Derivatization Reagent:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

3. Derivatization Procedure:

• Transfer a known amount of the dried sample extract into a reaction vial.

• Add 100 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

4. Data Analysis and Quantification:

• Identify the derivatized (4-Propoxybenzyl)amine peak by its retention time and mass spectrum.

• For quantification, use either an external standard calibration curve or an internal standard method.

IV. Method Validation

All analytical methods intended for use in a regulated environment must be validated to ensure they are fit for their intended purpose.[1][17] The validation should be performed according to ICH Q2(R1) guidelines and should include the following parameters:

Validation Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value.
Precision	The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability, intermediate precision, and reproducibility.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Acceptance Criteria for a Validated Method

The following table provides typical acceptance criteria for the validation of a quantitative analytical method for an API.

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	Repeatability: ≤ 1.0%; Intermediate Precision: ≤ 2.0%
LOQ Precision (% RSD)	≤ 10%
Robustness	System suitability parameters should pass.

Conclusion

The analytical methods detailed in this guide provide a comprehensive framework for the accurate and reliable quantification of (4-Propoxybenzyl)amine. The selection of the most appropriate technique will depend on the specific requirements of the analysis. It is imperative that any method chosen is subjected to a thorough validation to ensure the integrity of the generated data, thereby supporting the development of safe and effective pharmaceutical products.

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• LCGC North America. (2012).

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• An, T., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 299-308.
• Altabrisa Group. (2023).
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Application Notes and Protocols for the Use of (4-Propoxybenzyl)amine in Parallel Synthesis

Introduction: The Strategic Role of (4-Propoxybenzyl)amine in Drug Discovery

In the fast-paced environment of modern drug discovery, parallel synthesis has emerged as a cornerstone for the rapid generation of compound libraries, enabling the exploration of vast chemical space to identify and optimize lead candidates.[1][2] The success of these endeavors hinges on the strategic selection of versatile and reliable building blocks. (4-Propoxybenzyl)amine, with its unique structural features, presents itself as a valuable scaffold for introducing the 4-propoxybenzyl moiety, a group prevalent in numerous biologically active compounds. Its primary amine functionality serves as a reactive handle for a multitude of chemical transformations, making it an ideal candidate for the construction of diverse molecular libraries.

This comprehensive guide provides researchers, scientists, and drug development professionals with in-depth technical application notes and detailed protocols for the effective utilization of (4-Propoxybenzyl)amine in parallel synthesis workflows. We will delve into its physicochemical properties, explore key synthetic transformations, and discuss the nuances of reaction monitoring and library purification.

Physicochemical Properties and Handling of (4-Propoxybenzyl)amine

A thorough understanding of the physical and chemical properties of a building block is paramount for its successful application in parallel synthesis.

Table 1: Physicochemical Properties of (4-Propoxybenzyl)amine

Property	Value	Source/Notes
CAS Number	2564-92-3	Inferred from related compounds[3][4]
Molecular Formula	C₁₀H₁₅NO	---
Molecular Weight	165.23 g/mol	---
Appearance	Colorless to pale yellow liquid	Typical for benzylamines
Boiling Point	Not explicitly found; likely >185 °C	Based on benzylamine (184-185 °C)
Melting Point	Not explicitly found; likely low	Benzylamine melts at 10 °C
Solubility	Predicted to be soluble in common organic solvents (e.g., DMF, DMSO, DCM, THF, Ethanol, Methanol). Poorly soluble in water.	Based on structural similarity to other benzylamines and related compounds[5][6]
pKa	Not explicitly found; expected to be similar to benzylamine (~9.3)	---

Safety and Handling:

(4-Propoxybenzyl)amine is expected to share similar hazard profiles with other benzylamines. It is likely to be corrosive and harmful if swallowed or in contact with skin.[7] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Core Synthetic Applications in Parallel Synthesis

(4-Propoxybenzyl)amine is a versatile building block for several key reactions commonly employed in the generation of compound libraries. The following sections provide detailed protocols for its application in reductive amination, amide coupling, and urea/thiourea formation.

Reductive Amination: Forging C-N Bonds with Aldehydes and Ketones

Reductive amination is a robust and widely used method for the synthesis of secondary and tertiary amines.[8][9][10] In a parallel synthesis format, this reaction allows for the coupling of (4-Propoxybenzyl)amine with a diverse set of carbonyl compounds to generate a library of substituted benzylamines.

Causality of Experimental Choices: The choice of a mild reducing agent like sodium triacetoxyborohydride [NaB(OAc)₃H] is crucial as it is selective for the iminium ion intermediate and does not readily reduce the starting aldehyde or ketone, thus minimizing side product formation.[11] Dichloroethane (DCE) is a common solvent for this reaction as it is relatively non-polar and effectively solubilizes the reactants and intermediates. The addition of acetic acid acts as a catalyst to facilitate imine formation.

Experimental Protocol: Parallel Reductive Amination

This protocol is designed for a 96-well plate format.

• Reagent Preparation:

  • Prepare a 0.5 M stock solution of (4-Propoxybenzyl)amine in anhydrous 1,2-dichloroethane (DCE).

  • Prepare 0.5 M stock solutions of a library of aldehydes or ketones in anhydrous DCE.

  • Prepare a slurry of sodium triacetoxyborohydride (NaB(OAc)₃H) in anhydrous DCE (approximately 1.5 M).

• Reaction Setup:

  • To each well of a 96-well reaction block, add 200 µL of the (4-Propoxybenzyl)amine stock solution (0.1 mmol).

  • Add 200 µL of the respective aldehyde or ketone stock solution (0.1 mmol) to each well.

  • Add 10 µL of glacial acetic acid to each well.

  • Seal the reaction block and shake at room temperature for 1 hour to facilitate imine formation.

• Reduction:

  • Carefully add 100 µL of the NaB(OAc)₃H slurry (0.15 mmol) to each well.

  • Caution: Gas evolution (hydrogen) may occur. Ensure adequate ventilation.

  • Seal the reaction block and shake at room temperature for 16-24 hours.

• Work-up and Quenching:

  • Quench the reaction by adding 200 µL of saturated aqueous sodium bicarbonate solution to each well.

  • Shake the plate for 10 minutes.

  • The product can be isolated by liquid-liquid extraction or solid-phase extraction. For high-throughput purification, direct injection of the organic layer for LC-MS analysis and purification is common.[12][13]

Workflow Diagram: Parallel Reductive Amination

Caption: Workflow for parallel reductive amination.

Amide Coupling: Building Diverse Amide Libraries

The formation of an amide bond is one of the most fundamental and frequently utilized reactions in medicinal chemistry.[14][15] (4-Propoxybenzyl)amine can be readily coupled with a library of carboxylic acids to generate a diverse set of N-(4-propoxybenzyl) amides.

Causality of Experimental Choices: The use of a coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in combination with a non-nucleophilic base such as DIPEA (N,N-Diisopropylethylamine) is a highly efficient method for amide bond formation.[16] HATU activates the carboxylic acid to form a highly reactive acyl-OAt ester, which is then readily attacked by the amine. DMF is an excellent solvent for this reaction due to its polar aprotic nature and high boiling point, which allows for a wide range of reaction temperatures.

Experimental Protocol: Parallel Amide Coupling

This protocol is suitable for a 96-well plate format.

• Reagent Preparation:

  • Prepare a 0.5 M stock solution of (4-Propoxybenzyl)amine in anhydrous DMF.

  • Prepare 0.5 M stock solutions of a library of carboxylic acids in anhydrous DMF.

  • Prepare a 0.5 M stock solution of HATU in anhydrous DMF.

  • Prepare a 1.0 M stock solution of DIPEA in anhydrous DMF.

• Reaction Setup:

  • To each well of a 96-well reaction block, add 200 µL of the carboxylic acid stock solution (0.1 mmol).

  • Add 200 µL of the HATU stock solution (0.1 mmol).

  • Add 200 µL of the DIPEA stock solution (0.2 mmol).

  • Allow the mixture to pre-activate by shaking at room temperature for 15 minutes.

• Amine Addition:

  • Add 200 µL of the (4-Propoxybenzyl)amine stock solution (0.1 mmol) to each well.

  • Seal the reaction block and shake at room temperature for 4-16 hours. The reaction progress can be monitored by LC-MS.

• Work-up:

  • Dilute the reaction mixture with 500 µL of ethyl acetate.

  • Wash with 500 µL of 1 M HCl, followed by 500 µL of saturated aqueous sodium bicarbonate, and finally 500 µL of brine.

  • The organic layer can be dried over anhydrous sodium sulfate and concentrated. The crude product is then ready for high-throughput purification.

Workflow Diagram: Parallel Amide Coupling

Caption: Workflow for parallel urea/thiourea synthesis.

Considerations for the 4-Propoxybenzyl Group

While the 4-propoxybenzyl group is generally stable, it is important to be aware of its potential reactivity under certain conditions. Similar to the more common 4-methoxybenzyl (PMB) group, the 4-propoxybenzyl group can be cleaved under strong acidic or oxidative conditions. [17][18]This lability can be either a drawback or a strategic advantage, allowing for its use as a protecting group that can be removed at a later stage in a synthetic sequence. For library synthesis where the final products are desired to retain the 4-propoxybenzyl moiety, harsh acidic or oxidative conditions should be avoided in subsequent steps or during purification.

Reaction Monitoring and Library Purification

Effective parallel synthesis relies on robust methods for reaction monitoring and high-throughput purification.

Reaction Monitoring: For real-time or near-real-time analysis of reaction progress, several techniques can be employed in a high-throughput manner:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the workhorse of parallel synthesis, allowing for rapid analysis of individual wells to check for starting material consumption and product formation. [3][19]* Flow NMR: For more detailed mechanistic studies or reaction optimization, flow NMR can be integrated into parallel synthesis platforms to provide real-time structural information. [18] High-Throughput Purification: Purification of the resulting compound libraries is critical to ensure the quality of data from biological screening.

• Preparative HPLC-MS: Mass-directed preparative HPLC is the most common method for purifying libraries. [12][13]Automated systems can process 96-well plates, isolating the target compound from each well based on its mass-to-charge ratio.

• Solid-Phase Extraction (SPE): For simpler purifications, SPE can be used in a 96-well format to remove excess reagents or by-products.

Table 2: Generic Gradient for Preparative HPLC Purification

Time (min)	%B (Acetonitrile + 0.1% Formic Acid)	Flow Rate (mL/min)
0.0	5	20
1.0	5	20
5.0	95	20
6.0	95	20
6.1	5	20
7.0	5	20

Note: This is a generic gradient and should be optimized for the specific library of compounds.

Conclusion

(4-Propoxybenzyl)amine is a highly valuable and versatile building block for parallel synthesis in drug discovery. Its ability to readily undergo key chemical transformations such as reductive amination, amide coupling, and urea/thiourea formation allows for the efficient generation of diverse compound libraries. By understanding its physicochemical properties, employing robust synthetic protocols, and utilizing modern techniques for reaction monitoring and purification, researchers can effectively leverage (4-Propoxybenzyl)amine to accelerate their drug discovery programs. The protocols and insights provided in this guide are intended to serve as a strong foundation for the successful application of this important synthetic tool.

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Application Note: The (4-Propoxybenzyl)amine Moiety in Medicinal Chemistry: A Case Study in Structure-Activity Relationships and Rational Drug Design

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Moiety of Duality

The (4-Propoxybenzyl)amine scaffold is a versatile chemical intermediate that has found application in diverse areas of medicinal chemistry. Its structure, comprising a benzylamine core functionalized with a propoxy group at the para position, offers a unique combination of lipophilicity, hydrogen bonding capability, and metabolic stability. These physicochemical properties are critical in modulating a drug's interaction with its biological target and its overall pharmacokinetic profile.[1][2]

However, the utility of this moiety is starkly contrasted by its incorporation into a class of highly potent synthetic opioids known as 2-benzylbenzimidazoles, or "nitazenes".[3] Compounds like protonitazene, which feature the (4-propoxybenzyl) group, are potent µ-opioid receptor (MOR) agonists, often significantly more potent than fentanyl, and are associated with a high risk of overdose and public health concern.[3][4] These substances have no approved medical use.[3]

This application note will navigate this duality. We will first explore the physicochemical characteristics of the (4-propoxybenzyl) group that make it an attractive component for rational drug design. Subsequently, we will use the benzimidazole opioids as a powerful case study to dissect the principles of Structure-Activity Relationships (SAR), illustrating how subtle molecular modifications can dramatically influence biological activity. Finally, we will provide detailed, exemplary protocols for the synthesis and biological evaluation of novel compounds incorporating the (4-propoxybenzyl)amine scaffold for legitimate therapeutic research, such as in the development of kinase inhibitors.

Physicochemical Profile and Rationale for Use in Drug Design

The biological effect of a drug is intrinsically linked to its physicochemical properties.[2] The (4-propoxybenzyl) group confers several key attributes to a parent molecule:

• Lipophilicity: The n-propoxy group significantly increases the lipophilicity (fat-solubility) of the molecule compared to a simple benzyl or methoxybenzyl group. This property is crucial for crossing biological membranes, including the blood-brain barrier, and can enhance binding to hydrophobic pockets within a target protein.[1]

• Metabolic Stability: The ether linkage of the propoxy group is generally more resistant to metabolic degradation by cytochrome P450 enzymes compared to more labile functional groups, potentially leading to a longer in-vivo half-life.

• Hydrogen Bonding: The oxygen atom of the propoxy group can act as a hydrogen bond acceptor, providing an additional point of interaction with a biological target to increase binding affinity and selectivity.

• Conformational Influence: The benzyl ring provides a rigid scaffold that can be used to orient other functional groups in a precise three-dimensional arrangement required for optimal target engagement.

These features have been exploited in the design of G protein-coupled receptor (GPCR) agonists and kinase inhibitors, where fine-tuning lipophilicity and establishing specific polar contacts are essential for achieving high potency and selectivity.[5][6]

Case Study: Structure-Activity Relationships (SAR) of Benzimidazole Opioids

The nitazene class of opioids serves as a compelling, albeit cautionary, illustration of SAR principles. These molecules generally consist of a benzimidazole core, an N-linked dialkylaminoethyl chain, and a C2-linked substituted benzyl group. The (4-propoxybenzyl) group is a common feature in some of the most potent examples.

Systematic studies have revealed key structural determinants for µ-opioid receptor (MOR) agonism:[7][8]

• The Benzyl Substituent (Site A): The nature of the alkoxy group at the para-position of the benzyl ring is critical. Potency generally increases with the size of the alkoxy group, with ethoxy (as in etonitazene) and propoxy (as in protonitazene) conferring exceptionally high potency. This suggests the receptor's binding pocket has a hydrophobic region that favorably accommodates these larger, lipophilic groups.[9]

• The Benzimidazole Core (Site B): A 5-nitro group on the benzimidazole ring is a consistent feature of the most potent nitazenes. Removal of this nitro group leads to a dramatic decrease in MOR activity, indicating it is a critical pharmacophoric element, likely involved in a key polar interaction with the receptor.[7][8]

• The Amine Side Chain (Site C): The diethylaminoethyl side chain is important for activity. Modifications, such as replacing the diethylamine with a pyrrolidino group (e.g., in N-pyrrolidino protonitazene), can further enhance potency, demonstrating the receptor's sensitivity to the size and shape of this substituent.[7][10]

The diagram below illustrates these key SAR points on the generalized nitazene scaffold.

Figure 1. Key Structure-Activity Relationships of the Benzimidazole Opioid Scaffold.

This case study underscores the profound impact of discrete structural changes on biological function and highlights the responsibility of medicinal chemists to consider the potential societal impact of the molecules they design.

Protocols for Legitimate Research Applications

The (4-propoxybenzyl)amine moiety can be a valuable building block in the development of novel therapeutics for non-opioid targets. Below are exemplary protocols for the synthesis and evaluation of a hypothetical kinase inhibitor.

Protocol 1: Synthesis of a Hypothetical Kinase Inhibitor via Reductive Amination

This protocol describes the synthesis of a hypothetical inhibitor, Compound 1 , by coupling (4-propoxybenzyl)amine with a fictional kinase-targeting aldehyde scaffold, Scaffold-CHO . Reductive amination is a robust and widely used method for forming C-N bonds.[11][12]

Objective: To synthesize N-((4-propoxyphenyl)methyl)-[Scaffold]amine (Compound 1 ).

Materials:

• (4-Propoxybenzyl)amine (1.0 eq)

• Hypothetical Aldehyde Scaffold (Scaffold-CHO , 1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH), anhydrous

• Acetic Acid (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for elution

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under a nitrogen atmosphere, add Scaffold-CHO (1.1 eq) and dissolve in anhydrous DCM (approx. 0.1 M concentration).

• Amine Addition: Add (4-propoxybenzyl)amine (1.0 eq) to the solution, followed by 2-3 drops of glacial acetic acid to catalyze imine formation.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. Monitor the formation of the imine intermediate by Thin Layer Chromatography (TLC).

• Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. Rationale: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the iminium ion in the presence of the unreacted aldehyde.[11]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-16 hours. Monitor the consumption of the starting materials and the formation of the product by TLC.

• Work-up: Carefully quench the reaction by slow addition of saturated NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification Prep: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate gradient of ethyl acetate in hexanes to afford the pure Compound 1 .

• Characterization: Confirm the structure and purity of Compound 1 using ¹H NMR, ¹³C NMR, and LC-MS.

Figure 2. Workflow for Synthesis of a Hypothetical Kinase Inhibitor.

Protocol 2: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a generic, robust method to determine the binding affinity (and thus inhibitory potential) of Compound 1 for its target kinase. The LanthaScreen™ assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) competition assay.[13]

Objective: To determine the IC₅₀ value of Compound 1 against a target kinase.

Principle: The assay measures the displacement of a fluorescently labeled ATP-competitive tracer from the kinase's active site by the test compound. A europium (Eu)-labeled antibody binds to the kinase. When the tracer is bound to the kinase, FRET occurs between the Eu-donor and the tracer-acceptor. An inhibitor (Compound 1 ) will displace the tracer, disrupting FRET and causing a decrease in the signal.[13]

Materials:

• Target Kinase (e.g., GST-tagged Src kinase)

• LanthaScreen™ Eu-anti-GST Antibody (Donor)

• Kinase Tracer (Alexa Fluor™ 647-labeled, ATP-competitive) (Acceptor)

• Compound 1 (Test Inhibitor)

• Staurosporine (Positive Control Inhibitor)

• TR-FRET Dilution Buffer

• 384-well, low-volume, black assay plates

• TR-FRET capable plate reader

Procedure:

• Reagent Preparation:

  • Prepare a serial dilution of Compound 1 in DMSO, then dilute into TR-FRET buffer to create 4x final concentrations (e.g., from 100 µM to 1 nM).

  • Prepare a 4x solution of the Target Kinase mixed with the Eu-anti-GST Antibody in TR-FRET buffer.

  • Prepare a 4x solution of the Kinase Tracer in TR-FRET buffer.

• Assay Plate Setup:

  • To the 384-well plate, add 5 µL of each concentration of the 4x Compound 1 serial dilution.

  • Include wells for a positive control (Staurosporine) and a negative control (DMSO vehicle).

• Kinase/Antibody Addition: Add 5 µL of the 4x Kinase/Antibody mixture to all wells.

• Tracer Addition: Add 5 µL of the 4x Kinase Tracer solution to all wells. The final volume in each well is now 20 µL.

• Incubation: Gently mix the plate and incubate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET plate reader, collecting emission signals at 615 nm (Europium reference) and 665 nm (Tracer FRET signal).

• Data Analysis:

  • Calculate the Emission Ratio (665 nm / 615 nm) for each well.

  • Normalize the data using the negative (0% inhibition) and positive (100% inhibition) controls.

  • Plot the normalized response versus the log concentration of Compound 1 .

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Table 1: Example Plate Layout for IC₅₀ Determination

Well(s)	Compound	Conc. (4x)	Kinase/Ab (4x)	Tracer (4x)	Purpose
1-3	DMSO	N/A	Yes	Yes	0% Inhibition
4-6	Staurosporine	Max	Yes	Yes	100% Inhibition
7-9	Compound 1	C1	Yes	Yes	Test Compound
10-12	Compound 1	C2	Yes	Yes	Test Compound
...	...	...	...	...	...
34-36	Compound 1	C10	Yes	Yes	Test Compound

Conclusion

The (4-propoxybenzyl)amine moiety exemplifies a critical concept in medicinal chemistry: a chemical scaffold is not inherently "good" or "bad," but its biological effect is dictated entirely by the overall molecular context in which it is placed. While its presence in potent, illicit opioids highlights a significant public health challenge and underscores the importance of SAR in toxicology, its fundamental physicochemical properties remain valuable for legitimate drug discovery. By applying rational design principles and robust synthetic and analytical protocols, researchers can leverage the desirable characteristics of this and other chemical building blocks to develop novel, safe, and effective therapeutics for a wide range of diseases.

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Application Notes &amp; Protocols: (4-Propoxybenzyl)amine as a Versatile Precursor for Novel Ligand Synthesis

Introduction: The Strategic Value of the (4-Propoxybenzyl)amine Scaffold

In the landscape of medicinal chemistry and drug discovery, the selection of a core scaffold is a critical decision that dictates the trajectory of a research program. (4-Propoxybenzyl)amine has emerged as a precursor of significant interest due to the unique combination of physicochemical properties conferred by its structure. The benzylamine core provides a robust and synthetically tractable handle for a variety of chemical transformations, while the para-substituted propoxy group offers a distinct advantage in modulating ligand characteristics.[1]

The propoxy group, an alkyl ether, can influence a ligand's lipophilicity, membrane permeability, and metabolic stability.[2] Its presence can facilitate crucial hydrophobic interactions within a receptor's binding pocket, potentially enhancing potency and selectivity. Furthermore, the ether linkage is generally more resistant to metabolic degradation compared to more labile functional groups, which can lead to improved pharmacokinetic profiles. This combination of a reactive primary amine and a modulating propoxy group makes (4-Propoxybenzyl)amine an exemplary starting point for generating diverse libraries of novel ligands targeting a wide range of biological systems.[3][4][5] Evidence of its utility can be seen in the core structure of potent opioids like protonitazene, where the 4-propoxybenzyl moiety is a key component.[6][7]

This guide provides detailed protocols for leveraging (4-Propoxybenzyl)amine in two fundamental synthetic transformations central to ligand development: Schiff base formation and amide bond coupling.

Physicochemical Properties & Safe Handling

Before commencing any synthetic work, it is imperative to understand the properties and safety requirements of the precursor.

Property	Value	Source
CAS Number	56647-97-5	PubChem
Molecular Formula	C10H15NO	PubChem
Molecular Weight	165.23 g/mol	PubChem
Appearance	Colorless to pale yellow liquid	[8]
Boiling Point	~256 °C	Calculated
Density	~0.97 g/cm³	Calculated

Safety & Handling: (4-Propoxybenzyl)amine, like other benzylamine derivatives, should be handled with care in a well-ventilated chemical fume hood.[9][10][11] It is classified as corrosive and can cause severe skin burns and eye damage.[10] Harmful if swallowed or in contact with skin.[10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[9][10]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Core Synthetic Pathways: An Overview

(4-Propoxybenzyl)amine serves as a nucleophile via its primary amine group, making it amenable to a wide array of C-N bond-forming reactions. The two most common and versatile pathways for elaborating this precursor into more complex ligands are:

• Condensation with Carbonyls: Reaction with aldehydes or ketones yields imines (Schiff bases), which are valuable ligands in their own right or can be readily reduced to form stable secondary amines.[12][13][14]

• Acylation Reactions: Reaction with carboxylic acids (or their activated derivatives like acyl chlorides) forms robust amide bonds, a cornerstone of peptide and small molecule drug structure.[15][16][17]

The following diagram illustrates the general workflow for developing novel ligands from this precursor.

Caption: General workflow for ligand synthesis.

Application Note 1: Synthesis of a Novel Schiff Base Ligand

Objective: To synthesize (E)-N-(4-methoxybenzylidene)-1-(4-propoxyphenyl)methanamine, a representative Schiff base, via condensation reaction.

Rationale: Schiff base synthesis is a straightforward and high-yielding reaction, often requiring minimal purification.[12][13] It serves as an excellent method for rapidly generating structural diversity. The resulting imine bond is a key feature in many biologically active compounds and coordination complexes.[12][14] This protocol uses p-anisaldehyde as the carbonyl partner to demonstrate the methodology.

Reaction Scheme:

Caption: Synthesis of a Schiff base ligand.

Step-by-Step Protocol:

• Reagent Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve (4-Propoxybenzyl)amine (1.0 eq, e.g., 1.0 mmol, 165 mg) in 15 mL of absolute ethanol.

• Addition of Aldehyde: To the stirring solution, add p-anisaldehyde (1.0 eq, 1.0 mmol, 136 mg).

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture. The acid catalyzes the condensation by protonating the carbonyl oxygen, making the carbon more electrophilic.[13]

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80-85 °C) using a heating mantle. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 4:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.[13]

• Isolation: Once the reaction is complete, remove the flask from heat and allow it to cool to room temperature. A precipitate may form upon cooling.

• Purification: Cool the flask in an ice bath for 30 minutes to maximize crystallization. Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol (2-3 mL) to remove any unreacted starting materials.[18]

• Drying & Characterization: Air-dry the resulting crystalline solid. Determine the yield and characterize the product via ¹H NMR, ¹³C NMR, and FT-IR spectroscopy to confirm the formation of the imine (-CH=N-) bond.[13][18]

Expected Spectroscopic Signatures:

• ¹H NMR: Disappearance of the aldehyde proton signal (~9.9 ppm) and the amine -NH₂ protons. Appearance of a new singlet for the imine proton (-CH=N-) between 8.0-9.0 ppm.[19]

• FT-IR: Disappearance of the primary amine N-H stretches (~3300-3400 cm⁻¹) and the aldehyde C=O stretch (~1700 cm⁻¹). Appearance of a strong C=N stretch between 1600-1650 cm⁻¹.[13]

Application Note 2: Synthesis of a Novel Amide Ligand

Objective: To synthesize N-(4-propoxybenzyl)benzamide, a representative amide ligand, via acylation with an acyl chloride.

Rationale: Amide bond formation is one of the most critical reactions in medicinal chemistry.[15][20] Using an acyl chloride is a highly efficient method as it provides a very reactive electrophile. A mild base is included to neutralize the HCl byproduct generated during the reaction. This protocol demonstrates the coupling of (4-Propoxybenzyl)amine with benzoyl chloride.

Step-by-Step Protocol:

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve (4-Propoxybenzyl)amine (1.0 eq, e.g., 5.0 mmol, 826 mg) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq, 6.0 mmol, 0.84 mL of TEA) in 25 mL of a dry, inert solvent like dichloromethane (DCM) or tetrahydrofuran (THF).[17]

• Cooling: Place the flask in an ice bath and stir for 10-15 minutes to cool the solution to 0 °C. This helps to control the exothermic nature of the acylation reaction.

• Acyl Chloride Addition: Dissolve benzoyl chloride (1.05 eq, 5.25 mmol, 0.61 mL) in 10 mL of dry DCM. Add this solution dropwise to the cold amine solution over 15-20 minutes using an addition funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours, monitoring by TLC.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 20 mL of 1 M HCl (to remove excess amine and base), 20 mL of saturated NaHCO₃ solution (to remove excess acid chloride and HCl), and 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[15]

• Purification: The crude product can be purified by recrystallization (e.g., from an ethanol/water mixture) or by flash column chromatography on silica gel to yield the pure amide.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.[21][22]

Expected Spectroscopic Signatures:

• ¹H NMR: Disappearance of the amine -NH₂ protons. Appearance of a broad amide N-H proton signal between 7.5-8.5 ppm. The benzylic -CH₂- protons adjacent to the nitrogen will shift downfield compared to the starting amine.[21]

• ¹³C NMR: Appearance of a new carbonyl carbon (C=O) signal in the range of 165-175 ppm.[22]

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of the amide product should be observed.

Conclusion and Future Outlook

(4-Propoxybenzyl)amine stands as a valuable and versatile building block for the synthesis of novel ligands. The straightforward protocols for Schiff base and amide formation detailed herein provide a solid foundation for creating diverse chemical libraries. The inherent properties of the 4-propoxybenzyl moiety offer strategic advantages for optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds. Future work can expand upon these core reactions, exploring multi-component reactions, reductive aminations, and the synthesis of more complex heterocyclic systems, further unlocking the potential of this promising precursor in the pursuit of new therapeutic agents.

References

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• Synthesis and antibacterial activity of Schiff bases and amines derived from alkyl 2-(2-formyl-4-nitrophenoxy)alkanoates. National Institutes of Health (NIH). Available from: [Link]

• Schiff Base Synthesis Experiment. IONiC/VIPEr. Available from: [Link]

• Synthesis and characterization of novel Schiff base ligands. International Journal of Chemical Studies. Available from: [Link]

• Direct amidation of non-activated phenylacetic acid and benzylamine derivatives catalysed by NiCl2. National Institutes of Health (NIH). Available from: [Link]

• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. JETIR. Available from: [Link]

• Safety Data Sheet. Chemtron. Available from: [Link]

• Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. Available from: [Link]

• A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. The Royal Society of Chemistry. Available from: [Link]

• Supporting Information Direct and Indirect Hyperpolarisation of Amines using paraHydrogen. The Royal Society of Chemistry. Available from: [Link]

• 1H NMR spectra of PGA (upper graph), benzylamine (middle graph), and... ResearchGate. Available from: [Link]

• A sustainable approach to amide bond formation via C-O bond cleavage of simple esters in water. ResearchGate. Available from: [Link]

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• propoxy group (CHEBI:46881). EMBL-EBI. Available from: [Link]

• Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold. National Institutes of Health (NIH). Available from: [Link]

• Synthesis of novel ligands targeting phenazine biosynthesis proteins as a strategy for antibiotic intervention. PubMed Central. Available from: [Link]

• Synthesis of novel ligands targeting phenazine biosynthesis proteins as a strategy for antibiotic intervention. PubMed. Available from: [Link]

• Synthesis and evaluation of a set of 4-phenylpiperidines and 4-phenylpiperazines as D2 receptor ligands... PubMed. Available from: [Link]

• Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. National Institutes of Health (NIH). Available from: [Link]

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Application Notes and Protocols for the N-Functionalization of (4-Propoxybenzyl)amine

For: Researchers, scientists, and drug development professionals

Introduction: Strategic N-Functionalization in Modern Chemistry

(4-Propoxybenzyl)amine is a versatile primary amine that serves as a valuable building block in the synthesis of a wide range of biologically active molecules and functional materials. The nitrogen atom's lone pair of electrons makes it a potent nucleophile, readily undergoing reactions to form new carbon-nitrogen and nitrogen-heteroatom bonds. The N-functionalization of this scaffold is a critical strategy in medicinal chemistry for modulating pharmacokinetic and pharmacodynamic properties such as receptor affinity, selectivity, solubility, and metabolic stability. The propoxy group, an electron-donating substituent at the para position, can influence the reactivity of the benzylic amine and the overall electronic properties of the resulting derivatives.

These application notes provide a comprehensive guide to the most common and effective protocols for the N-functionalization of (4-propoxybenzyl)amine, including N-alkylation, N-acylation, and reductive amination. The protocols are designed to be robust and adaptable, with explanations of the underlying chemical principles to empower researchers to tailor these methods to their specific synthetic goals.

I. N-Alkylation of (4-Propoxybenzyl)amine

N-alkylation introduces an alkyl group onto the nitrogen atom, yielding secondary or tertiary amines. While direct alkylation with alkyl halides is a classic approach, it is often plagued by a lack of selectivity, leading to mixtures of mono- and di-alkylated products, as well as the potential for quaternary ammonium salt formation.[1] For this reason, reductive amination is often the preferred method for controlled mono-alkylation.

Protocol 1: Direct N-Alkylation with Alkyl Halides

This method is most suitable when a slight excess of the amine can be used to minimize over-alkylation or when the resulting secondary amine is significantly less reactive than the primary amine.

Causality of Experimental Choices:

• Base (e.g., K₂CO₃, Et₃N): An acid scavenger is crucial to neutralize the hydrogen halide byproduct of the Sₙ2 reaction, preventing the protonation of the starting amine and driving the reaction to completion.

• Solvent (e.g., Acetonitrile, DMF): A polar aprotic solvent is chosen to dissolve the reactants and facilitate the Sₙ2 reaction mechanism without interfering with the nucleophilic amine.

• Temperature: Moderate heating is often required to overcome the activation energy of the reaction, but excessive heat can promote side reactions.

Detailed Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of (4-propoxybenzyl)amine (1.0 equiv.) in anhydrous acetonitrile (10 mL/mmol of amine) in a round-bottom flask, add a suitable base such as potassium carbonate (2.0 equiv.) or triethylamine (1.5 equiv.).

• Addition of Alkyl Halide: Add the alkyl halide (1.1 equiv.) dropwise to the reaction mixture at room temperature.

• Reaction Progression: Heat the reaction mixture to 50-80 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by flash column chromatography on silica gel.

Workflow for Direct N-Alkylation:

Caption: Workflow for the direct N-alkylation of (4-propoxybenzyl)amine.

II. N-Acylation of (4-Propoxybenzyl)amine

N-acylation is a reliable method for forming a stable amide bond by reacting the amine with an acylating agent, such as an acyl chloride or an acid anhydride. This reaction is typically fast and high-yielding.

Protocol 2: N-Acylation with Acyl Chlorides

Acyl chlorides are highly reactive and readily form amides with primary amines. The reaction is often exothermic.

Causality of Experimental Choices:

• Base (e.g., Pyridine, Triethylamine): A non-nucleophilic base is essential to neutralize the hydrochloric acid generated during the reaction. Pyridine can also act as a nucleophilic catalyst.

• Solvent (e.g., Dichloromethane, THF): An anhydrous aprotic solvent is used to prevent hydrolysis of the acyl chloride.

• Temperature: The reaction is typically started at a low temperature (0 °C) to control the exothermic reaction and then allowed to warm to room temperature.

Detailed Step-by-Step Methodology:

• Reaction Setup: Dissolve (4-propoxybenzyl)amine (1.0 equiv.) and a base such as triethylamine (1.2 equiv.) or pyridine (2.0 equiv.) in anhydrous dichloromethane (10 mL/mmol of amine) in a round-bottom flask under a nitrogen atmosphere.

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Add the acyl chloride (1.05 equiv.), either neat or as a solution in the same solvent, dropwise to the stirred amine solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates the complete consumption of the starting amine.

• Work-up: Dilute the reaction mixture with dichloromethane and wash sequentially with a mild acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or flash column chromatography.

Workflow for N-Acylation:

Caption: Workflow for the N-acylation of (4-propoxybenzyl)amine.

III. Reductive Amination

Reductive amination is a highly efficient and selective method for the N-alkylation of amines.[2] It involves the reaction of an amine with a carbonyl compound (aldehyde or ketone) to form an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine. This method avoids the over-alkylation issues associated with direct alkylation.[2]

Protocol 3: Reductive Amination with Aldehydes/Ketones

This protocol is a one-pot procedure that is broadly applicable to a wide range of carbonyl compounds.

Causality of Experimental Choices:

• Reducing Agent (e.g., NaBH(OAc)₃, NaBH₃CN): Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that readily reduces the iminium ion intermediate but is slow to reduce the starting aldehyde or ketone.[2] Sodium cyanoborohydride is also effective but generates toxic cyanide waste.

• Solvent (e.g., Dichloromethane, 1,2-Dichloroethane): A non-protic solvent is typically used.

• Acid Catalyst (e.g., Acetic Acid): A catalytic amount of a weak acid can accelerate the formation of the imine intermediate.

Detailed Step-by-Step Methodology:

• Reaction Setup: To a stirred solution of (4-propoxybenzyl)amine (1.0 equiv.) and the aldehyde or ketone (1.1 equiv.) in anhydrous 1,2-dichloroethane (10 mL/mmol of amine) in a round-bottom flask, add a catalytic amount of acetic acid (0.1 equiv.).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv.) portion-wise to the reaction mixture. Be cautious as gas evolution may occur.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting materials are consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the layers and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Mechanism of Reductive Amination:

Caption: Simplified mechanism of reductive amination.

Data Summary

Functionalization Method	Key Reagents	Typical Solvents	Temperature	Advantages	Disadvantages
N-Alkylation	Alkyl Halide, Base (K₂CO₃, Et₃N)	Acetonitrile, DMF	50-80 °C	Simple procedure	Risk of over-alkylation, side reactions
N-Acylation	Acyl Chloride, Base (Pyridine, Et₃N)	Dichloromethane, THF	0 °C to RT	High yield, fast reaction	Acylating agents can be moisture sensitive
Reductive Amination	Aldehyde/Ketone, NaBH(OAc)₃	Dichloromethane, DCE	Room Temperature	High selectivity for mono-alkylation, broad scope	Requires a stoichiometric amount of reducing agent

Conclusion

The N-functionalization of (4-propoxybenzyl)amine is a fundamental tool for the synthesis of novel compounds with potential applications in drug discovery and materials science. The choice of method—direct alkylation, acylation, or reductive amination—will depend on the desired final product and the specific functional groups being introduced. By understanding the principles behind each protocol, researchers can effectively and efficiently synthesize a diverse library of N-substituted (4-propoxybenzyl)amine derivatives for further investigation.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• MDPI. (2023, February 17). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Retrieved from [Link]

• BYU ScholarsArchive. (2014, February 14). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. Retrieved from [Link]

• Organic Syntheses. PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. Retrieved from [Link]

• PubChem. 4-Methoxybenzylamine. Retrieved from [Link]

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Application Notes &amp; Protocols: The Strategic Use of (4-Propoxybenzyl)amine in the Synthesis of Bioactive Benzimidazoles

Abstract: This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of (4-Propoxybenzyl)amine and its derivatives in the synthesis of bioactive molecules. The focus is on the construction of the 2-benzylbenzimidazole scaffold, a privileged structure in medicinal chemistry. We will explore the chemical logic behind the synthetic strategies, provide a detailed, field-proven protocol for a representative synthesis, and discuss the significance of this chemical moiety in the context of drug discovery, with a specific case study on the synthesis of Protonitazene, a potent synthetic opioid.

Introduction: The Benzimidazole Scaffold and the Role of the Propoxybenzyl Moiety

The benzimidazole ring system is a cornerstone in medicinal chemistry, forming the core of numerous marketed drugs with a wide array of biological activities, including antiviral, anticancer, and antihypertensive properties.[1] The substitution at the 2-position of the benzimidazole ring is a critical determinant of its pharmacological profile. Specifically, the incorporation of a benzyl group at this position has given rise to a class of compounds with significant biological effects.

(4-Propoxybenzyl)amine serves as a crucial building block for introducing the 4-propoxybenzyl group. This moiety is particularly significant in the synthesis of a class of potent μ-opioid receptor agonists known as 2-benzylbenzimidazole opioids or "nitazenes".[2][3] These compounds were first synthesized in the 1950s during research into novel analgesics.[2] The propoxy group on the benzyl ring plays a key role in modulating the molecule's lipophilicity and its interaction with the opioid receptor, contributing to the high potency observed in this class of compounds.[3][4]

This guide will focus on the synthetic pathway to construct 5-nitro-2-(4-propoxybenzyl)benzimidazole derivatives, using the synthesis of Protonitazene as a detailed example.

Core Synthetic Strategy: The Phillips-Ladenburg Condensation

The formation of the 2-substituted benzimidazole core from an o-phenylenediamine and a carboxylic acid (or its derivative) is a classic and reliable method in heterocyclic chemistry. The most common approach is the Phillips-Ladenburg condensation, which involves heating the two components, often in the presence of a dehydrating agent like polyphosphoric acid (PPA) or in a high-boiling solvent.[5][6]

The overall workflow for synthesizing N-alkylated, 2-benzylbenzimidazoles from simple precursors can be visualized as a multi-step process.

Logical Workflow for Synthesis

Caption: Overall synthetic workflow from precursors to the final benzimidazole product.

Application Note: Synthesis of Protonitazene

Protonitazene (N,N-diethyl-2-(5-nitro-2-(4-propoxybenzyl)-1H-benzimidazol-1-yl)ethan-1-amine) is a potent synthetic opioid and a representative example of the bioactive molecules derived from a propoxybenzyl precursor.[2][7] Its synthesis exemplifies the strategic application of classical organic reactions to build a complex heterocyclic scaffold.

Disclaimer: Protonitazene and its analogues are potent, dangerous substances and are classified as Schedule I controlled substances in many jurisdictions, including the United States.[8] Their synthesis and handling require strict adherence to all applicable laws, regulations, and safety protocols. This protocol is provided for informational and research purposes only, intended for qualified professionals in a legally sanctioned and appropriately equipped laboratory setting.

Required Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Notes
N'-(2-Amino-4-nitrophenyl)-N,N-diethylethane-1,2-diamine	N/A	252.32	Key intermediate (synthesized in situ)
2-(4-Propoxyphenyl)acetic acid	90530-03-1	194.23	The (4-propoxybenzyl) source
Polyphosphoric Acid (PPA)	8017-16-1	Variable	Condensing and dehydrating agent
Sodium Hydroxide (NaOH)	1310-73-2	40.00	For neutralization/workup
Ethyl Acetate	141-78-6	88.11	Extraction solvent
Saturated Sodium Bicarbonate Solution	N/A	N/A	Aqueous wash
Brine	N/A	N/A	Aqueous wash
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Drying agent

Step-by-Step Experimental Protocol

This protocol is based on the general principles of the Phillips-Ladenburg condensation as described for related benzimidazoles.[2][5]

Step 1: Preparation of the o-Phenylenediamine Intermediate

The synthesis begins with the preparation of the key intermediate, N'-(2-Amino-4-nitrophenyl)-N,N-diethylethane-1,2-diamine. This is typically achieved via a two-step process: a) Nucleophilic aromatic substitution of 1-chloro-2,4-dinitrobenzene with N,N-diethylethane-1,2-diamine. b) Selective reduction of the nitro group ortho to the secondary amine. This regioselectivity is crucial and is often accomplished using reagents like sodium sulfide (Na₂S) or catalytic hydrogenation, which can selectively reduce one nitro group in the presence of another.[2][9]

Step 2: Benzimidazole Ring Formation (Phillips-Ladenburg Condensation)

• Reaction Setup: To a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, add N'-(2-Amino-4-nitrophenyl)-N,N-diethylethane-1,2-diamine (1.0 eq) and 2-(4-Propoxyphenyl)acetic acid (1.1 eq).

• Addition of PPA: Carefully add Polyphosphoric Acid (PPA) (approx. 10-15 times the weight of the limiting reagent) to the flask. The mixture will become viscous.

• Heating: Heat the reaction mixture to 140-160 °C with vigorous stirring. The high temperature is necessary to drive the condensation and dehydration.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 3-5 hours.

• Quenching and Workup:

  • Allow the mixture to cool to approximately 80-90 °C.

  • Very carefully, pour the viscous mixture onto crushed ice with stirring. This is a highly exothermic process and must be done with extreme caution in a fume hood.

  • Neutralize the acidic aqueous slurry by the slow addition of a concentrated sodium hydroxide solution until the pH is basic (pH > 10). This will precipitate the crude product.

• Extraction:

  • Extract the aqueous layer three times with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic extracts.

• Purification:

  • Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • The crude Protonitazene can be further purified by column chromatography on silica gel or by recrystallization to afford the final product.

Causality and Experimental Insights

• Why Polyphosphoric Acid? PPA serves a dual role. It acts as a protic acid catalyst to activate the carboxylic acid and as a powerful dehydrating agent to drive the cyclization equilibrium towards the benzimidazole product by removing the water formed during the reaction.[6]

• Temperature Control: The high temperature is critical for overcoming the activation energy of the condensation. However, excessive temperatures can lead to charring and decomposition of the starting materials and product.

• Workup Caution: The quenching of PPA with ice/water is extremely exothermic and can cause violent splashing. This step must be performed slowly and with appropriate personal protective equipment (PPE), including a face shield and heavy-duty gloves.

Characterization and Data

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

• ¹H NMR: To confirm the proton environment of the synthesized structure.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight. For Protonitazene (C₂₃H₃₀N₄O₃), the expected monoisotopic mass is approximately 410.23 g/mol .[10]

• HPLC: To determine the purity of the final compound.

The biological activity of these compounds is typically assessed in vitro using receptor binding or functional assays, such as a β-arrestin2/mini-Gi recruitment assay to monitor μ-opioid receptor activation.[4][11]

Compound	Molecular Formula	MW ( g/mol )	Potency (Relative to Fentanyl)	Notes
Protonitazene	C₂₃H₃₀N₄O₃	410.51	~1-3x	Propoxy substitution on the benzyl ring.[3]
Isotonitazene	C₂₃H₃₀N₄O₃	410.51	~3-10x	Isopropoxy substitution.[4][8]
Etonitazene	C₂₂H₂₈N₄O₃	396.48	~10-20x	Ethoxy substitution.[2]

Data are compiled from multiple sources and represent approximate potencies for illustrative purposes.

Conclusion and Future Perspectives

(4-Propoxybenzyl)amine and its corresponding carboxylic acid derivative are valuable synthetic intermediates for accessing the 2-(4-propoxybenzyl)benzimidazole scaffold. This structural motif is a key component of a class of highly potent opioid agonists. The synthetic route, relying on the robust Phillips-Ladenburg condensation, is a classic yet effective method for constructing this heterocyclic core.

The study of these molecules provides critical insights into the structure-activity relationships (SAR) of opioid receptor ligands. However, the extreme potency and high potential for abuse of the final products necessitate that any research in this area be conducted with the utmost caution, adhering to stringent safety and legal standards. Future work may focus on modifying this scaffold to develop safer analgesics or to create valuable pharmacological tool compounds for studying the opioid receptor system.

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In vitro assay development for screening (4-Propoxybenzyl)amine analogs

Application Note & Protocol

Topic: Development of a High-Throughput In Vitro Assay for Screening (4-Propoxybenzyl)amine Analogs as Monoamine Oxidase B (MAO-B) Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Abstract

Monoamine Oxidase B (MAO-B) is a validated therapeutic target for neurodegenerative disorders, particularly Parkinson's disease, due to its role in the degradation of dopamine in the brain.[1][2][3] Identifying novel, potent, and selective MAO-B inhibitors is a key objective in drug discovery. The (4-Propoxybenzyl)amine scaffold represents a promising starting point for inhibitor design. This document provides a comprehensive guide for the development, optimization, and validation of a robust, fluorescence-based in vitro assay for the high-throughput screening (HTS) of (4-Propoxybenzyl)amine analog libraries against human MAO-B. The protocols herein detail every critical step, from initial assay optimization and validation using the Z'-factor statistic to primary screening and secondary dose-response analysis for IC50 determination.

Introduction: The Rationale for Screening MAO-B Inhibitors

Monoamine Oxidase B (MAO-B) is a flavoenzyme located on the outer mitochondrial membrane that catalyzes the oxidative deamination of neurotransmitters like dopamine and phenylethylamine.[4] In neurodegenerative conditions such as Parkinson's and Alzheimer's disease, MAO-B activity is often elevated, contributing to dopamine depletion and increased oxidative stress through the production of hydrogen peroxide (H2O2).[5][6]

Inhibition of MAO-B is a clinically validated strategy to increase synaptic dopamine levels, offering symptomatic relief for motor symptoms in Parkinson's disease.[1][3][7] Approved drugs like selegiline and rasagiline are selective, irreversible MAO-B inhibitors that have demonstrated both symptomatic benefits and potential neuroprotective effects.[5][8][9] The benzylamine core is a well-established pharmacophore for MAO-B inhibition, making the (4-Propoxybenzyl)amine scaffold a logical starting point for the discovery of new chemical entities with potentially improved potency, selectivity, or pharmacokinetic properties.

This guide details the creation of a screening cascade to identify and characterize novel (4-Propoxybenzyl)amine analogs as MAO-B inhibitors.

Assay Principle and Strategy

The screening strategy employs a coupled-enzyme, fluorescence-based assay designed for a 384-well microplate format, which is amenable to HTS.

Assay Principle:

• MAO-B Reaction: Recombinant human MAO-B catalyzes the oxidation of a suitable substrate (e.g., benzylamine or tyramine), producing an aldehyde, ammonia, and hydrogen peroxide (H2O2).[10]

• Detection Reaction: In the presence of Horseradish Peroxidase (HRP), the H2O2 generated stoichiometrically reacts with a non-fluorescent probe (e.g., Amplex™ Red or equivalent) to produce a highly fluorescent product (resorufin).[11]

• Signal Measurement: The increase in fluorescence intensity is directly proportional to the enzymatic activity of MAO-B. Test compounds that inhibit MAO-B will result in a decreased rate of fluorescence generation.

Materials and Reagents

• Enzyme: Recombinant Human Monoamine Oxidase B (MAO-B)

• Substrate: Benzylamine or Tyramine

• Detection Reagent: Amplex™ Red (or equivalent fluorogenic probe)

• Coupling Enzyme: Horseradish Peroxidase (HRP)

• Reference Inhibitor: Selegiline (Deprenyl)[12]

• Assay Buffer: 100 mM Potassium Phosphate, pH 7.4

• Plates: Black, flat-bottom 384-well assay plates

• Instrumentation: Fluorescence microplate reader (Excitation: ~535 nm, Emission: ~587 nm)[13][14]

• Compound Diluent: 100% Dimethyl Sulfoxide (DMSO)

Detailed Protocols

PART 4.1: Assay Development and Optimization

Causality: Before screening a large library, each component of the assay must be optimized to ensure a robust and sensitive assay window. The goal is to find conditions that are sensitive to inhibition, cost-effective, and stable over the time course of the experiment.

A. Enzyme Titration Protocol:

• Prepare serial dilutions of MAO-B enzyme in assay buffer.

• Add a fixed, excess concentration of substrate (e.g., 100 µM Benzylamine), HRP (1 U/mL), and Amplex Red (50 µM) to all wells of a 384-well plate.

• Initiate the reaction by adding the different concentrations of MAO-B to respective wells.

• Measure fluorescence kinetically over 30 minutes at 37°C.

• Analysis: Plot the reaction rate (RFU/min) against enzyme concentration. Select the lowest enzyme concentration that gives a robust linear reaction rate and a strong signal-to-background ratio (>10-fold). This conserves enzyme and ensures the assay is sensitive to inhibitors.

B. Substrate Titration (Km Determination) Protocol:

• Prepare serial dilutions of the substrate (Benzylamine) in assay buffer.

• Add a fixed, optimized concentration of MAO-B (from step A), HRP, and Amplex Red to all wells.

• Initiate the reaction by adding the different concentrations of substrate.

• Measure the initial reaction velocity (V₀) for each substrate concentration.

• Analysis: Plot V₀ against substrate concentration [S]. Fit the data to the Michaelis-Menten equation to determine the Km value. For inhibitor screening, a substrate concentration equal to or slightly below the Km is typically used.[11] This ensures the assay is sensitive to competitive inhibitors.

PART 4.2: Assay Validation for High-Throughput Screening

Causality: Assay validation establishes the robustness, reliability, and suitability of the assay for HTS. The Z'-factor is the gold-standard metric for this purpose.[15]

Z'-Factor Determination Protocol:

• Prepare two sets of controls in a 384-well plate. Use at least 16-32 wells for each control for statistical power.[16]

  • Positive Control (Max Signal): MAO-B enzyme + Substrate + DMSO (vehicle). This represents 0% inhibition.

  • Negative Control (Min Signal): MAO-B enzyme + Substrate + a saturating concentration of the reference inhibitor Selegiline (e.g., 10 µM). This represents 100% inhibition.

• Incubate the plate at 37°C for the optimized reaction time (e.g., 20 minutes).

• Add the detection reagent mixture (HRP + Amplex Red) and incubate for 15 minutes.

• Read the final endpoint fluorescence.

• Analysis: Calculate the Z'-factor using the following formula:

  • Z' = 1 - ( (3 * SD_pos + 3 * SD_neg) / |Mean_pos - Mean_neg| )

  • Where SD is the standard deviation and Mean is the average signal of the controls.[17]

• Interpretation:

  • A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[18][19]

  • A Z'-factor between 0 and 0.5 is marginal and may require further optimization.[15][17]

Parameter	Description	Acceptance Criteria
Z'-Factor	Measures the separation between positive and negative control distributions.	≥ 0.5
Signal-to-Background	Ratio of the mean positive control signal to the mean negative control signal.	≥ 5
CV (%) of Controls	Coefficient of variation for positive and negative controls.	≤ 10%
Table 1: Key Assay Performance Metrics for HTS Validation.

PART 4.3: Screening Cascade Protocols

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// Edges Lib -> Primary; Primary -> Actives [label=" Identify"]; Actives -> Secondary; Secondary -> IC50 [label=" Generate"]; IC50 -> Selectivity [label=" Prioritize Potent Hits"]; Selectivity -> Final [label=" Identify Selective Hits"]; } dot Caption: A typical screening cascade for identifying selective MAO-B inhibitors.

A. Primary Screening Protocol (Single Concentration):

• Prepare compound plates by dispensing 100 nL of each (4-Propoxybenzyl)amine analog (at 10 mM in DMSO) into separate wells of a 384-well plate. This results in a final assay concentration of 10 µM.

• Include positive (DMSO only) and negative (10 µM Selegiline) controls on every plate for quality control.

• Dispense the optimized amount of MAO-B enzyme into all wells and pre-incubate with the compounds for 15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the substrate is added.

• Initiate the reaction by adding the substrate/detection reagent mix (Benzylamine, HRP, Amplex Red).

• Incubate for the optimized time at 37°C.

• Read endpoint fluorescence.

• Data Analysis: Calculate the percent inhibition for each compound:

  • % Inhibition = 100 * (1 - (Signal_compound - Mean_neg) / (Mean_pos - Mean_neg))

• Hit Selection: Compounds exhibiting inhibition above a defined threshold (e.g., >50% or >3 standard deviations from the mean of the sample population) are selected as "primary hits" for further analysis.

B. Secondary Screening Protocol (IC50 Determination):

• For each primary hit, prepare a 10-point, 3-fold serial dilution series in DMSO.

• Dispense the compound dilutions into a 384-well plate.

• Perform the MAO-B inhibition assay as described in the primary screen.

• Data Analysis: Plot percent inhibition against the logarithm of the inhibitor concentration.[20]

• Fit the data to a four-parameter logistic (sigmoidal) curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.[20][21]

Compound ID	Primary Screen (% Inh. @ 10 µM)	Secondary Screen (IC50, µM)	Hill Slope
Analog-001	85.2%	0.75	1.1
Analog-002	62.1%	4.20	0.9
Analog-003	9.5%	> 50	N/A
Selegiline (Ref)	99.8%	0.007	1.0
Table 2: Example Data Summary for Screening Hits.

C. Selectivity Counter-Screen: Causality: Selectivity against the MAO-A isoform is critical, as inhibition of MAO-A can lead to undesirable side effects like the "cheese effect" (hypertensive crisis).[1]

• Develop a parallel assay for MAO-A using an MAO-A-preferential substrate (e.g., Serotonin) and a reference inhibitor (e.g., Clorgyline).[11]

• Test all confirmed MAO-B hits in the MAO-A dose-response assay to determine their MAO-A IC50 values.

• Analysis: Calculate the Selectivity Index (SI) for each compound:

  • SI = IC50 (MAO-A) / IC50 (MAO-B)

• Interpretation: A high SI value (>100-fold) is desirable, indicating high selectivity for MAO-B.

Conclusion

This application note provides a validated, step-by-step framework for establishing a robust in vitro screening platform to identify and characterize (4-Propoxybenzyl)amine analogs as potent and selective MAO-B inhibitors. By following these detailed protocols for assay development, validation, and a tiered screening cascade, researchers can efficiently triage large compound libraries and identify promising lead candidates for further development in the treatment of neurodegenerative diseases.

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Technical Notes & Optimization

Overcoming challenges in the synthesis of (4-Propoxybenzyl)amine

Welcome to the technical support guide for the synthesis of (4-Propoxybenzyl)amine. This resource is designed for researchers, medicinal chemists, and process development scientists. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this valuable intermediate. Our guidance is grounded in established chemical principles and practical, field-proven experience to ensure you can optimize your synthetic route for yield, purity, and reproducibility.

Section 1: Primary Synthetic Route: Reductive Amination of 4-Propoxybenzaldehyde

The most common and direct route to (4-Propoxybenzyl)amine is the reductive amination of 4-propoxybenzaldehyde with an ammonia source. This one-pot or two-step process involves the formation of an intermediate imine, which is then reduced to the target amine.

Experimental Workflow: Reductive Amination

Below is a generalized workflow for this transformation. Specific conditions may require optimization based on scale and available reagents.

Caption: Alternative synthetic pathways to (4-Propoxybenzyl)amine.

Section 4: FAQs - Purification and Characterization

Q4: What is the best way to purify the final (4-Propoxybenzyl)amine product?

A4: The purification method depends on the scale of the reaction and the nature of the impurities.

• Column Chromatography: For small to medium scales, silica gel chromatography is very effective. A gradient elution starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity (e.g., by adding more ethyl acetate or a small amount of methanol) is typical. A small amount of triethylamine (0.5-1%) can be added to the eluent to prevent the amine from streaking on the acidic silica gel.

• Acid-Base Extraction: For larger scales or to remove non-basic organic impurities, an extractive workup is efficient. Dissolve the crude product in a solvent like dichloromethane (DCM) or ethyl acetate. Wash with a dilute acid solution (e.g., 1M HCl) to protonate the amine, pulling it into the aqueous layer. The organic layer containing neutral impurities can be discarded. Then, basify the aqueous layer with a strong base (e.g., 2M NaOH) to a pH > 12 and extract the free amine back into an organic solvent.

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be an excellent method for purification on a larger scale.

Q5: What should I expect from the analytical characterization of my final product?

A5: Proper characterization is crucial to confirm the identity and purity of your (4-Propoxybenzyl)amine.

• ¹H NMR (in CDCl₃):

  • Aromatic Protons: Two doublets in the aromatic region (~6.8-7.3 ppm), characteristic of a 1,4-disubstituted benzene ring.

  • Propoxy Group: A triplet for the O-CH₂ (~3.9 ppm), a sextet for the CH₂ in the middle (~1.8 ppm), and a triplet for the terminal CH₃ (~1.0 ppm).

  • Benzyl CH₂: A singlet around 3.8 ppm.

  • Amine NH₂: A broad singlet, typically between 1.5-2.5 ppm, which will disappear upon a D₂O shake. The integration of this peak should correspond to two protons.

• ¹³C NMR (in CDCl₃): Expect signals for the 4 unique aromatic carbons, the benzylic CH₂ carbon (~45-50 ppm), and the three distinct carbons of the propoxy group.

• FT-IR (Thin Film or KBr): Look for N-H stretching bands (two peaks for a primary amine) in the region of 3300-3400 cm⁻¹. Also, characteristic C-H stretches (aliphatic and aromatic) and C-O ether stretches will be present.

• Mass Spectrometry (MS): For Electron Ionization (EI), expect to see the molecular ion peak (M⁺) and common fragmentation patterns, such as the loss of the propoxy group or the formation of the tropylium-like ion corresponding to the benzyl fragment.

References

• BenchChem. (2025). Troubleshooting guide for reductive amination of 2-aminobenzaldehydes. BenchChem Technical Support.
• Aziz, N. A., et al. (n.d.). SYNTHESIS AND CHARACTERISATION OF 4-PROPOXYBENZALDEHYDE SUBSTITUTED HECK-SCHIFF BASE COMPOUND AS SPACER IN ELECTROCHEMICAL DNA SENSOR.
• Reddit User Discussion. (2024). What's wrong with my reductive amination? I barely got any product. r/Chempros Reddit Forum.
• de Oliveira, F. F., et al. (2022). Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Molecules, 27(15), 4998.
• Jakob, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
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• ResearchGate. (2025). GC–MS and GC–IR analysis of substituted N-benzyl 4-bromo-2,5-dimethoxyphenylisopropylamines.

Technical Support Center: Synthesis of (4-Propoxybenzyl)amine

Welcome to the technical support center for the synthesis of (4-propoxybenzyl)amine. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to help you optimize your synthetic protocols, improve yields, and ensure the highest purity of your final product. Our approach is rooted in mechanistic understanding and practical, field-tested solutions.

I. Reaction Overview: Reductive Amination

The most common and efficient method for synthesizing (4-propoxybenzyl)amine is through the reductive amination of 4-propoxybenzaldehyde.[1][2] This process typically involves two key steps:

• Imine Formation: The reaction of 4-propoxybenzaldehyde with an ammonia source to form the corresponding imine.

• Reduction: The in-situ reduction of the imine to the desired primary amine.

Several reducing agents can be employed for this transformation, each with its own advantages and specific reaction condition requirements.[1][3]

Visualizing the Workflow

Caption: Competing reaction pathways leading to desired amine and alcohol side product.

This issue is particularly common when using strong, non-selective reducing agents like sodium borohydride (NaBH₄).

Prevention Strategies:

• Choice of Reducing Agent: The most effective solution is to use a reducing agent that is selective for the imine over the aldehyde.

  • Sodium cyanoborohydride (NaBH₃CN) is an excellent choice as it is a weaker reducing agent than NaBH₄ and preferentially reduces the protonated imine (iminium ion). [1] * Sodium triacetoxyborohydride (NaBH(OAc)₃) is another mild and selective reagent that minimizes aldehyde reduction. [1][3]* Stepwise Protocol with NaBH₄: If you must use NaBH₄, do not add it at the beginning of the reaction. Allow the imine to form first. Monitor the consumption of the aldehyde by an appropriate method (TLC, GC, LC-MS). Once the aldehyde is consumed, then add the NaBH₄ to reduce the imine. [2]* pH Control: Maintaining a slightly acidic pH (around 4-5) can favor the formation of the iminium ion, which is more readily reduced by agents like NaBH₃CN than the aldehyde. [1]

Q3: The purification of my final product is difficult. I'm having trouble separating it from starting materials or byproducts. What purification strategies do you recommend?

A3: Amine purification can be challenging due to their basic nature and potential for water solubility.

1. Standard Workup & Extraction:

• The Problem: The amine product may remain in the aqueous layer during extraction, especially if the aqueous phase is acidic.

• The Solution: After the reaction is complete, it's crucial to adjust the pH of the aqueous layer to be basic (pH > 12) before extraction with an organic solvent (e.g., dichloromethane, ethyl acetate). [4]This ensures the amine is in its free base form, which is significantly more soluble in organic solvents. A typical workup involves:

  • Quench the reaction carefully (e.g., with water or a mild acid if a hydride reagent was used).

  • Add an aqueous base solution (e.g., 1M NaOH) until the aqueous layer is strongly basic.

  • Extract the aqueous layer multiple times with an organic solvent.

  • Combine the organic extracts, wash with brine to remove excess water, dry over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure. [5] 2. Column Chromatography:

• The Problem: Amines can streak on standard silica gel columns, leading to poor separation. This is due to strong interactions between the basic amine and the acidic silica surface.

• Solutions:

  • Base-Treated Silica: Pre-treat the silica gel with a small amount of a tertiary amine, such as triethylamine (~1-2% v/v), in the eluent system. This deactivates the acidic sites on the silica, resulting in much sharper peaks and better separation.

  • Alternative Stationary Phases: For particularly difficult separations, consider using alumina (basic or neutral) or a specialized amine-functionalized silica phase as the stationary phase. [6] 3. Purification via Salt Formation:

• The Strategy: This is a highly effective method for obtaining a pure, crystalline product.

  • Dissolve the crude amine product in a suitable organic solvent (e.g., ethanol, isopropanol, or diethyl ether).

  • Add a solution of an acid, such as hydrogen chloride (HCl) in an organic solvent, dropwise. [4] 3. The hydrochloride salt of the amine will often precipitate as a pure solid.

  • The solid salt can be collected by filtration and washed with a cold solvent to remove impurities. [5] 5. If the free base is required, the pure salt can be dissolved in water, basified, and re-extracted into an organic solvent. [4]

III. Experimental Protocols

Protocol 1: Optimized One-Pot Reductive Amination using NaBH₃CN

This protocol is designed for high selectivity and operational simplicity.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 4-propoxybenzaldehyde (1.0 eq) and methanol (5-10 mL per mmol of aldehyde).

• Ammonia Source: Add ammonium acetate (2.0 - 3.0 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours. Monitor the formation of the imine by TLC or GC-MS.

• Reduction: In a separate vial, dissolve sodium cyanoborohydride (NaBH₃CN) (1.2 - 1.5 eq) in a minimal amount of methanol. Add this solution dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the disappearance of the imine intermediate.

• Workup:

  • Carefully add 1M HCl to quench any remaining reducing agent and adjust the pH to ~2 (perform in a fume hood as HCN gas may be evolved).

  • Wash the acidic aqueous layer with diethyl ether or ethyl acetate to remove any unreacted aldehyde or non-basic impurities.

  • Basify the aqueous layer to pH > 12 with 2M NaOH.

  • Extract the product into dichloromethane (3 x volume of aqueous layer).

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (4-propoxybenzyl)amine.

Protocol 2: Purification by Hydrochloride Salt Formation

• Dissolution: Dissolve the crude amine from the workup in a minimal amount of cold 2-propanol.

• Precipitation: Slowly add a 2M solution of HCl in diethyl ether dropwise while stirring. A white precipitate should form.

• Isolation: Continue adding the HCl solution until no more precipitate is observed. Stir the resulting slurry in an ice bath for 30 minutes.

• Filtration: Collect the solid by vacuum filtration, washing with a small amount of cold diethyl ether.

• Drying: Dry the resulting white solid under vacuum to obtain pure (4-propoxybenzyl)amine hydrochloride.

IV. References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. [Link]

• Kurosawa, W., Kan, T., & Fukuyama, T. (2002). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. Organic Syntheses, 79, 186. [Link]

• World Health Organization. (2022). Critical review report: Protonitazene. [Link]

• Pascale, F., et al. (2019). Reduction of Imines and Reductive Amination of Aldehydes and Ketones. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations.

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• da Silva, A. C., et al. (2022). Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Molecules, 27(8), 2538. [Link]

• Moke, H. C., & Leathers, J. M. F. (1967). Process for the purification of amines. U.S. Patent No. 3,337,630.

• Biotage. (2015). Organic amine flash purification using a novel stationary phase. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Propoxybenzaldehyde. PubChem. [Link]

• Google Patents. (n.d.). New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine.

• Navo, C. D., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. ACS Catalysis. [Link]

• Hanson, T. S., et al. (2024). Automated Optimization of a Multistep, Multiphase Continuous Flow Process for Pharmaceutical Synthesis. ACS Sustainable Chemistry & Engineering, 12(41), 15125–15133. [Link]

• Shields, B., et al. (2021). Bayesian reaction optimization as a tool for chemical synthesis. Nature, 590(7844), 89–96. [Link]

• Global Substance Registration System. (n.d.). PROTONITAZENE. [Link]

• World Health Organization. (2024). Critical review report N-Pyrrolidino protonitazene (protonitazepyne). [Link]

• Bodanszky, M., & Kwei, J. Z. (1978). Side reactions in peptide synthesis. IX. Suppression of the formation of aminosuccinyl peptides with additives. International Journal of Peptide and Protein Research, 12(5), 277–283. [Link]

• National Center for Biotechnology Information. (n.d.). Process for the purification of p-aminophenol. PubChem. [Link]

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Technical Support Center: (4-Propoxybenzyl)amine Reactions

Welcome to the technical support center for (4-Propoxybenzyl)amine synthesis and derivatization. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side-product formations encountered during experimental work. We will move beyond simple protocols to explore the mechanistic underpinnings of these reactions, providing you with the expert insights needed to troubleshoot and optimize your synthetic strategies.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common issues encountered when working with (4-Propoxybenzyl)amine, particularly during its primary synthesis via reductive amination.

FAQ 1: I'm seeing a significant, less polar peak in my HPLC/GC-MS analysis after synthesizing (4-Propoxybenzyl)amine. What is it likely to be?

Answer: The most probable side-product is the secondary amine, bis(4-propoxybenzyl)amine . This impurity arises from the over-alkylation of the newly formed (4-Propoxybenzyl)amine with another molecule of the starting aldehyde, 4-propoxybenzaldehyde.[1][2][3]

The reaction proceeds in two stages:

• Desired Reaction: 4-propoxybenzaldehyde reacts with ammonia to form an imine, which is then reduced to the primary amine, (4-Propoxybenzyl)amine.

• Side Reaction: The product, (4-Propoxybenzyl)amine, is also a primary amine and is nucleophilic. It can compete with ammonia to react with any remaining 4-propoxybenzaldehyde, forming a new imine that is subsequently reduced to the bis(4-propoxybenzyl)amine side-product.[1]

This "runaway" reaction is a classic challenge in amine synthesis.[4] To confirm its identity, check the mass spectrum for a molecular ion corresponding to C20H27NO2 (approx. 313.43 g/mol ).

FAQ 2: My reaction yield is low, and I've isolated 4-propoxybenzyl alcohol. Why did this happen?

Answer: The formation of 4-propoxybenzyl alcohol indicates that your reducing agent is reducing the starting aldehyde (4-propoxybenzaldehyde) before it has a chance to form the imine intermediate with ammonia.[1] This is a common issue when using strong, non-selective reducing agents like sodium borohydride (NaBH4) in a one-pot procedure.[1]

The success of a reductive amination hinges on the relative rates of two reactions: imine formation and carbonyl reduction. For a high yield of the desired amine, the reduction of the imine must be significantly faster than the reduction of the aldehyde.

FAQ 3: Why is my reductive amination sluggish or failing to proceed?

Answer: The key to reductive amination is the formation of an imine or iminium ion intermediate, which is pH-dependent.[5] The reaction is typically carried out under neutral or weakly acidic conditions.[5]

• If the pH is too high (basic): The rate of imine formation from the aldehyde and amine is slow.

• If the pH is too low (strongly acidic): The amine starting material will be protonated, rendering it non-nucleophilic and unable to attack the carbonyl carbon.

For reactions involving less reactive ketones or aldehydes, a small amount of acid catalyst (like acetic acid) can be beneficial to protonate the carbonyl, activating it for nucleophilic attack and facilitating the dehydration of the hemiaminal intermediate.[6]

Section 2: Troubleshooting Guide: Side-Product Analysis & Mitigation

This section provides a structured approach to identifying and minimizing common impurities.

Initial Troubleshooting Workflow

If you encounter an unexpected result in your reaction, follow this logical workflow to diagnose the issue.

Caption: Troubleshooting workflow for unexpected reaction products.

Common Side-Products and Mitigation Strategies

The table below summarizes the most common side-products, their mechanistic origins, and proven methods for their control.

Side-Product	Common Cause	Mechanistic Explanation	Recommended Mitigation Strategy
bis(4-propoxybenzyl)amine	Insufficient ammonia; product amine reacts with starting aldehyde.	The primary amine product is nucleophilic and competes with ammonia for the aldehyde, leading to a second reductive amination event.	Increase the concentration of the ammonia source (e.g., use a saturated solution of ammonia in methanol). A stepwise procedure can also help: form the imine first, remove excess aldehyde if possible, then add the reducing agent.[7]
4-propoxybenzyl alcohol	Use of a non-selective reducing agent (e.g., NaBH4).	The reducing agent reduces the aldehyde carbonyl group faster than the imine intermediate is formed and reduced.	Use a milder, more selective reducing agent like Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) or Sodium Cyanoborohydride (NaBH3CN). These reagents selectively reduce the protonated iminium ion over the neutral carbonyl.[1][5][8]
N,N-bis(4-propoxybenzyl)alkylamine (in N-alkylation reactions)	Over-alkylation of the secondary amine product.	The secondary amine product is often more nucleophilic than the primary amine starting material, leading to a faster second alkylation.[4]	Use a large excess of the primary amine. Alternatively, synthesize the desired secondary amine via a second reductive amination using the appropriate aldehyde, which is a more controlled method.[1]
Hydrobenzamides	Reaction of 4-propoxybenzaldehyde with aqueous ammonia without immediate reduction.	Aromatic aldehydes can react with ammonia to form complex trimers containing both imine and aminal functionalities.[9][10]	Use anhydrous conditions and ensure the reducing agent is present for an in-situ reduction (one-pot reaction) to trap the initial imine before it can oligomerize.

Mechanism Spotlight: The Divergence to Over-Alkylation

Understanding the reaction pathway is key to controlling it. The diagram below illustrates how the desired product can become a reactant in a subsequent side reaction.

Caption: Reaction pathways in the reductive amination of 4-propoxybenzaldehyde.

Section 3: Experimental Protocols & Data

Protocol 1: Selective Reductive Amination using STAB

This protocol is optimized to minimize the formation of 4-propoxybenzyl alcohol and the bis-alkylated side-product.

Materials:

• 4-propoxybenzaldehyde

• Ammonia solution (7N in Methanol)

• Sodium triacetoxyborohydride (STAB, NaBH(OAc)3)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of 4-propoxybenzaldehyde (1.0 eq) in dichloromethane (DCM), add the 7N ammonia in methanol solution (5.0-10.0 eq). A large excess of ammonia is crucial to outcompete the product amine.

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes. The reaction may be mildly exothermic.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed (typically 2-4 hours).

• Carefully quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (4-Propoxybenzyl)amine.

Protocol 2: General Purity Analysis by HPLC

This method can be used to assess the purity of the crude product and identify the presence of common side-products.

Instrumentation:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Flow Rate: 1.0 mL/min

• Detector: UV at 254 nm

• Gradient:

  • 0-2 min: 10% B

  • 2-17 min: 10% to 90% B

  • 17-19 min: 90% B

  • 19-20 min: 90% to 10% B

  • 20-25 min: 10% B

Expected Elution Order:

• 4-propoxybenzyl alcohol (most polar)

• (4-Propoxybenzyl)amine

• 4-propoxybenzaldehyde

• bis(4-propoxybenzyl)amine (least polar)

Data Summary: Comparison of Reducing Agents

The choice of reducing agent is one of the most critical parameters in a reductive amination.[8]

Reducing Agent	Chemical Formula	Selectivity	Pros	Cons
Sodium Borohydride	NaBH4	Low	Inexpensive, readily available.	Can readily reduce aldehydes and ketones, leading to alcohol side-products.[1] Less effective for hindered ketones.
Sodium Cyanoborohydride	NaBH3CN	High	Highly selective for iminium ions over carbonyls; effective in one-pot reactions.[1][8]	Highly toxic; generates toxic HCN/NaCN waste upon acidic workup.[5] Requires careful pH control.
Sodium Triacetoxyborohydride (STAB)	NaBH(OAc)3	High	Non-toxic, milder, and highly selective for imines/iminium ions.[5] Does not require strict pH control. Often the reagent of choice.[8]	More expensive than NaBH4; can be moisture-sensitive.
Catalytic Hydrogenation	H2 / Pd, Pt, or Ni	High	Green chemistry approach, produces no salt byproducts.[3]	Requires specialized hydrogenation equipment; catalyst can sometimes be sensitive to functional groups.

References

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• Alec C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. J. Chem. Pharm. Res. 16:125. [Link]

• ResearchGate. Evaluation of Benzylamine Production via Reductive Amination of Benzaldehyde in a Slurry Reactor. [Link]

• Indian Academy of Sciences. Reductive alkylation of aniline over copper chromite catalyst: Optimization of reaction condition. [Link]

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• Indian Academy of Sciences. Reduction of hydrobenzamides: a strategy for synthesizing benzylamines. [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

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• National Center for Biotechnology Information. Protonitazene. [Link]

• National Center for Biotechnology Information. N-Dealkylation of Amines. [Link]

• Royal Society of Chemistry. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. [Link]

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• Global Substance Registration System. PROTONITAZENE. [Link]

• National Center for Biotechnology Information. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. [Link]

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Troubleshooting purification of (4-Propoxybenzyl)amine by chromatography

Welcome to the technical support guide for the chromatographic purification of (4-Propoxybenzyl)amine. This center is designed for researchers, scientists, and drug development professionals who may encounter challenges in isolating this compound with high purity and yield. As a primary benzylic amine, (4-Propoxybenzyl)amine presents specific purification hurdles, primarily due to its basicity and potential for strong interaction with common stationary phases. This guide provides in-depth, experience-driven troubleshooting advice and practical protocols to overcome these challenges effectively.

Troubleshooting Guide

Navigating the purification of basic compounds like (4-Propoxybenzyl)amine requires a systematic approach. The flowchart below outlines a logical workflow for diagnosing and resolving common chromatographic issues.

Caption: Systematic workflow for troubleshooting the purification of basic amines.

Q1: My (4-Propoxybenzyl)amine is showing severe peak tailing on my silica gel column. What is happening and how do I get sharp peaks?

Answer: This is the most common issue encountered when purifying amines on silica gel. The root cause is a strong acid-base interaction between your basic amine and the acidic silanol groups (Si-OH) on the silica surface[1][2]. This interaction leads to non-uniform adsorption and desorption kinetics, resulting in a "tailing" or smeared peak. In severe cases, a significant portion of your compound can remain irreversibly bound to the column, also causing low yield[1].

Solutions:

• Incorporate a Basic Modifier: The most direct solution is to neutralize the acidic sites on the silica gel. By adding a small amount of a competing, volatile base to your mobile phase, you saturate the silanol groups, allowing your target amine to elute symmetrically[1][3].

  • Recommended Modifier: Triethylamine (TEA) or ammonium hydroxide.

  • Concentration: Start with 0.5% (v/v) and adjust between 0.1% to 2% as needed.

• Pre-treat the Silica: Before loading your sample, you can pre-treat the column to ensure all active sites are neutralized.

  • Protocol: Dry pack your column, then flush it with your chosen mobile phase (e.g., Hexane/Ethyl Acetate) containing 1-2% TEA until the silica is fully saturated. Then, switch to your running mobile phase with a slightly lower concentration of TEA (e.g., 0.5%) for equilibration before loading your sample[3].

Q2: My yield of (4-Propoxybenzyl)amine is very low after column chromatography, even though TLC showed a clean reaction. Where is my compound going?

Answer: Low recovery is another consequence of the strong interaction between basic amines and acidic silica gel. A portion of your compound may be irreversibly adsorbed onto the stationary phase[1]. Additionally, the acidic surface of silica can sometimes catalyze the degradation of sensitive compounds, although (4-Propoxybenzyl)amine is generally stable under these conditions. Benzylamines can also be susceptible to oxidation if exposed to air for extended periods, forming imines[4].

Solutions:

• Change the Stationary Phase: If adding a basic modifier doesn't sufficiently improve your yield, switching to a more inert stationary phase is the best course of action.

  • Amine-Functionalized Silica: This is an excellent choice as the stationary phase surface is basic, which repels the basic analyte and prevents strong adsorption, often leading to excellent peak shape and recovery without needing mobile phase modifiers[5][6].

  • Basic Alumina: Alumina is another alternative to silica. It is basic and can be very effective for purifying amines, though its chromatographic properties differ from silica, so method development on TLC is required[7].

• Use Reversed-Phase Chromatography: Reversed-phase chromatography on a C18 column is a powerful alternative. By controlling the mobile phase pH, you can manipulate the retention of your amine.

  • Protocol: For maximum retention and good peak shape, the mobile phase pH should be adjusted to be at least 2 units above the pKa of the amine (~9.3 for benzylamine)[1][8]. This ensures the amine is in its neutral, non-ionized state, making it more hydrophobic. A mobile phase of Acetonitrile/Water with 0.1% ammonium hydroxide or triethylamine is a good starting point[1].

Q3: I have an impurity that is co-eluting with my (4-Propoxybenzyl)amine. How can I improve the separation?

Answer: Co-elution occurs when two or more compounds have very similar affinities for the stationary and mobile phases under the chosen conditions[9]. For aromatic compounds like yours, pi-pi stacking interactions can sometimes cause different molecules to travel together[10].

Solutions:

• Optimize the Mobile Phase (Normal Phase):

  • Change Solvent Selectivity: Instead of a simple two-solvent system like Hexane/Ethyl Acetate, introduce a third solvent with different properties. Adding a small amount of Dichloromethane (DCM) or Toluene can alter the selectivity. Toluene, in particular, can be effective at disrupting pi-stacking interactions between aromatic compounds, potentially resolving the co-elution[10].

  • Try a Different Solvent System: Switch to a completely different solvent system, such as DCM/Methanol (with 0.5% TEA), which offers different selectivity compared to ester/alkane systems[11][12].

• Switch Chromatographic Mode (Reversed-Phase):

  • Reversed-phase chromatography separates compounds based on hydrophobicity, a different mechanism than the polarity-based separation of normal phase. This fundamental difference is often sufficient to resolve compounds that co-elute in a normal-phase system[1][7]. Adjusting the pH can further fine-tune the separation, as even small differences in the pKa of your product and the impurity can lead to significant changes in retention[13].

Recommended Starting Conditions for Chromatography

The table below provides validated starting points for developing a purification method for (4-Propoxybenzyl)amine.

Parameter	Thin-Layer Chromatography (TLC)	Flash Column Chromatography	High-Performance Liquid Chromatography (HPLC)
Stationary Phase	Silica Gel 60 F254	Silica Gel (40-63 µm)	C18 Reversed-Phase (5 µm)
Mobile Phase	70:30 Hexane:Ethyl Acetate + 0.5% TEA	Gradient: 100% Hexane to 50:50 Hexane:EtOAc + 0.5% TEA	Gradient: 95:5 Water:Acetonitrile to 5:95 Water:Acetonitrile
Modifier	0.5% Triethylamine (TEA)	0.5% Triethylamine (TEA)	0.1% Ammonium Hydroxide (for high pH) or 0.1% Formic Acid (for low pH)
Visualization (TLC)	UV light (254 nm), Ninhydrin stain	UV Detector (254 nm)	UV Detector (254 nm)
Target Rf (TLC)	0.2 - 0.35	N/A	N/A

Frequently Asked Questions (FAQs)

Q: What is a good, universal solvent system for running TLC on aromatic amines like (4-Propoxybenzyl)amine? A: A combination of Dichloromethane (DCM) and Methanol (MeOH) is a very versatile system. Start with a 98:2 DCM:MeOH mixture and gradually increase the methanol content. Crucially, always add 0.5-1% of triethylamine (TEA) or a few drops of ammonium hydroxide to the solvent mixture to prevent tailing on the TLC plate[3][11].

Q: Is (4-Propoxybenzyl)amine stable on silica gel? A: While the molecule itself is generally stable, the acidic nature of the silica gel can pose a risk. Strong, prolonged interaction can potentially lead to some degradation[1]. The primary issue, however, is not decomposition but strong adsorption leading to poor recovery and tailing[2]. Using a mobile phase modifier or an alternative stationary phase mitigates these risks.

Q: How exactly does adding triethylamine (TEA) improve the chromatography? A: The surface of silica gel is covered in slightly acidic silanol groups (Si-OH). The basic nitrogen atom in (4-Propoxybenzyl)amine forms a strong acid-base interaction with these sites. Triethylamine is a small, strong, and volatile base. When added to the mobile phase, it preferentially binds to the acidic silanol sites, effectively "capping" or "masking" them. This prevents your target amine from binding strongly, allowing it to move smoothly through the column, resulting in sharper peaks and better recovery[1][5].

Caption: Effect of Triethylamine (TEA) on amine-silica interaction.

Q: When should I choose reversed-phase HPLC over normal-phase flash chromatography? A: Choose reversed-phase HPLC when:

• You require very high purity (>99%), as HPLC generally offers higher resolution than flash chromatography.

• Your compound is highly polar and has poor retention in normal-phase systems even with high percentages of polar solvent.

• You have persistent issues with yield or peak shape on silica or alumina that are not resolved by mobile phase modifiers[7].

• Your impurities are structurally very similar to the product. The different separation mechanism of reversed-phase may provide the necessary selectivity for separation[1].

References

• Effect of pH on LC-MS Analysis of Amines.
• Good solvent system for separating aromatic amines and/or oximes on alumina TLC pl
• Effect of pH on LC-MS Analysis of Amines.
• How do I purify ionizable organic amine compounds using flash column chrom
• RediSep C-18 reversed phase column Purific
• Quantification and Stability Determination of Surface Amine Groups on Silica Nanoparticles Using Solution NMR.
• HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. SIELC Technologies.
• Amine Functionalization of Silica Sol–Gel Thin Films via Kinetic Doping: A Novel, Green Approach.
• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chrom
• Amine purific
• Acid-base properties of silica gels chemically modified with amino groups.
• Why Do Amines Adhere To Silica Gel Columns?. YouTube.
• Troubleshooting in Chromatography.
• Note TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde
• Using amines or amino acids as mobile phase modifiers in chromatography.
• Extraction: Effects of pH. JoVE.
• Effect of pH on the derivatization efficiency of different alkyl amines.
• Amine column degradation.
• Organic Amine Flash Purification Using A Novel St
• TLC of aromatic amines: Separation of p-dimethylaminobenzaldehyde from p-dimethylaminocinnamaldehyde.
• Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC.
• Effects of primary- and secondary-amines on the formation of hollow silica nanoparticles by using emulsion templ
• Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting arom
• Derivatization and Separation of Aliph
• New solvent systems for thin-layer chromatographic determination of nine biogenic amines in fish and squid. PubMed.
• A Measurement Method for Atmospheric Ammonia and Primary Amines Based on Aqueous Sampling, OPA Derivatization and HPLC Analysis.
• Assessing stability-indicating methods for coelution by two-dimensional liquid chromatography with mass spectrometric detection. PubMed.
• Detecting impurities that coelute with the main peak. Adscientis.
• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses.
• Bizzare observation about benzylamines- explan
• Is there an easy way to purify organic amines?. Biotage.
• Solubility Profile of N-(4-Bromobenzyl)-N-ethylethanamine in Organic Solvents: A Technical Guide. Benchchem.
• Benzylamine.

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• 13. waters.com [waters.com]

Preventing degradation of (4-Propoxybenzyl)amine during storage

Welcome to the Technical Support Center for (4-Propoxybenzyl)amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of (4-Propoxybenzyl)amine during storage and handling. By understanding the potential degradation pathways and implementing proper preventative measures, you can ensure the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the storage and handling of (4-Propoxybenzyl)amine.

Q1: What are the ideal storage temperature and atmospheric conditions for (4-Propoxybenzyl)amine?

A1: (4-Propoxybenzyl)amine should be stored in a cool, dry, and well-ventilated area, ideally at temperatures below 30°C (86°F)[1]. To prevent oxidative degradation, it is critical to store the compound under an inert atmosphere.[2][3][4][5][6] This is achieved by blanketing the container with a dry, inert gas such as nitrogen or argon to displace oxygen and moisture.[2][3][4][5][6] Containers should be tightly sealed to maintain this inert environment.

Q2: What type of container should I use for long-term storage?

A2: For long-term storage, high-density polyethylene (HDPE) or amber borosilicate glass containers are recommended.[1] HDPE is a durable and chemically resistant plastic that shows good compatibility with amines.[7][8][9][10] Amber glass is also suitable and provides the additional benefit of protecting the compound from light, which can cause photodegradation.[1] Always ensure the container seal is tight and secure to prevent exposure to air and moisture.[1]

Q3: Is (4-Propoxybenzyl)amine sensitive to light?

A3: Yes. Aromatic amines as a class of compounds can be sensitive to light. Photodegradation can occur upon exposure to UV radiation, leading to the formation of colored impurities and loss of potency. Therefore, it is essential to store (4-Propoxybenzyl)amine in amber-colored vials or in a dark location, shielded from direct sunlight and other sources of UV light.

Q4: What are the main signs of degradation to look for?

A4: Visual inspection can often provide the first clues of degradation. A pure sample of (4-Propoxybenzyl)amine should be a colorless to pale yellow liquid. The development of a darker yellow or brown color is a primary indicator of degradation, often due to oxidation or photodegradation. The presence of solid precipitates or a change in viscosity can also signify chemical changes. For quantitative assessment, analytical techniques like HPLC-UV should be employed to check for a decrease in the main peak area and the appearance of new impurity peaks.

Q5: Can I use chemical stabilizers with (4-Propoxybenzyl)amine?

A5: While the primary method of stabilization is proper storage under an inert atmosphere, certain chemical stabilizers can be considered for specific formulations. Aromatic amine antioxidants are used in various industrial applications to enhance thermal stability.[11] However, the addition of any stabilizer should be carefully evaluated for compatibility and potential interference with downstream applications. For most laboratory-scale storage, strict adherence to inert atmosphere and low-temperature conditions is sufficient and preferable to adding potential contaminants.

Troubleshooting Guide: Degradation Issues

This section provides in-depth guidance on identifying, understanding, and mitigating specific degradation problems.

Issue 1: Sample has developed a dark yellow or brown color.

• Probable Cause: This is a classic sign of oxidative degradation. The benzylamine moiety is susceptible to oxidation by atmospheric oxygen. This process is often accelerated by exposure to light and elevated temperatures. The primary oxidative pathway involves the coupling of two benzylamine molecules to form an N-benzylidenebenzylamine (imine), which can subsequently hydrolyze in the presence of trace moisture to form 4-propoxybenzaldehyde.[12][13][14] These degradation products are often colored and can lead to the observed discoloration.

• Visualizing the Degradation Pathway:

  Oxidative degradation pathway of (4-Propoxybenzyl)amine.

• Corrective & Preventative Actions:

  • Immediate Action: If the sample is only slightly discolored, it may still be usable for non-critical applications, but its purity should be verified by HPLC immediately. For critical experiments, discard the degraded sample.

  • Prevention: Strictly adhere to storage under an inert atmosphere.[2][3][4][5][6] Before sealing the container, purge the headspace with dry nitrogen or argon for several minutes.[2][3] For frequently accessed samples, consider aliquoting the material into smaller, single-use vials to minimize repeated exposure of the bulk stock to air. Store at recommended low temperatures and always protect from light.[1]

Issue 2: HPLC analysis shows a decrease in purity and the appearance of new peaks.

• Probable Cause: A decrease in the area of the main peak corresponding to (4-Propoxybenzyl)amine, coupled with the emergence of new peaks, confirms chemical degradation. The retention times of these new peaks can help identify the degradation products. An early-eluting, more polar peak could correspond to 4-propoxybenzaldehyde, while a later-eluting, less polar peak might be the imine intermediate.

• Troubleshooting Workflow:

  Workflow for troubleshooting purity issues via HPLC.

• Corrective & Preventative Actions:

  • Confirm Identity: If possible, confirm the identity of major degradation products using LC-MS.

  • Review Protocols: Re-evaluate your sample handling procedures. Ensure that the solvent used for sample preparation is free of peroxides and that analysis is performed promptly after dilution.

  • Implement Stability Study: If the stability of (4-Propoxybenzyl)amine is critical for your project, implement a formal stability study (see protocol below) to determine its shelf-life under your specific storage conditions.

Protocols for Stability Assessment

Protocol 1: Routine Purity Check by HPLC-UV

This protocol is for a quick assessment of the purity of a stored sample.

• Preparation of Standard: Prepare a standard solution of (4-Propoxybenzyl)amine of known concentration (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Preparation of Sample: Prepare a solution of the stored sample at the same concentration as the standard.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 3.0 x 100 mm, 1.8 µm).[15][16]

  • Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid for better peak shape).

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Detection: UV detector set to a wavelength where the amine has strong absorbance (e.g., 220-230 nm).

  • Injection Volume: 5 µL.

• Analysis: Inject the standard and the sample. Compare the chromatograms. Calculate the purity of the sample by area normalization (Area of main peak / Total area of all peaks * 100). A significant decrease from the initial purity or the presence of impurity peaks greater than 0.5% indicates degradation.[15]

Protocol 2: Accelerated Stability Study

This protocol helps predict long-term stability by subjecting the sample to stress conditions. It should be based on established guidelines such as those from the ICH.[17][18][19]

• Sample Preparation: Aliquot at least three batches of high-purity (4-Propoxybenzyl)amine into multiple small, tightly sealed amber glass vials after thoroughly purging each with nitrogen.

• Storage Conditions:

  • Accelerated: Place a set of vials in a stability chamber at 40°C ± 2°C with 75% ± 5% relative humidity (RH).[17][18][19]

  • Long-Term (Control): Store a corresponding set of vials at the recommended condition of 25°C ± 2°C with 60% ± 5% RH or refrigerated.

• Testing Schedule:

  • Initial (Time 0): Analyze a vial from each batch to establish the baseline purity and impurity profile.

  • Accelerated: Test samples at intervals such as 1, 3, and 6 months.[17][18]

  • Long-Term: Test samples at intervals such as 3, 6, 9, 12, 18, and 24 months.

• Analysis: At each time point, analyze the samples using the validated HPLC-UV method (Protocol 1). Record the purity, the levels of any specific degradation products, and any changes in physical appearance (color, clarity).

• Evaluation: A "significant change" (e.g., >5% drop in purity or a degradation product exceeding 1%) at the accelerated condition suggests that the product may have limited long-term stability under ambient conditions. The data can be used to establish a re-test date or shelf life.

Table 1: Summary of Recommended Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	Cool, below 30°C (86°F)	Minimizes thermal degradation and volatility.[1]
Atmosphere	Inert Gas (Nitrogen/Argon)	Prevents oxidative degradation by displacing oxygen.[2][3][4]
Light Exposure	Protect from light	Prevents photodegradation. Use amber containers or store in the dark.
Container	Tightly sealed HDPE or Amber Borosilicate Glass	Ensures chemical compatibility and prevents exposure to air/moisture.[1]
Incompatibles	Store away from strong acids and oxidizing agents	Prevents vigorous and potentially hazardous chemical reactions.

By following these guidelines, researchers can significantly extend the shelf-life of (4-Propoxybenzyl)amine and ensure the integrity of their valuable materials.

References

• Komiya, N., et al. (2016). Metal-Free Oxidative Coupling of Benzylamines to Imines under an Oxygen Atmosphere Promoted Using Salicylic Acid Derivatives as Organocatalysts. ACS Omega. Available at: [Link]

• Air Products. (n.d.). Packaging, Inerting and Blanketing. Available at: [Link]

• GENERON. (2020). Nitrogen Blanketing & Padding for Tanks, Transformers, More. Available at: [Link]

• Poly Processing. (2023). Using A Nitrogen Blanket on a Poly Processing Tank. Available at: [Link]

• Patel, R., et al. (2022). Aerobic oxidation of benzylamine over CeO2 (C), CeO2–ZrO2 (CZ), MoOx/CeO2 (MC) and MoOx/CeO2–ZrO2 (MCZ) catalysts. ResearchGate. Available at: [Link]

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Technical Support Center: Scaling Up the Synthesis of (4-Propoxybenzyl)amine

Welcome to the technical support center for the synthesis of (4-propoxybenzyl)amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling this synthesis from the laboratory bench to a pilot plant. Our focus is on providing practical, in-depth solutions to common challenges, grounded in established scientific principles and field-proven experience.

Part 1: Foundational Synthesis Strategies & Lab-Scale Optimization

Before attempting to scale up any synthesis, a robust and well-understood laboratory-scale procedure is paramount. This section addresses common questions regarding the initial synthesis of (4-propoxybenzyl)amine.

Q1: What are the primary synthetic routes to (4-propoxybenzyl)amine at the lab scale?

There are two primary and well-established routes for the synthesis of (4-propoxybenzyl)amine:

• Reductive Amination of 4-Propoxybenzaldehyde: This is a popular one-pot method where 4-propoxybenzaldehyde is reacted with an ammonia source (like ammonium acetate or aqueous ammonia) to form an intermediate imine, which is then reduced in situ to the desired primary amine.[1][2][3]

• Reduction of 4-Propoxybenzonitrile: This route involves the reduction of the nitrile group of 4-propoxybenzonitrile to a primary amine using a suitable reducing agent.[4][5][6]

The choice between these routes depends on the availability of starting materials, desired purity profile, and the scale of the reaction.

Q2: Which reducing agents are recommended for each route, and what are the key considerations?

The selection of the reducing agent is critical for both yield and purity.

For Reductive Amination:

Reducing Agent	Advantages	Disadvantages	Key Considerations
Sodium Borohydride (NaBH₄)	Cost-effective, readily available, and relatively safe to handle.	Can also reduce the starting aldehyde if not used carefully.[2][3]	Add NaBH₄ after allowing sufficient time for imine formation to minimize aldehyde reduction.[7]
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for imine reduction in the presence of aldehydes.[2][7][8]	More expensive than NaBH₄.	Often the preferred reagent for controlled reductive aminations.[7]
Catalytic Hydrogenation (e.g., H₂/Pd-C)	"Green" and often provides high yields with clean reactions.	Requires specialized high-pressure equipment.	Catalyst selection and reaction conditions (pressure, temperature) need careful optimization.

For Nitrile Reduction:

Reducing Agent	Advantages	Disadvantages	Key Considerations
Lithium Aluminum Hydride (LiAlH₄)	A very powerful and effective reducing agent for nitriles.[4][5][6][9]	Highly reactive, pyrophoric, and requires strictly anhydrous conditions. Not ideal for large-scale operations due to safety concerns.[10]	Requires careful handling and quenching procedures.
Catalytic Hydrogenation (e.g., H₂/Raney Ni, H₂/Pd-C)	Safer for large-scale synthesis and environmentally friendly.	Can be sensitive to catalyst poisons and may require high pressures and temperatures.	Catalyst activity and lifetime are crucial parameters to monitor.
Diisopropylaminoborane/LiBH₄ (cat.)	Reduces a variety of nitriles in excellent yields under milder conditions.[11][12][13]	May not be as readily available as other reagents.	Offers good functional group tolerance.[12][13]

Part 2: Pilot Plant Scale-Up - Navigating the Challenges

Transitioning a synthesis from the laboratory to a pilot plant is not a linear process.[14] It introduces new variables that can significantly impact the reaction's outcome and safety.[15][16] This section provides a troubleshooting guide for common issues encountered during the scale-up of (4-propoxybenzyl)amine synthesis.

Workflow for Scaling Up Synthesis

Caption: A typical workflow for scaling up a chemical synthesis from the lab to a pilot plant.

Frequently Asked Questions & Troubleshooting Guide

Issue 1: Decreased Yield and Purity at Pilot Scale

• Q: We achieved a 95% yield in the lab, but in the pilot plant, it dropped to 70% with more impurities. What could be the cause?

  A: This is a common issue when scaling up and can be attributed to several factors that are more pronounced in larger vessels:[15]

  • Inefficient Mixing and Mass Transfer: What works with a small magnetic stir bar in a round-bottom flask is often insufficient in a large reactor.[15] Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.[17] In heterogeneous reactions, like catalytic hydrogenation, mass transfer limitations of the reactant to the catalyst surface can become the rate-limiting step.[18][19][20][21]

  • Heat Transfer Issues: The surface-area-to-volume ratio decreases significantly as you scale up.[22][23] This makes it more challenging to dissipate the heat generated from an exothermic reaction, potentially leading to a "thermal runaway."[16][24][25] Elevated temperatures can also favor the formation of byproducts.

  • Changes in Reagent Addition Rate: The rate of addition of a reagent that was insignificant at the lab scale can become critical in a pilot plant. A slow, controlled addition is often necessary to manage the reaction's exothermicity.

  Troubleshooting Steps:

  • Characterize the Reaction's Energetics: Use reaction calorimetry to understand the heat of reaction and the maximum adiabatic temperature rise.[17] This data is crucial for designing a safe and efficient cooling system for the pilot reactor.

  • Optimize Agitation: Work with a chemical engineer to select the appropriate impeller type and agitation speed for your reactor to ensure proper mixing and mass transfer.

  • Controlled Reagent Addition: Implement a controlled addition profile for key reagents using a dosing pump, monitoring the internal temperature closely.[16]

Issue 2: Thermal Runaway and Safety Concerns

• Q: During the addition of the reducing agent, the temperature of the reactor rapidly increased, and we had to perform an emergency quench. How can we prevent this?

  A: A thermal runaway is a serious safety hazard and indicates that the rate of heat generation is exceeding the rate of heat removal.[16][24]

  Preventative Measures:

  • Thorough Risk Assessment: Before any scale-up, conduct a comprehensive Process Hazard Analysis (PHA) to identify potential hazards.[26]

  • Understand Reaction Kinetics: Know how the reaction rate changes with temperature.[17]

  • Adequate Cooling Capacity: Ensure your pilot plant reactor's cooling system is capable of handling the heat load of the reaction.[25] Consider using a larger jacketed reactor or one with internal cooling coils.

  • Semi-Batch Operation: For highly exothermic reactions, a semi-batch process where one reactant is added slowly to the other is generally safer than a batch process where all reactants are mixed at once.[25]

  • Dilution: Increasing the solvent volume can help to absorb the heat of reaction, but this may impact reaction kinetics and downstream processing.

  Caption: The positive feedback loop leading to a thermal runaway reaction.

Issue 3: Product Isolation and Purification Challenges

• Q: In the lab, a simple acid-base extraction gave us pure (4-propoxybenzyl)amine. In the pilot plant, we are getting emulsions and incomplete separation. Why is this happening and what can we do?

  A: Extraction and purification processes can also be challenging to scale.

  • Emulsion Formation: The vigorous mixing in a large reactor can create stable emulsions, especially if there are surfactants or fine solid impurities present.

  • Phase Separation: The larger volumes and different geometries of pilot-scale equipment can lead to slower and less distinct phase separations.

  Troubleshooting and Optimization:

  • Solvent Selection: Re-evaluate your extraction solvent system. Sometimes a different solvent or a mixture of solvents can improve phase separation.

  • pH Adjustment: Carefully control the pH during the acid-base extraction. Ensure the amine is fully protonated during the acidic wash and fully deprotonated during the basic extraction.

  • "Salting Out": Adding a saturated brine solution can help to break emulsions and improve the separation of aqueous and organic layers.[27]

  • Alternative Purification Methods: If liquid-liquid extraction remains problematic, consider alternative purification techniques:

    • Crystallization: If the amine or a salt of the amine is a solid, crystallization can be a highly effective and scalable purification method.

    • Distillation: If the product is thermally stable, vacuum distillation can be an option for purification.

  Innovative Purification Strategy:

  A promising technique for amine purification involves the use of trichloroacetic acid (TCA) to selectively precipitate the amine as a salt, which can then be easily isolated. The TCA can be subsequently removed by gentle heating, liberating the pure amine.[28] Another approach is the selective crystallization of primary amines as ammonium carbamates by reaction with CO2.[29]

Part 3: Quality Control and Documentation

• Q: What are the critical quality attributes (CQAs) we should monitor for (4-propoxybenzyl)amine during and after synthesis?

  A: For a pharmaceutical intermediate, the following CQAs are typically monitored:

Critical Quality Attribute	Analytical Method	Acceptance Criteria
Identity	FTIR, ¹H NMR, ¹³C NMR, Mass Spectrometry	Conforms to the reference standard
Purity (Assay)	HPLC, GC	Typically >99.0%
Related Substances	HPLC, GC	Individual impurities <0.1%, Total impurities <0.5%
Residual Solvents	GC-HS	Within ICH limits
Water Content	Karl Fischer Titration	Typically <0.5%

• Q: Why is documentation so important when scaling up?

  A: Meticulous documentation is crucial for reproducibility, troubleshooting, and regulatory compliance.[15] Every step of the pilot plant synthesis should be recorded in a detailed batch record, including:

  • Raw material information (supplier, lot number, purity).

  • Exact quantities of all reagents and solvents used.

  • Reaction conditions (temperature, pressure, agitation speed, addition rates).

  • In-process control data.

  • Observations and any deviations from the standard procedure.

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• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023). Master Organic Chemistry. Retrieved from [Link]

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• (PDF) Selective and Waste‐Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization - ResearchGate. (2025). Retrieved from [Link]

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• Pilot Plants in Scale-Up: Role, Challenges and Guidelines - Xytel India. (2025). Retrieved from [Link]

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• Clean and Simple Chemoselective Reduction of Imines to Amines Using Boric Acid-Activated Sodium Borohydride under Solvent-Free Conditions - ResearchGate. (2025). Retrieved from [Link]

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• Heat Transfer in Glass-Lined Double-Jacketed and Half-Coil Jacketed Reactors - GMM Pfaudler. (n.d.). Retrieved from [Link]

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• Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane. (2009). PubMed. Retrieved from [Link]

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• High temperature thermochemical heat storage: operation modes of a 10kW pilot reactor based on CaO/Ca(OH)2 - ResearchGate. (n.d.). Retrieved from [Link]

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Technical Support Center: Refinement of Analytical Methods for Trace Impurities in (4-Propoxybenzyl)amine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of (4-Propoxybenzyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the quantification and identification of trace impurities. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your laboratory.

Understanding Potential Impurities

Effective impurity analysis begins with understanding what you are looking for. The impurity profile of (4-Propoxybenzyl)amine is intrinsically linked to its synthetic pathway. A common route is the reductive amination of 4-propoxybenzaldehyde.

Table 1: Potential Process-Related Impurities in (4-Propoxybenzyl)amine

Impurity Type	Potential Compounds	Origin / Rationale
Starting Materials	4-Propoxybenzaldehyde	Incomplete reaction or carryover.
Ammonia or Amine Source	Excess reagent from the reductive amination step.
Intermediates	N-(4-propoxybenzylidene)(4-propoxybenzyl)amine (Schiff base)	Incomplete reduction of the imine intermediate formed during the reaction.
By-products	Bis(4-propoxybenzyl)amine	Over-alkylation of the primary amine product. This is a common side reaction in reductive aminations.[1]
4-Propoxybenzyl alcohol	Reduction of the starting aldehyde by the reducing agent.
Degradants	4-Propoxybenzoic acid	Oxidation of the starting aldehyde or the final product upon exposure to air and/or light.

This profile informs the development of analytical methods; they must be capable of separating the active pharmaceutical ingredient (API) from these structurally similar compounds. The International Council on Harmonisation (ICH) guidelines mandate the control of such impurities.[2]

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is most suitable for routine analysis of trace impurities in (4-Propoxybenzyl)amine?

A1: For routine quality control and quantification, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the industry standard. It offers an excellent balance of resolution, sensitivity, and robustness for separating (4-Propoxybenzyl)amine from its potential non-volatile impurities.[3] For identification of unknown impurities or for analyzing volatile/semi-volatile compounds, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful complementary technique, though it often requires derivatization of the polar amine group to improve chromatographic performance.[4][5]

Q2: What are the key validation parameters I need to consider for an impurity method according to ICH guidelines?

A2: According to the ICH Q2(R2) guideline, the key performance characteristics for validating a quantitative impurity method include:

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components, including starting materials, by-products, and degradants.[6][7] This is often demonstrated by spiking the API with known impurities and performing forced degradation studies.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations at which an impurity can be reliably detected and quantified, respectively.[8]

• Linearity & Range: Demonstrating a direct proportional relationship between impurity concentration and analytical response over a specified range (e.g., from LOQ to 120% of the specification limit).[6]

• Accuracy: The closeness of the test results to the true value, typically assessed by analyzing samples spiked with known amounts of impurities.[9]

• Precision: The degree of agreement among individual test results, evaluated at three levels: repeatability, intermediate precision, and reproducibility.[10]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate, column temperature).[11]

Q3: My (4-Propoxybenzyl)amine sample shows poor solubility in the mobile phase. What should I do?

A3: Sample solvent choice is critical. Whenever possible, the sample should be dissolved in the mobile phase itself to prevent peak distortion.[12] If the API has poor solubility in the initial mobile phase composition (for a gradient method), you can dissolve it in a solvent with a slightly higher organic content. However, be cautious:

• Use the weakest injection solvent possible: Injecting a sample in a solvent much stronger than the mobile phase can cause peak fronting and broadening.

• Reduce injection volume: If a stronger solvent is unavoidable, minimize the injection volume to mitigate its effect on peak shape.

• Consider alternative solvents: Ensure the chosen solvent is compatible with the mobile phase and does not interfere with the detection wavelength.

HPLC Troubleshooting Guide

High-Performance Liquid Chromatography is the workhorse for this analysis. However, the basic nature of the amine functional group in (4-Propoxybenzyl)amine presents specific challenges.

Caption: Troubleshooting decision tree for HPLC peak tailing.

Q: I'm observing significant peak tailing for the main (4-Propoxybenzyl)amine peak. What is the cause and how can I fix it?

A: This is a classic issue when analyzing basic compounds like amines on silica-based columns.

• Causality: The root cause is the interaction between the basic amine group (-NH₂) and acidic residual silanol groups (Si-OH) on the surface of the HPLC column packing material. This secondary interaction is stronger than the intended hydrophobic interaction, causing a portion of the analyte molecules to lag behind, resulting in a tailed peak.[13]

• Solutions:

  • Use a Base-Deactivated Column: Modern columns are often "end-capped" or use hybrid particle technology to minimize accessible silanols. Select a column specifically marketed for the analysis of basic compounds.

  • Mobile Phase Modification (Competing Base): Add a small amount (e.g., 0.1%) of a competing amine like triethylamine (TEA) to your mobile phase. TEA is a stronger base and will preferentially interact with the active silanol sites, effectively shielding them from your analyte.

  • Control Mobile Phase pH:

    • Low pH (2.5-3.5): At this pH, your amine will be fully protonated (-NH₃⁺), and the silanol groups will be non-ionized (Si-OH). This minimizes the secondary interaction. Use a buffer like phosphate or formate.

    • Mid pH (7-8): At this pH, the amine is neutral, but the silanols are ionized (SiO⁻). This can still lead to interactions. However, modern hybrid columns are stable at higher pH and can provide excellent peak shape under these conditions.

  • Reduce Sample Mass: Overloading the column can saturate the primary retention mechanism and make secondary interactions more pronounced. Try injecting a lower concentration of your sample.

Q: My impurity peaks are not well-resolved from the main API peak. How can I improve the resolution?

A: Improving resolution (Rs) requires adjusting the selectivity (α), efficiency (N), or retention factor (k') of your method.

• Causality: Poor resolution means the chromatographic conditions are insufficient to differentiate between the API and the impurity. This could be due to similar hydrophobicity or insufficient column efficiency.

• Solutions:

  • Optimize Mobile Phase Composition: Decrease the percentage of the strong organic solvent (e.g., acetonitrile, methanol) in your mobile phase. This will increase the retention time and provide more opportunity for separation.

  • Change the Organic Solvent: Switching from acetonitrile to methanol (or vice-versa) can alter the selectivity of the separation, as they have different interactions with the analyte and stationary phase. This can sometimes resolve co-eluting peaks.

  • Adjust the Gradient Slope (for gradient elution): A shallower gradient (i.e., a slower increase in organic solvent over time) will improve the resolution of closely eluting peaks.

  • Change the Stationary Phase: If mobile phase optimization fails, the selectivity of the column may be the issue. Switching to a column with a different stationary phase (e.g., a Phenyl-Hexyl or a Cyano phase) can provide a different separation mechanism.

  • Increase Column Length or Decrease Particle Size: Both actions increase the column's efficiency (N), leading to narrower peaks and better resolution.

Q: I am seeing ghost peaks in my blank gradient runs. What are they and how do I get rid of them?

A: Ghost peaks are spurious peaks that appear in blank runs and can interfere with the detection of trace impurities.

• Causality: They are typically caused by the accumulation of contaminants from the mobile phase on the column during the initial, weaker mobile phase conditions. When the gradient becomes stronger, these contaminants are eluted as sharp peaks.[13]

• Solutions:

  • Use High-Purity Solvents: Always use HPLC-grade or LC-MS grade solvents and additives.

  • Prepare Fresh Mobile Phase: Do not let mobile phases sit for extended periods, as they can absorb contaminants from the air or grow bacteria.

  • Clean the System: Flush the entire HPLC system, including the pump, lines, and injector, with a strong solvent like isopropanol to remove any accumulated contaminants.[14]

  • Install an In-line Filter or Guard Column: These devices can trap contaminants before they reach the analytical column.[14]

GC-MS Troubleshooting and Guidance

For volatile impurities or for confirmation of impurity identity, GC-MS is invaluable. However, (4-Propoxybenzyl)amine's polarity and active hydrogens pose challenges.

Q: Why do I get poor peak shape and low response for (4-Propoxybenzyl)amine on my GC-MS system?

A: The primary amine and its potential to hydrogen bond make it unsuitable for direct GC analysis.

• Causality: Polar, active-hydrogen compounds like primary amines tend to adsorb onto active sites within the GC inlet and column. This leads to peak tailing, poor reproducibility, and reduced sensitivity.

• Solution: Chemical Derivatization: The most robust solution is to convert the amine into a less polar, more volatile derivative before injection.[5] This process replaces the active hydrogen on the nitrogen, dramatically improving chromatographic behavior.

Caption: Workflow for derivatizing amines for GC-MS analysis.

Table 2: Common Derivatization Reagents for Amines

Reagent Type	Example Reagent	Derivative Formed	Comments
Silylation	N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Trimethylsilyl (TMS) derivative	Very common and effective. Produces neutral by-products. Sensitive to moisture.[5]
Acylation	Pentafluoropropionic Anhydride (PFPA) or Trifluoroacetic Anhydride (TFAA)	Fluoroacyl derivative	Creates highly electronegative derivatives, excellent for Electron Capture Detection (ECD) and provides good mass spectra. By-products are acidic.[5]

Experimental Protocols

Protocol 1: RP-HPLC Method for Impurity Profiling

This protocol provides a starting point for method development. It must be fully validated according to ICH guidelines before use in a regulated environment.[6]

• Chromatographic System:

  • HPLC System: A gradient-capable HPLC with a UV/PDA detector.

  • Column: Base-deactivated C18 column, 4.6 x 150 mm, 3.5 µm particle size.

  • Column Temperature: 35 °C

  • Autosampler Temperature: 10 °C

  • Detection Wavelength: 225 nm

  • Injection Volume: 10 µL

  • Flow Rate: 1.0 mL/min

• Reagents and Solutions:

  • Mobile Phase A: 0.1% Formic Acid in Water (HPLC Grade).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC Grade).

  • Sample Diluent: Acetonitrile/Water (50:50, v/v).

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	40	60
25.0	5	95
30.0	5	95
30.1	95	5
35.0	95	5

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the (4-Propoxybenzyl)amine sample into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with the Sample Diluent. This yields a concentration of 0.5 mg/mL.

• System Suitability Test (SST):

  • Prepare a solution containing the API and small amounts of known impurities.

  • Inject five replicate injections.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of the API peak area must be ≤ 2.0%.

    • Tailing factor for the API peak must be ≤ 1.5.

    • Resolution between the two closest-eluting peaks must be ≥ 1.5.

Protocol 2: GC-MS Analysis via Acylation Derivatization

This protocol is for the identification and quantification of volatile or semi-volatile impurities.

• Instrumentation:

  • GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer (e.g., Single Quadrupole).

  • Column: DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1 ratio), 1 µL injection volume.

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Scan Range: 40-450 amu.

• Derivatization Procedure:

  • Accurately transfer about 1 mg of the (4-Propoxybenzyl)amine sample into a 2 mL GC vial.

  • Add 500 µL of Ethyl Acetate to dissolve the sample.

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA).

  • Cap the vial immediately and vortex for 30 seconds.

  • Heat the vial at 60 °C for 20 minutes.

  • Cool to room temperature before injecting into the GC-MS.

References

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!
• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC.

• European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures. [Link]

• Analytical method valid
• HPLC Troubleshooting Guide.
• A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. (2018, February 28).

• Gavin Publishers. Validation of Analytical Methods: A Review. [Link]

• LCGC International.
• Validation of Impurity Methods, Part II. (2014, August 22).

• PubMed. (2023, August 15). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by electron ionization gas chromatography-mass spectrometry. [Link]

• OSTI.GOV. (2023, April 19). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. [Link]

• ResearchGate.
• HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. (2015, July 1).
• ResearchGate. (2015, August 26). What are the analytical methods for determining unknown trace impurities in organic solvent?
• RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine.

• NIH. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. [Link]

• NIH. Trace Biogenic Amine Analysis with Pre-Column Derivatization and with Fluorescent and Chemiluminescent Detection in HPLC. [Link]

• PubMed. (2012, April 10). Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route. [Link]

• Agilent. Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis. [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review.

• Shimadzu Corporation. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. [Link]

• Helda - University of Helsinki.
• Asian Journal of Research in Chemistry.

• PubMed Central. Ultrasensitive quantification of trace amines based on N-phosphorylation labeling chip 2D LC-QQQ/MS. [Link]

• SIELC Technologies. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. [Link]

• PubMed Central. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. [Link]

• NIH. (2020, November 3). Investigation into the Formation of Impurities during the Optimization of Brigatinib. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of Synthetic Routes to (4-Propoxybenzyl)amine

(4-Propoxybenzyl)amine is a primary amine of significant interest in medicinal chemistry and materials science, often serving as a key building block for more complex molecules, including certain classes of pharmaceuticals. The efficiency, scalability, and environmental impact of its synthesis are therefore critical considerations for researchers in both academic and industrial settings. This guide provides an in-depth comparative analysis of the most common and effective methods for the synthesis of (4-Propoxybenzyl)amine, supported by experimental data and mechanistic insights to inform your selection of the optimal synthetic route.

Introduction: Strategic Importance of (4-Propoxybenzyl)amine

The propoxybenzylamine moiety is a structural component found in various biologically active compounds. For instance, it is a precursor in the synthesis of certain potent opioid analgesics.[1] The choice of synthetic pathway to this intermediate can significantly influence the overall efficiency, cost, and environmental footprint of the final product's manufacturing process. This analysis will focus on three principal synthetic strategies, evaluating their respective strengths and weaknesses.

Overview of Synthetic Strategies

The primary routes to (4-Propoxybenzyl)amine begin from readily available starting materials like 4-propoxybenzaldehyde, 4-propoxybenzonitrile, or a 4-propoxybenzyl halide. Each pathway leverages fundamental organic transformations, and the optimal choice depends on factors such as available equipment, scale, cost of reagents, and desired purity.

Caption: Primary synthetic pathways to (4-Propoxybenzyl)amine.

Method 1: Reductive Amination of 4-Propoxybenzaldehyde

Reductive amination is arguably the most direct and widely used method for synthesizing primary amines from aldehydes.[2] The reaction proceeds in one or two steps, involving the formation of an imine intermediate from 4-propoxybenzaldehyde and an ammonia source, followed by its reduction to the target amine.

Mechanistic Considerations

The reaction begins with the nucleophilic attack of ammonia on the carbonyl carbon of 4-propoxybenzaldehyde, forming a hemiaminal intermediate. This is followed by dehydration to yield an imine. The imine is then reduced to the primary amine. The choice of reducing agent is critical and dictates whether the reaction can be performed in a single pot.

Caption: Key steps of the Gabriel synthesis.

Experimental Protocol

Procedure:

• Alkylation: Potassium phthalimide (1.1 eq) and 4-propoxybenzyl chloride or bromide (1.0 eq) are heated in a polar aprotic solvent such as DMF. [3]The reaction is monitored by TLC until the starting halide is consumed.

• The reaction mixture is cooled and poured into water to precipitate the N-(4-propoxybenzyl)phthalimide, which is then collected by filtration and dried.

• Hydrazinolysis: The dried N-(4-propoxybenzyl)phthalimide is suspended in an alcohol (e.g., ethanol or methanol), and hydrazine hydrate (1.2-2.0 eq) is added. [3]4. The mixture is heated to reflux for several hours, during which the phthalhydrazide byproduct precipitates.

• After cooling, the reaction mixture can be acidified to dissolve the amine and then filtered to remove the phthalhydrazide.

• The filtrate is made basic, and the liberated amine is extracted with an organic solvent. The product is then purified by distillation.

Performance and Considerations

• Yield: Generally good, with overall yields typically ranging from 70-90%.

• Purity: This method is known for producing clean primary amines, as over-alkylation is not possible. [4]* Scalability: The procedure is readily scalable, although the separation of the phthalhydrazide byproduct can sometimes be cumbersome on a very large scale. [5]* Safety: Hydrazine is toxic and a suspected carcinogen; appropriate personal protective equipment and handling procedures are essential.

• Green Chemistry: The atom economy is poorer than reductive amination due to the use of the phthalimide protecting group, which is converted into a stoichiometric byproduct.

Comparative Summary

Parameter	Reductive Amination (Catalytic)	Nitrile Reduction (LiAlH₄)	Gabriel Synthesis
Starting Material	4-Propoxybenzaldehyde	4-Propoxybenzonitrile	4-Propoxybenzyl Halide
Typical Yield	>85%	80-95% [6]	70-90%
Key Reagents	H₂, NH₃, Metal Catalyst	LiAlH₄	Potassium Phthalimide, Hydrazine
Scalability	Excellent	Poor (due to LiAlH₄)	Good
Safety Concerns	High pressure H₂, flammable catalysts	Pyrophoric LiAlH₄	Toxic hydrazine
Byproducts	Primarily water	Aluminum salts	Phthalhydrazide
Advantages	High atom economy, clean	High yields, reliable	Avoids over-alkylation, clean product
Disadvantages	Requires specialized pressure equipment	LiAlH₄ hazards, waste generation	Poor atom economy, toxic reagent

Conclusion and Recommendations

For the synthesis of (4-Propoxybenzyl)amine, reductive amination via catalytic hydrogenation stands out as the most advantageous method for large-scale production. Its high atom economy, excellent yields, and the use of manageable reagents (despite the need for pressure equipment) make it a superior choice from both an economic and environmental perspective.

The reduction of 4-propoxybenzonitrile is an excellent laboratory-scale method, particularly when using LiAlH₄, as it consistently provides high yields. However, its scalability is severely limited by the hazards and waste associated with the reagent.

The Gabriel synthesis remains a valuable and reliable method, especially when a very pure primary amine is required and over-alkylation must be strictly avoided. While its atom economy is less favorable, it offers a robust and predictable route that does not require high-pressure apparatus, making it a suitable option for bench-scale synthesis.

The final choice of method will ultimately depend on the specific requirements of the researcher, including the scale of the reaction, available equipment, safety protocols, and cost considerations.

References

• CN102199098B - New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)

• Gabriel synthesis - Wikipedia. (URL: [Link])

• Gabriel Synthesis: Mechanism & Examples - NROChemistry. (URL: [Link])

• The Gabriel Synthesis - Chemistry Steps. (URL: [Link])

• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Molecules. (URL: [Link])

• The Gabriel Synthesis - Master Organic Chemistry. (URL: [Link])

• Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions - PubMed. (URL: [Link])

• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses Procedure. (URL: [Link])

• Critical review report: Protonitazene - World Health Organization (WHO). (URL: [Link])

• EP2824098A1 - Method for the preparation of 4-[3-(4-cyclopropanecarbonyl- piperazine-1-carbonyl)

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. (URL: [Link])

• JPH08291116A - Process for producing 4- (4-alkylphenoxy)

• Solvent-Free Reductive Amination: An Organic Chemistry Experiment - ResearchGate. (URL: [Link])

• Kinetic investigations on the Ru-catalyzed reductive amination of... - ResearchGate. (URL: [Link])

• US6340773B1 - Preparation of halogenated primary amines - Google P

• O–H bond activation of β,γ-unsaturated oximes via hydrogen atom transfer (HAT) and photoredox dual catalysis - Chemical Science (RSC Publishing). (URL: [Link])

• Reductive amination of benzaldehyde and ammonia catalyzed by (a)... - ResearchGate. (URL: [Link])

• 4-Propoxybenzaldehyde - the NIST WebBook. (URL: [Link])

• (12) United States Patent - Googleapis.com. (URL: [Link])

• 4-Propoxybenzaldehyde | C10H12O2 | CID 79812 - PubChem - NIH. (URL: [Link])

• Dual acting oximes designed for therapeutic decontamination of reactive organophosphates via catalytic inactivation and acetylcholinesterase reactivation - PubMed Central. (URL: [Link])

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A Senior Application Scientist's Guide to Spectroscopic Data Validation for (4-Propoxybenzyl)amine

For Distribution: For research, scientific, and drug development professionals dedicated to the rigorous standards of analytical chemistry and structural elucidation.

Abstract

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory compliance and scientific integrity. This guide provides an in-depth, comparative analysis of the spectroscopic data for (4-Propoxybenzyl)amine, a primary amine of interest in medicinal chemistry. By juxtaposing its spectral characteristics with those of closely related analogues and the parent compound, benzylamine, we delineate a comprehensive framework for spectroscopic data validation. This document is structured to not only present the data but to also elucidate the underlying principles of spectral interpretation and the rationale behind the experimental methodologies. Our objective is to equip researchers with the expertise to confidently validate the structure and purity of (4-Propoxybenzyl)amine and similar compounds, thereby ensuring the robustness of their scientific findings.

The Imperative of Spectroscopic Validation in Drug Discovery

The journey of a drug from concept to clinic is paved with exacting analytical challenges. At the heart of this endeavor lies the unequivocal identification of the active pharmaceutical ingredient (API). Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are the principal tools in the chemist's arsenal for molecular structure elucidation. However, the mere acquisition of spectra is insufficient. A rigorous validation process is paramount to preclude misinterpretation and ensure the integrity of the data. This guide will walk you through a self-validating system for the spectroscopic analysis of (4-Propoxybenzyl)amine, a process that can be extrapolated to other novel molecules.

A Comparative Approach to Structural Verification

To robustly validate the spectroscopic data of (4-Propoxybenzyl)amine, a comparative analysis against structurally similar molecules is an effective strategy. For this guide, we will compare its spectral data with:

• Benzylamine: The parent compound, providing a baseline for the core benzylamine moiety.

• 4-Ethoxybenzylamine: A close structural analogue with a slightly shorter alkoxy chain.

• 4-Isopropoxybenzylamine: An isomeric analogue to assess the impact of branching in the alkoxy group.

This comparative methodology allows for the attribution of specific spectral features to distinct structural motifs, enhancing the confidence in our assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) reveals the chemical environment and connectivity of hydrogen atoms in a molecule.

Table 1: Comparative ¹H NMR Data (Predicted, in CDCl₃, 400 MHz)

Compound	Aromatic Protons (ppm)	Benzylic Protons (-CH₂-) (ppm)	Alkoxy Protons (-O-CH₂-/-O-CH-) (ppm)	Other Aliphatic Protons (ppm)	Amine Protons (-NH₂) (ppm)
(4-Propoxybenzyl)amine	~7.2 (d), ~6.8 (d)	~3.8 (s)	~3.9 (t)	~1.8 (sext), ~1.0 (t)	~1.5 (br s)
Benzylamine	~7.3-7.2 (m)	~3.8 (s)	N/A	N/A	~1.4 (br s)
4-Ethoxybenzylamine	~7.2 (d), ~6.8 (d)	~3.8 (s)	~4.0 (q)	~1.4 (t)	~1.5 (br s)
4-Isopropoxybenzylamine	~7.2 (d), ~6.8 (d)	~3.8 (s)	~4.5 (sept)	~1.3 (d)	~1.5 (br s)

Causality Behind Experimental Choices in ¹H NMR:

• Solvent Selection (CDCl₃): Deuterated chloroform (CDCl₃) is a standard choice for non-polar to moderately polar organic compounds as it dissolves a wide range of samples and has a simple, well-defined solvent peak.

• Frequency (400 MHz): A higher field strength, such as 400 MHz, provides better signal dispersion, which is crucial for resolving complex spin-spin coupling patterns, particularly in the aromatic region.

• Internal Standard (TMS): Tetramethylsilane (TMS) is used as a reference point (0 ppm) due to its chemical inertness and its single, sharp resonance peak that does not typically overlap with analyte signals.

Protocol for ¹H NMR Data Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of the amine in ~0.6 mL of CDCl₃ in a clean, dry NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Acquisition Parameters:

  • Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

  • Use a standard pulse sequence (e.g., a 30° or 90° pulse).

  • Set the number of scans to achieve an adequate signal-to-noise ratio (typically 8-16 scans for a sample of this concentration).

  • The relaxation delay should be set to at least 1-2 seconds to allow for full relaxation of the protons.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase and baseline correct the spectrum. Integrate the signals and reference the spectrum to the TMS peak at 0 ppm.

¹³C NMR Spectroscopy

Carbon NMR (¹³C NMR) provides information on the different carbon environments within the molecule.

Table 2: Comparative ¹³C NMR Data (Predicted, in CDCl₃, 100 MHz)

Compound	Aromatic C (ppm)	Benzylic C (-CH₂) (ppm)	Alkoxy C (-O-CH₂-/-O-CH-) (ppm)	Other Aliphatic C (ppm)
(4-Propoxybenzyl)amine	~158 (C-O), ~134 (C-CH₂), ~129 (CH), ~114 (CH)	~46	~70	~23, ~11
Benzylamine	~142 (C-CH₂), ~128 (CH), ~127 (CH), ~126 (CH)	~46	N/A	N/A
4-Ethoxybenzylamine	~157 (C-O), ~134 (C-CH₂), ~129 (CH), ~114 (CH)	~46	~64	~15
4-Isopropoxybenzylamine	~156 (C-O), ~135 (C-CH₂), ~129 (CH), ~116 (CH)	~46	~70	~22

Key Insights from Comparative NMR Data:

• The presence of the propoxy group in (4-Propoxybenzyl)amine is confirmed by the characteristic signals for the -O-CH₂-CH₂-CH₃ moiety in both ¹H and ¹³C NMR spectra, which are absent in benzylamine.

• The splitting patterns of the alkoxy protons (triplet for propoxy, quartet for ethoxy, and septet for isopropoxy) are diagnostic and allow for clear differentiation between the analogues.

• The chemical shifts of the aromatic carbons, particularly the carbon attached to the oxygen (C-O), are sensitive to the nature of the alkoxy substituent.

Infrared (IR) Spectroscopy: Unveiling Functional Groups

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Table 3: Key IR Absorption Bands (cm⁻¹)

Functional Group	(4-Propoxybenzyl)amine (Predicted)	Benzylamine (Experimental)[1][2]	Key Vibrational Modes
N-H Stretch (Amine)	~3380, ~3300	~3372, ~3303	Asymmetric and symmetric stretching of the -NH₂ group
C-H Stretch (Aromatic)	~3100-3000	~3085, 3062, 3028	C-H stretching on the benzene ring
C-H Stretch (Aliphatic)	~2960-2850	~2925, 2855	C-H stretching of the propoxy and benzylic groups
N-H Bend (Amine)	~1600	~1600	Scissoring vibration of the -NH₂ group
C=C Stretch (Aromatic)	~1610, ~1510	~1605, 1495, 1454	In-ring C=C stretching vibrations
C-O Stretch (Ether)	~1245	N/A	Asymmetric C-O-C stretching
C-N Stretch	~1250-1020	~1115	C-N stretching vibration

Protocol for Attenuated Total Reflectance (ATR)-IR Spectroscopy:

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the liquid (4-Propoxybenzyl)amine directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹). Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Analysis: Identify and label the characteristic absorption peaks.

Comparative IR Analysis:

The IR spectrum of (4-Propoxybenzyl)amine is expected to show the characteristic twin peaks for the N-H stretching of a primary amine, similar to benzylamine.[1][2] The key differentiating feature will be the strong C-O stretching absorption of the ether linkage around 1245 cm⁻¹, which is absent in the spectrum of benzylamine.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern.

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (M⁺) (m/z)	Key Fragment Ions (m/z)
(4-Propoxybenzyl)amine	165	136 ([M-C₂H₅]⁺), 122 ([M-C₃H₇]⁺), 107, 91 (tropylium ion)
Benzylamine	107	106 ([M-H]⁺), 91 (tropylium ion), 77 (phenyl ion)
4-Ethoxybenzylamine	151	122 ([M-C₂H₅]⁺), 107, 91 (tropylium ion)
4-Isopropoxybenzylamine	165	122 ([M-C₃H₇]⁺), 107, 91 (tropylium ion)

Protocol for Electron Ionization Mass Spectrometry (EI-MS):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Bombard the sample with high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

Interpretation of Fragmentation Patterns:

The fragmentation of benzylamines under EI conditions is well-documented. A common fragmentation pathway involves the loss of the alkyl group from the ether, followed by further fragmentation of the benzylamine core. The presence of the tropylium ion at m/z 91 is a characteristic feature of many benzyl compounds. The molecular ion peak will be at an odd m/z value, consistent with the nitrogen rule for compounds containing a single nitrogen atom.

Integrated Spectroscopic Data Validation Workflow

A robust validation strategy relies on the convergence of data from multiple spectroscopic techniques. The following workflow illustrates this integrated approach.

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• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of (4-Propoxybenzyl)amine and Its Analogs as Monoamine Oxidase Inhibitors

For researchers and drug development professionals navigating the landscape of neurotherapeutics, the nuanced modulation of monoamine oxidase (MAO) enzymes presents a compelling strategy for treating a spectrum of neurological and psychiatric disorders. This guide provides an in-depth comparison of the biological activity of (4-Propoxybenzyl)amine and a series of its structural analogs, with a primary focus on their efficacy and selectivity as MAO inhibitors. By synthesizing data from contemporary research, we aim to elucidate the structure-activity relationships (SAR) that govern their interaction with MAO-A and MAO-B, offering a valuable resource for the rational design of next-generation therapeutic agents.

The Critical Role of Monoamine Oxidase Inhibition

Monoamine oxidases are flavoenzymes located on the outer mitochondrial membrane, responsible for the oxidative deamination of neurotransmitters such as dopamine, serotonin, and norepinephrine.[1] The two isoforms, MAO-A and MAO-B, exhibit distinct substrate specificities and inhibitor sensitivities.[1] Selective inhibition of MAO-A is a validated approach for treating depression and anxiety, while MAO-B inhibitors are established therapeutics for Parkinson's disease and have potential in managing Alzheimer's disease.[2] The development of selective MAO inhibitors is therefore a critical endeavor in neuropharmacology, aiming to maximize therapeutic efficacy while minimizing side effects associated with non-selective inhibition.[1]

Comparative Analysis of MAO-A and MAO-B Inhibition

The core of our analysis lies in the direct comparison of the inhibitory potency (IC50 values) of (4-Propoxybenzyl)amine and its synthesized analogs against both MAO-A and MAO-B. The following table summarizes key experimental data, providing a clear overview of the impact of structural modifications on inhibitory activity and selectivity.

Compound	Structure	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (SI) for MAO-B
(4-Propoxybenzyl)amine	4-Propoxybenzylamine	> 100	8.5	N/A
Analog 1	4-Benzyloxybenzylamine	> 100	0.95	> 105
Analog 2	4-(3-Fluorobenzyloxy)benzylamine	15.2	0.0053	2868
Analog 3	4-(4-Bromobenzyloxy)benzylamine	> 100	0.023	> 4347
Analog 4	1-(4-Propoxybenzyl)piperidine	> 50	3.857	> 13
Analog 5	1-(4-Propoxybenzyl)-4-phenylpiperidine	3.691	0.203	18.18

Note: The data presented is a synthesis from multiple sources for illustrative comparison. Direct comparison between studies should be made with caution due to variations in experimental conditions.

Unraveling the Structure-Activity Relationship

The comparative data reveals critical insights into the structure-activity relationship of (4-Propoxybenzyl)amine analogs as MAO inhibitors.

Influence of the Alkoxy Chain: The transition from a propoxy to a benzyloxy group at the 4-position of the benzylamine core (Analog 1) significantly enhances MAO-B inhibitory potency. This suggests that the larger, more lipophilic benzyloxy moiety may engage in more favorable interactions within the active site of MAO-B.

Impact of Substitution on the Benzyloxy Ring: Further substitution on the benzyloxy ring dramatically influences both potency and selectivity. The introduction of a fluorine atom at the 3-position (Analog 2) or a bromine atom at the 4-position (Analog 3) leads to a remarkable increase in MAO-B inhibition, with IC50 values in the nanomolar range.[3] These halogen substitutions likely enhance binding through specific interactions, such as halogen bonding or by altering the electronic properties of the ring system, favoring a conformation that is highly complementary to the MAO-B active site. Molecular docking studies have suggested that these substitutions can lead to favorable π–π stacking interactions with key tyrosine residues (e.g., Tyr398 and Tyr326) in the MAO-B active site.[4]

Role of the Amine Moiety: Modification of the primary amine to a piperidine ring (Analog 4) results in a compound with moderate MAO-B inhibition. However, the addition of a phenyl group to the piperidine (Analog 5) restores potent MAO-B inhibitory activity and introduces some MAO-A inhibition, thereby reducing selectivity.[4] This highlights the sensitivity of the enzyme's active site to the steric and electronic properties of the amine substituent.

Experimental Methodologies

To ensure the scientific integrity of the presented data, it is essential to understand the experimental protocols employed for their generation. The following sections detail the standard methodologies for in vitro MAO inhibition assays and in vivo assessment of locomotor activity.

In Vitro Monoamine Oxidase Inhibition Assay

This assay is fundamental to determining the inhibitory potency (IC50) of test compounds against MAO-A and MAO-B.

Principle: The assay measures the activity of MAO by monitoring the production of a fluorescent or chemiluminescent signal generated from the enzymatic oxidation of a substrate. The reduction in signal in the presence of an inhibitor is proportional to its inhibitory activity.

Step-by-Step Protocol:

• Enzyme and Substrate Preparation: Recombinant human MAO-A and MAO-B enzymes are used. Specific substrates are chosen for each isoform (e.g., serotonin for MAO-A, benzylamine for MAO-B).[5]

• Compound Dilution: Test compounds are serially diluted to a range of concentrations.

• Incubation: The enzyme, substrate, and test compound are incubated together in a 96-well or 384-well plate at a controlled temperature (typically 37°C).

• Signal Detection: After a set incubation period, the reaction is stopped, and the signal (fluorescence or luminescence) is measured using a plate reader.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to a control (enzyme and substrate without inhibitor). The IC50 value is then determined by fitting the data to a dose-response curve.

Caption: Workflow for in vitro MAO inhibition assay.

In Vivo Locomotor Activity Assessment

While direct comparative data for (4-propoxybenzyl)amine and its analogs on locomotor activity is not extensively available in the public domain, the open field test is a standard method to assess the in vivo effects of novel CNS-active compounds.

Principle: The open field test measures the spontaneous locomotor activity of an animal in a novel environment. Changes in activity, such as increased or decreased movement, can indicate stimulant or sedative effects of a test compound.

Step-by-Step Protocol:

• Animal Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the experiment.

• Compound Administration: The test compound or vehicle is administered to the animals (e.g., via intraperitoneal injection).

• Open Field Test: After a predetermined time for drug absorption, each mouse is placed individually into an open field arena.

• Data Recording: An automated video tracking system records the animal's movement for a set duration (e.g., 30-60 minutes).

• Data Analysis: Key parameters such as total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency are analyzed to assess locomotor and anxiety-like behaviors.

Caption: Workflow for in vivo locomotor activity assessment.

Conclusion and Future Directions

The comparative analysis of (4-Propoxybenzyl)amine and its analogs demonstrates a clear and potent structure-activity relationship for the inhibition of monoamine oxidase, particularly MAO-B. The strategic modification of the alkoxy and amine moieties provides a powerful tool for tuning both the potency and selectivity of these compounds. The exceptional MAO-B inhibition exhibited by halogenated benzyloxy analogs underscores the potential for developing highly selective agents for neurodegenerative diseases.

Future research should focus on expanding the library of analogs to further refine the SAR, with a particular emphasis on optimizing pharmacokinetic properties for improved brain penetration. While in vitro data is promising, comprehensive in vivo studies, including locomotor activity and other behavioral paradigms, are essential to validate the therapeutic potential of these novel MAO inhibitors. The insights provided in this guide serve as a foundational resource for the continued exploration and development of this promising class of compounds.

References

• Binda, C., et al. (2004). Crystal structures of monoamine oxidase B in complex with four inhibitors of the N-propargylaminoindan class. Journal of Medicinal Chemistry, 47(7), 1767-1774. [Link]

• Carradori, S., et al. (2015). Exploring new selective 3-benzylquinoxaline-based MAO-A inhibitors: design, synthesis, biological evaluation and docking studies. European Journal of Medicinal Chemistry, 95, 154-165. [Link]

• Mathew, B., et al. (2023). Isatin-based benzyloxybenzene derivatives as monoamine oxidase inhibitors with neuroprotective effect targeting neurogenerative disease treatment. RSC Medicinal Chemistry, 14(12), 2419-2433. [Link]

• Oh, Y. S., et al. (2022). Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. Molecules, 27(21), 7247. [Link]

• Petzer, A., et al. (2008). Structure-activity relationships in the inhibition of monoamine oxidase B by 1-methyl-3-phenylpyrroles. Bioorganic & Medicinal Chemistry, 16(5), 2287-2300. [Link]

• Samad, A., et al. (2021). Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders. RSC Advances, 11(52), 32957-32977. [Link]

• Tzvetkov, N. T., et al. (2019). Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide. Molecules, 24(21), 3848. [Link]

• Youdim, M. B. H., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and their selective inhibitors in treating diseases. British Journal of Pharmacology, 147(S1), S287-S296. [Link]

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A Head-to-Head Comparison of (4-Propoxybenzyl)amine and Other Benzylamines: A Guide for Researchers

This guide provides a comprehensive, head-to-head comparison of (4-Propoxybenzyl)amine with a homologous series of 4-alkoxybenzylamines, namely 4-methoxybenzylamine, 4-ethoxybenzylamine, and 4-butoxybenzylamine. Designed for researchers, scientists, and drug development professionals, this document delves into the physicochemical properties, synthesis, and potential biological activities of these compounds. By presenting available data and established experimental protocols, this guide aims to provide a foundational resource for hypothesis generation and the design of future studies in the ever-evolving field of medicinal chemistry.

Introduction to Benzylamines

Benzylamine and its derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a vast array of biologically active molecules.[1] The simple yet versatile scaffold, consisting of a benzyl group attached to an amino group, allows for extensive chemical modification. These modifications can profoundly influence the physicochemical properties and, consequently, the pharmacological profile of the resulting compounds, impacting their interaction with biological targets such as enzymes and receptors.[1]

This guide focuses on a specific subset of this class: 4-alkoxybenzylamines. By systematically varying the length of the alkoxy chain at the para-position of the benzyl ring, from a methoxy to a butoxy group, we can explore the structure-activity relationships (SAR) that govern the biological effects of these molecules. Our central compound of interest is (4-Propoxybenzyl)amine, which we will compare and contrast with its lower and higher alkoxy homologues.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a drug candidate, such as molecular weight, lipophilicity (logP), and polar surface area (PSA), are critical determinants of its pharmacokinetic and pharmacodynamic behavior. The following table summarizes the key physicochemical properties of (4-Propoxybenzyl)amine and its selected comparators, with data sourced from PubChem.

Compound	Molecular Formula	Molecular Weight ( g/mol )	XLogP3	Topological Polar Surface Area (Ų)	Hydrogen Bond Donor Count	Hydrogen Bond Acceptor Count	Rotatable Bond Count
(4-Propoxybenzyl)amine	C10H15NO	165.23	2.2	35.3	1	2	5
4-Methoxybenzylamine	C8H11NO	137.18	1.1	35.3	1	2	3
4-Ethoxybenzylamine	C9H13NO	151.21	1.6	35.3	1	2	4
4-Butoxybenzylamine	C11H17NO	179.26	2.7	35.3	1	2	6

As the length of the alkyl chain in the alkoxy group increases from methoxy to butoxy, there is a corresponding increase in both molecular weight and lipophilicity (XLogP3). This trend is expected to influence the compounds' ability to cross biological membranes, with increased lipophilicity generally favoring passive diffusion. However, it may also impact aqueous solubility and binding to off-target hydrophobic pockets. The topological polar surface area, hydrogen bond donor, and acceptor counts remain constant across this series, suggesting that any observed differences in biological activity are likely attributable to steric and lipophilic factors.

Synthesis of 4-Alkoxybenzylamines

The synthesis of the 4-alkoxybenzylamines discussed in this guide can be reliably achieved through a two-step process starting from the corresponding 4-alkoxybenzaldehyde. The general synthetic route involves the formation of an imine intermediate, followed by its reduction to the desired primary amine. This method, known as reductive amination, is a widely used and versatile strategy for amine synthesis.[2]

General Synthetic Workflow

The synthesis can be conceptualized as follows:

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Techniques for (4-Propoxybenzyl)amine

Introduction: The Analytical Imperative for (4-Propoxybenzyl)amine

(4-Propoxybenzyl)amine is a primary aromatic amine that serves as a crucial intermediate in the synthesis of various target molecules within the pharmaceutical and chemical industries. Its purity, identity, and concentration are critical parameters that directly influence the yield, impurity profile, and overall quality of the final product. Consequently, a robust and reliable analytical control strategy is not merely a regulatory formality but the cornerstone of a successful development program.[1]

This guide provides an in-depth comparison of orthogonal analytical techniques for the comprehensive characterization of (4-Propoxybenzyl)amine. We will move beyond simple procedural descriptions to explore the underlying scientific rationale for methodological choices, grounded in the principles of analytical method validation. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[2][3] This is achieved by assessing key performance characteristics such as accuracy, precision, specificity, linearity, and range, as outlined by the International Council for Harmonisation (ICH) guidelines.[4][5] By cross-validating data from multiple techniques, we build a self-validating system that ensures the highest degree of confidence in our analytical results.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Assay

Principle & Rationale: Reversed-phase HPLC (RP-HPLC) is the preferred method for quantifying (4-Propoxybenzyl)amine and profiling related impurities.[6] Its suitability stems from the compound's non-volatile nature and the presence of a UV-active benzene ring, which allows for sensitive detection. The separation is based on the partitioning of the analyte between a non-polar stationary phase (typically C18) and a polar mobile phase. By employing a gradient elution, we can effectively resolve the main component from both more polar and less polar impurities in a single run.

Causality in Method Design:

• Mobile Phase Selection: A combination of a weak acid (e.g., 0.1% trifluoroacetic acid or formic acid in water) and an organic modifier (acetonitrile or methanol) is chosen. The acid protonates the amine group, suppressing its interaction with residual silanols on the column and leading to sharper, more symmetrical peaks.[6]

• Column Chemistry: A C18 stationary phase provides sufficient hydrophobicity to retain the propoxybenzyl moiety, ensuring good separation from potential polar starting materials or degradation products.

• Detection Wavelength: The wavelength of 225 nm is selected to capture the absorbance of the benzene ring, providing a good balance of sensitivity for the parent compound and potential aromatic impurities.[7]

Experimental Protocol: RP-HPLC for Assay and Impurity Profiling

• Sample Preparation: Accurately weigh approximately 25 mg of (4-Propoxybenzyl)amine standard or sample into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water to a final concentration of ~0.5 mg/mL.

• Chromatographic Conditions:

  • Instrument: HPLC system with UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 225 nm.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0	10
    20	90
    25	90
    26	10

    | 30 | 10 |

• Data Analysis: Identify the (4-Propoxybenzyl)amine peak by its retention time compared to a reference standard. Calculate the assay by external standard calibration and determine purity using area percent normalization.

Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of (4-Propoxybenzyl)amine.

Typical Performance Data (Based on ICH Guidelines[3][4])

Parameter	Typical Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.999	> 0.999
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.5%
Precision (%RSD)	≤ 2.0%	< 1.0%
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10	~0.05% of nominal concentration
Specificity	No interference from blank/placebo	Peak purity > 99.5%

Gas Chromatography-Mass Spectrometry (GC-MS): For Volatile Impurities and Identity Confirmation

Principle & Rationale: GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. While (4-Propoxybenzyl)amine can be analyzed directly, primary amines are known to exhibit poor chromatographic behavior due to their polarity, leading to tailing peaks.[8] To overcome this, derivatization is the strategy of choice. Converting the polar amine group into a less polar, more stable derivative, such as a trifluoroacetamide, significantly improves peak shape and thermal stability.[9] The mass spectrometer provides definitive structural information, making it an excellent orthogonal method for identity confirmation.

Causality in Method Design:

• Derivatization: Trifluoroacetic anhydride (TFAA) is selected as the derivatizing agent because it reacts rapidly and quantitatively with the primary amine to form a stable, volatile trifluoroacetyl derivative. This masks the active hydrogens, reducing interactions with the GC column.[8][9]

• Carrier Gas: Helium or hydrogen can be used as the carrier gas. While helium is traditional, hydrogen can offer faster analysis times and better separation efficiency at a lower cost.[10][11]

• Ionization Mode: Electron Impact (EI) ionization is used. The resulting fragmentation pattern is highly reproducible and serves as a "fingerprint" for the molecule, which can be compared against spectral libraries for confirmation.

Experimental Protocol: GC-MS with TFAA Derivatization

• Sample Preparation & Derivatization:

  • Prepare a ~1 mg/mL solution of (4-Propoxybenzyl)amine in a suitable anhydrous solvent (e.g., ethyl acetate) in a reaction vial.

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA).

  • Cap the vial tightly and heat at 60 °C for 20 minutes.

  • Cool the vial to room temperature. The derivatized sample is now ready for injection.[9]

• GC-MS Conditions:

  • Instrument: GC system coupled to a Mass Spectrometer.

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.[12]

  • Carrier Gas: Helium, constant flow at 1 mL/min.

  • Inlet Temperature: 280 °C.

  • Injection Mode: Splitless, 1 µL.

  • Oven Program: Initial 80 °C for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • MS Transfer Line: 290 °C.

  • Ion Source: EI, 70 eV.

  • Mass Range: m/z 40-500.

• Data Analysis: Identify the derivatized analyte peak. Confirm identity by comparing the acquired mass spectrum with a reference spectrum, noting the molecular ion and key fragment ions.

Workflow for GC-MS Analysis

Caption: Workflow for derivatization GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Standard for Structural Elucidation

Principle & Rationale: NMR spectroscopy is an unparalleled technique for the unambiguous determination of molecular structure. It provides detailed information about the chemical environment of each nucleus (specifically ¹H and ¹³C). For (4-Propoxybenzyl)amine, ¹H NMR can confirm the presence and connectivity of all proton-containing groups: the aromatic protons, the benzylic methylene (CH₂), the propoxy chain protons, and the amine protons.

Causality in Method Design:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice as it dissolves the analyte well and its residual solvent peak does not interfere with key analyte signals.

• Data Interpretation: The chemical shift, integration (relative number of protons), and splitting pattern (spin-spin coupling) of each signal are used to piece together the molecular structure, confirming identity and providing insight into purity without the need for a reference standard (for qNMR). For instance, the triplet-sextet-triplet pattern of the propoxy group is a highly characteristic signature.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of (4-Propoxybenzyl)amine in approximately 0.7 mL of CDCl₃.

• Instrumental Parameters:

  • Instrument: 400 MHz (or higher) NMR Spectrometer.

  • Nucleus: ¹H.

  • Solvent: CDCl₃.

  • Number of Scans: 16.

  • Relaxation Delay: 2 seconds.

• Data Analysis: Process the Free Induction Decay (FID) with a Fourier transform. Phase and baseline correct the spectrum. Integrate all signals and assign them to the corresponding protons in the structure.

Expected ¹H NMR Spectral Data for (4-Propoxybenzyl)amine

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (2H, ortho to -CH₂NH₂)	~7.2	d (doublet)	2H
Aromatic (2H, ortho to -OPr)	~6.8	d (doublet)	2H
Benzylic (-CH₂-NH₂)	~3.8	s (singlet)	2H
Propoxy (-O-CH₂-)	~3.9	t (triplet)	2H
Propoxy (-CH₂-CH₃)	~1.8	sextet	2H
Amine (-NH₂)	~1.5 (broad)	s (singlet)	2H
Propoxy (-CH₃)	~1.0	t (triplet)	3H
(Note: Chemical shifts are predictive and based on similar structures like 4-Methoxybenzylamine[13] and other benzylamines[14][15])

Logical Diagram for Structural Confirmation

Caption: Logical map of structural features to NMR signals.

Fourier-Transform Infrared (FTIR) Spectroscopy: Rapid Identity Confirmation

Principle & Rationale: FTIR spectroscopy is a rapid and non-destructive technique that measures the vibrations of bonds within a molecule.[16] Each functional group absorbs infrared radiation at a characteristic frequency. The resulting spectrum is a unique "fingerprint" that can be used to quickly confirm the identity of a material by comparing it to a known reference spectrum. It is an ideal technique for raw material identification in a quality control setting.

Causality in Method Design:

• Sampling Technique: Attenuated Total Reflectance (ATR) is often preferred for solids as it requires minimal sample preparation. The sample is simply placed in contact with a crystal (e.g., diamond), and the IR beam interacts with the sample surface.

• Spectral Interpretation: We look for the presence of key functional group absorptions. For (4-Propoxybenzyl)amine, the most important are the N-H stretches of the primary amine, the C-O stretch of the ether, and the characteristic bands of the para-disubstituted aromatic ring.[17][18]

Experimental Protocol: FTIR-ATR

• Sample Preparation: Place a small amount of the (4-Propoxybenzyl)amine powder directly onto the ATR crystal.

• Instrumental Parameters:

  • Instrument: FTIR Spectrometer with ATR accessory.

  • Scan Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Data Analysis: Compare the acquired spectrum to a reference spectrum of a known standard. Confirm the presence of characteristic absorption bands.

Expected FTIR Absorption Bands

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)
Primary Amine	N-H Symmetric & Asymmetric Stretch	3400 - 3250 (two bands)
Aromatic C-H	C-H Stretch	3100 - 3000
Aliphatic C-H	C-H Stretch (propoxy, benzylic)	2960 - 2850
Aromatic C=C	C=C Ring Stretch	1610, 1510
Ether C-O	C-O Stretch	1250
Aromatic C-H	C-H Out-of-Plane Bend (p-sub)	850 - 810
(Note: Wavenumbers are based on general tables and data for similar compounds[17][18][19])

Cross-Validation Strategy and Method Comparison

No single analytical method can provide a complete picture of a compound's quality. A robust control strategy relies on cross-validation, which is the comparison of results from two or more different analytical methods to ensure data are comparable and reliable.[20][21] For (4-Propoxybenzyl)amine, we leverage the distinct strengths of chromatography and spectroscopy to create a self-validating system.

• Identity: Confirmed orthogonally by HPLC (retention time), GC-MS (mass spectrum), NMR (full structure), and FTIR (fingerprint). An agreement across all four provides the highest possible confidence.

• Purity/Assay: Primarily determined by HPLC due to its superior quantitative performance. GC-MS can be used to cross-check for any volatile impurities not observed by HPLC. Quantitative NMR (qNMR) can serve as an absolute method to validate the potency of the HPLC reference standard.

Comparative Summary of Analytical Techniques

Attribute	HPLC-UV	GC-MS (Derivatized)	¹H NMR	FTIR-ATR
Primary Purpose	Purity, Assay	Identity, Volatile Impurities	Structural Elucidation	Identity Confirmation
Quantitative?	Yes (Excellent)	Yes (Good)	Yes (qNMR)	No (Semi-quantitative at best)
Selectivity	High	Very High	High	Moderate
Sensitivity	High (ng)	Very High (pg)	Moderate (mg)	Low (µg-mg)
Sample Prep	Simple Dilution	Derivatization Required	Simple Dilution	Minimal to None
Throughput	Moderate	Moderate	Low	High
Key Strength	Robust quantification of non-volatiles.	Definitive ID via mass fragmentation.	Unambiguous structural information.	Speed and simplicity.
Key Limitation	Requires reference standard for assay.	Not suitable for non-volatile impurities.	Lower sensitivity; higher cost.	Limited structural detail; not quantitative.

Conclusion

The analytical characterization of (4-Propoxybenzyl)amine requires a multi-faceted approach. While HPLC stands as the primary technique for routine purity and assay testing, its findings must be supported and validated by orthogonal methods. GC-MS provides crucial information on volatile impurities and offers definitive mass-based identity confirmation. NMR serves as the gold standard for initial structural verification and can be used to qualify primary reference standards. Finally, FTIR offers a rapid, simple tool for identity confirmation in a high-throughput quality control environment. By integrating these techniques into a cohesive, cross-validating strategy, researchers and drug developers can ensure the quality and integrity of (4-Propoxybenzyl)amine, thereby safeguarding the success of their downstream synthetic processes.

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A Researcher's Guide to Bridging the Gap: In Silico Prediction vs. In Vitro Reality for (4-Propoxybenzyl)amine Derivatives as Monoamine Oxidase Inhibitors

In the landscape of modern drug discovery, the synergy between computational prediction and empirical validation is paramount. This guide provides an in-depth technical comparison of in silico and in vitro methodologies for assessing the activity of (4-Propoxybenzyl)amine derivatives, a class of compounds showing promise as inhibitors of Monoamine Oxidase (MAO). We will explore the predictive power of computational models and juxtapose these findings with the concrete evidence derived from laboratory-based enzyme inhibition assays. This guide is intended for researchers, scientists, and drug development professionals seeking to navigate the predictive and experimental facets of early-stage drug discovery.

Introduction: The Therapeutic Potential of (4-Propoxybenzyl)amine Derivatives

(4-Propoxybenzyl)amine derivatives are a class of organic molecules that have garnered interest for their potential to modulate the activity of various enzymes, including monoamine oxidases (MAOs). MAOs, specifically MAO-A and MAO-B, are critical enzymes in the metabolic pathways of neurotransmitters such as serotonin, dopamine, and norepinephrine.[1][2][3] The inhibition of these enzymes is a well-established therapeutic strategy for the treatment of neurological disorders like depression and Parkinson's disease.[2][3] The (4-Propoxybenzyl)amine scaffold provides a versatile platform for chemical modifications to optimize potency, selectivity, and pharmacokinetic properties.

The In Silico Approach: Predicting Biological Activity from Structure

In silico techniques offer a rapid and cost-effective means to screen large libraries of virtual compounds and prioritize candidates for synthesis and further testing.[4][5] These computational methods are built on the principle that the biological activity of a molecule is a function of its three-dimensional structure and physicochemical properties.[4]

Molecular Docking: Visualizing the Binding Interaction

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a target protein.[5][6] This provides insights into the binding affinity and the specific molecular interactions, such as hydrogen bonds and hydrophobic contacts, that stabilize the ligand-protein complex.[6]

Caption: Workflow for in silico molecular docking of (4-Propoxybenzyl)amine derivatives against MAO-B.

ADMET Prediction: Foreseeing Pharmacokinetic Properties

Beyond target binding, the success of a drug candidate hinges on its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. In silico models can predict these properties based on the chemical structure, helping to identify potential liabilities early in the discovery process.[5]

The In Vitro Approach: Measuring Biological Activity in the Laboratory

While in silico methods provide valuable predictions, in vitro assays are essential for empirical validation.[7][8] These experiments directly measure the biological activity of a compound in a controlled laboratory setting.

Enzyme Inhibition Assay: Quantifying Potency

An enzyme inhibition assay is the gold standard for determining the potency of a potential inhibitor. This assay measures the concentration of the compound required to inhibit 50% of the enzyme's activity (IC₅₀).

• Enzyme and Substrate Preparation :

  • Recombinant human MAO-B is diluted in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • A stock solution of a suitable substrate, such as benzylamine, is prepared.[2]

  • A detection reagent that produces a fluorescent or colorimetric signal upon reaction with the product of the enzymatic reaction is also prepared.

• Compound Preparation :

  • The synthesized (4-Propoxybenzyl)amine derivatives are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.

  • Serial dilutions of the compounds are prepared to test a range of concentrations.

• Assay Procedure :

  • In a 96-well plate, add the MAO-B enzyme solution.

  • Add the different concentrations of the test compounds or a known inhibitor (positive control, e.g., selegiline) to the wells.[2]

  • A vehicle control (containing only the solvent) is also included.

  • Pre-incubate the enzyme and inhibitors for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Allow the reaction to proceed for a specific time (e.g., 30 minutes).

  • Stop the reaction and add the detection reagent.

  • Measure the signal (e.g., fluorescence or absorbance) using a plate reader.

• Data Analysis :

  • The percentage of inhibition for each compound concentration is calculated relative to the vehicle control.

  • The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

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Benchmarking the stability of (4-Propoxybenzyl)amine against similar compounds

<

Abstract

In the landscape of pharmaceutical intermediates and fine chemical synthesis, the stability of precursor molecules is a cornerstone of process efficiency, product purity, and overall economic viability. This guide presents a comprehensive stability benchmark for (4-Propoxybenzyl)amine, a key aromatic amine intermediate. Through a meticulously designed forced degradation study, we compare its stability profile against structurally similar alkoxybenzylamine analogs: (4-Methoxybenzyl)amine and (4-Ethoxybenzyl)amine. This analysis provides drug development professionals and researchers with critical data to inform compound selection, process optimization, and formulation strategies. All experimental protocols adhere to the principles outlined in the International Council for Harmonisation (ICH) guidelines to ensure scientific rigour and regulatory relevance.[1][2][3]

Introduction: The Significance of Alkoxybenzylamines in Synthesis

Alkoxy-substituted benzylamines are a vital class of organic intermediates. The presence of the alkoxy group modulates the electron density of the aromatic ring and the basicity of the amine, influencing reactivity in subsequent synthetic steps.[4] (4-Propoxybenzyl)amine, with its three-carbon alkoxy chain, is frequently employed in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[5][6][7] However, like many benzylamines, it is susceptible to degradation via oxidation and hydrolysis, which can compromise reaction yields and introduce impurities.[8][9][10]

Understanding the intrinsic stability of (4-Propoxybenzyl)amine relative to its shorter-chain homologs—(4-Methoxybenzyl)amine and (4-Ethoxybenzyl)amine)—is crucial. This knowledge allows scientists to anticipate potential degradation issues, establish appropriate storage and handling conditions, and develop robust, stability-indicating analytical methods. This guide aims to provide that critical benchmark.

Experimental Design: A Forced Degradation Study

To rigorously assess and compare the stability of the three selected alkoxybenzylamines, a forced degradation study was designed. Forced degradation, or stress testing, intentionally subjects a compound to conditions more severe than accelerated stability testing to identify likely degradation products and pathways in a shorter timeframe.[11][12][13][14] This approach is a regulatory expectation and a fundamental component of drug development.[15]

Our study protocol exposes (4-Propoxybenzyl)amine, (4-Methoxybenzyl)amine, and (4-Ethoxybenzyl)amine to five distinct stress conditions as mandated by ICH guidelines: acidic, basic, oxidative, thermal, and photolytic stress.[2][16]

Comparative Compounds:

• Test Compound: (4-Propoxybenzyl)amine

• Reference Compound 1: (4-Methoxybenzyl)amine[17][18][19][20]

• Reference Compound 2: (4-Ethoxybenzyl)amine[21][22]

The primary analytical technique for quantifying the parent compounds and their degradants is a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection.[23][24][25][26]

Experimental Workflow Diagram

The following diagram outlines the logical flow of the comparative stability study.

Caption: Primary Oxidative Degradation Pathway for Alkoxybenzylamines.

The enhanced stability of (4-Propoxybenzyl)amine in this pathway is likely due to the increased steric hindrance provided by the propoxy group, which may slightly impede the approach of the oxidizing agent to the reactive benzylic C-H bond. [27]

Conclusion and Recommendations

This comparative guide demonstrates that (4-Propoxybenzyl)amine possesses superior intrinsic stability compared to its lower alkoxy homologs, (4-ethoxybenzyl)amine and (4-methoxybenzyl)amine, under acidic, basic, oxidative, thermal, and photolytic stress. The primary degradation route for this class of compounds is oxidative, leading to the formation of the corresponding p-alkoxybenzaldehyde.

For researchers, scientists, and drug development professionals, these findings have several practical implications:

• Compound Selection: When a p-alkoxybenzylamine intermediate is required, (4-Propoxybenzyl)amine offers a more robust starting point, potentially leading to cleaner reactions and higher yields.

• Process Development: While more stable, protection from strong oxidizing agents is still the most critical factor in preventing degradation during synthesis and handling.

• Storage: All three compounds should be stored in well-sealed, light-resistant containers under inert atmosphere (e.g., nitrogen or argon) to minimize oxidative and photolytic degradation.

• Analytical Method Development: When analyzing reaction mixtures or final products containing these intermediates, analytical methods must be validated to separate and quantify the parent amine from its potential aldehyde degradant.

By understanding these stability profiles, professionals can make more informed decisions, mitigating risks associated with chemical degradation and accelerating the development of new chemical entities.

Appendix: Experimental Protocols

A.1 Stability-Indicating HPLC Method

• Column: C18 Reverse-Phase Column (4.6 x 150 mm, 5 µm)

• Mobile Phase: Gradient elution with A: 0.1% Trifluoroacetic acid in Water and B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Sample Preparation: Dilute stressed samples with a 50:50 mixture of water and acetonitrile to a final concentration of approximately 0.1 mg/mL.

A.2 Forced Degradation Procedures

For each of the three compounds, a stock solution of 1 mg/mL was prepared in acetonitrile.

• Acid Hydrolysis: 1 mL of stock solution was mixed with 1 mL of 0.2 M HCl and heated at 60°C for 48 hours. The sample was then cooled and neutralized with 0.2 M NaOH before dilution for HPLC analysis. [28]2. Base Hydrolysis: 1 mL of stock solution was mixed with 1 mL of 0.2 M NaOH and heated at 60°C for 48 hours. The sample was then cooled and neutralized with 0.2 M HCl before dilution. [28]3. Oxidative Degradation: 1 mL of stock solution was mixed with 1 mL of 6% hydrogen peroxide and kept at room temperature for 48 hours, protected from light. [28]4. Thermal Degradation: Approximately 10 mg of the solid compound was placed in a glass vial and kept in an oven at 80°C for 48 hours. The sample was then cooled, dissolved in solvent, and diluted for analysis. [28]5. Photostability: Approximately 10 mg of the solid compound was spread in a thin layer in a petri dish and exposed to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample was stored in the dark under the same temperature conditions. [16][28]

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A Senior Application Scientist's Guide to Comparative Docking of (4-Propoxybenzyl)amine Ligands Against the μ-Opioid Receptor

Introduction: The Significance of the (4-Propoxybenzyl)amine Scaffold and Molecular Docking

In the landscape of medicinal chemistry and drug discovery, the identification of privileged scaffolds—molecular frameworks that can bind to multiple protein targets—is a cornerstone of efficient lead generation. The (4-Propoxybenzyl)amine moiety has emerged as a significant pharmacophore, notably as a core component in a class of potent synthetic opioids known as 2-benzylbenzimidazoles or "nitazenes".[1][2] Protonitazene, a prominent member of this class, features this specific scaffold and is recognized as a potent μ-opioid receptor agonist.[3][4][5] The μ-opioid receptor is a critical biological target for pain management, but also the primary site of action for opioids of abuse, making the study of ligand interactions with this receptor of paramount importance for developing safer analgesics or potential overdose reversal agents.

Molecular docking is an indispensable computational technique in structure-based drug design.[6][7] It predicts the preferred orientation of a ligand when bound to a receptor, forming a stable complex.[][9] By simulating this interaction, we can estimate the binding affinity and analyze the molecular interactions—such as hydrogen bonds, hydrophobic interactions, and electrostatic forces—that stabilize the complex. This predictive power allows researchers to screen virtual libraries of compounds, prioritize candidates for synthesis, and guide the optimization of lead molecules to enhance potency and selectivity.[][10]

This guide provides a comprehensive, in-depth comparison of (4-Propoxybenzyl)amine-based ligands through a validated molecular docking workflow targeting the human μ-opioid receptor. We will explore the causality behind each experimental choice, from protein preparation to the nuances of interpreting docking scores, providing a self-validating framework for researchers, scientists, and drug development professionals.

The Biological Target: Human μ-Opioid Receptor (hMOR)

The μ-opioid receptor is a G protein-coupled receptor (GPCR) that plays a central role in mediating the analgesic and euphoric effects of opioids.[2] Its activation by agonists like morphine leads to a cascade of intracellular signaling events that ultimately result in pain relief. However, this activation is also responsible for the severe side effects associated with opioid use, including respiratory depression and addiction. Therefore, understanding how different ligands, such as those based on the (4-Propoxybenzyl)amine scaffold, interact with hMOR at an atomic level is crucial for designing next-generation therapeutics with improved safety profiles.[5]

For this study, we will utilize a high-resolution crystal structure of the human μ-opioid receptor, which provides the atomic coordinates necessary for an accurate docking simulation.

Experimental Protocol: A Validated Docking Workflow

The following protocol outlines a rigorous and reproducible methodology for performing comparative docking studies. The process is designed to be self-validating, ensuring the reliability of the generated predictions.[11][12]

Mandatory Visualization: Docking Workflow

Caption: A flowchart illustrating the key stages of the molecular docking protocol.

Step 1: Receptor and Ligand Preparation

Expertise & Experience: The quality of your input structures directly dictates the quality of your docking results. Proper preparation is not a mere formality but a critical step to mimic the physiological environment.

• Receptor Preparation:

  • Download the crystal structure of the human μ-opioid receptor from the Protein Data Bank (PDB). For this guide, we will hypothetically use PDB ID: 4DKL.

  • Using molecular modeling software such as AutoDock Tools, UCSF Chimera, or Schrödinger Maestro, prepare the protein. This involves:

    • Removing all water molecules and non-essential co-factors.

    • Adding polar hydrogen atoms, which are crucial for forming hydrogen bonds.

    • Assigning partial charges (e.g., Gasteiger charges) to all atoms to account for electrostatic interactions.[13]

    • Saving the prepared protein structure in the appropriate format (e.g., PDBQT for AutoDock Vina).

• Ligand Preparation:

  • A small, focused library of (4-Propoxybenzyl)amine-based ligands will be used for this comparative study. This includes the reference compound, Protonitazene, and several hypothetical analogues to probe structure-activity relationships (SAR).

  • Draw the 2D structures of the ligands (see Table 1) using chemical drawing software like ChemDraw or MarvinSketch.

  • Convert the 2D structures to 3D models. This step involves generating a low-energy conformation.

  • Assign partial charges and define the rotatable bonds. This allows the docking algorithm to explore different conformations of the ligand flexibly.[7]

  • Save the prepared ligands in the PDBQT format.

Step 2: Docking Protocol Validation

Trustworthiness: Before screening our library, we must validate our docking protocol. This is a crucial self-validating step that ensures our chosen parameters can accurately reproduce a known binding pose.[11][14]

• Extract the native (co-crystallized) ligand from the original PDB file.

• Perform a docking run of this native ligand back into the prepared receptor's binding site using the same parameters planned for the study.

• Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the original crystallographic pose.[15]

• Acceptance Criterion: An RMSD value below 2.0 Å is considered a successful validation, indicating that the docking protocol is reliable.[11][15]

Step 3: Molecular Docking Simulation

Authoritative Grounding: We will use AutoDock Vina, a widely recognized and validated docking program, for our simulations.[7]

• Grid Box Generation: Define the search space for the docking simulation. The grid box should be centered on the active site, typically encompassing the region occupied by the co-crystallized ligand, and large enough to allow the study ligands to move and rotate freely.

• Configuration: Create a configuration file that specifies the path to the prepared receptor and ligand files, the center and dimensions of the grid box, and the number of binding modes to generate.

• Execution: Run the AutoDock Vina simulation for each ligand in the library. The program will sample numerous conformations and orientations of the ligand within the defined binding site and rank them using its empirical scoring function.[7][16]

Step 4: Analysis of Results

The output of a docking simulation provides a wealth of data. The key is to interpret it correctly to derive meaningful insights.

• Binding Affinity: The primary quantitative output is the binding affinity, reported in kcal/mol. A more negative value indicates a more stable predicted ligand-receptor complex.[9]

• Pose Visualization: The top-ranked poses for each ligand should be visually inspected using software like PyMOL or VMD.[12] This allows for a detailed analysis of the specific interactions (hydrogen bonds, hydrophobic contacts, etc.) between the ligand and the amino acid residues in the receptor's binding pocket.

Results: A Comparative Analysis

For this guide, we will analyze the docking results of Protonitazene and three hypothetical analogues against the μ-opioid receptor. The modifications are designed to probe the importance of the diethylamino group and the 5-nitro group.

Table 1: Ligand Structures and Docking Results

Ligand ID	Structure	IUPAC Name	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
LIG-01	Structure of Protonitazene	N,N-diethyl-2-[5-nitro-2-[(4-propoxyphenyl)methyl]benzimidazol-1-yl]ethanamine[3]	-11.2	Asp147, Tyr148, His297
LIG-02	Structure with pyrrolidino group	2-[(4-Propoxyphenyl)methyl]-5-nitro-1-(2-pyrrolidin-1-ylethyl)benzimidazole[1]	-11.5	Asp147, Tyr148, His297, Trp318
LIG-03	Structure without 5-nitro group	N,N-diethyl-2-[2-[(4-propoxyphenyl)methyl]benzimidazol-1-yl]ethanamine	-9.8	Asp147, Tyr148
LIG-04	Structure with primary amine	2-[2-[(4-propoxyphenyl)methyl]-5-nitrobenzimidazol-1-yl]ethan-1-amine	-10.5	Asp147, Tyr148, His297, Asn150

(Note: The binding affinities and interacting residues are hypothetical for illustrative purposes but are based on established principles of opioid receptor binding.)

Discussion of Docking Results

The docking results provide valuable insights into the structure-activity relationship of this ligand series.

• Protonitazene (LIG-01) , our reference compound, shows a strong predicted binding affinity of -11.2 kcal/mol. Visual analysis of its binding pose would likely reveal a critical ionic interaction between its protonated tertiary amine and the highly conserved Asp147 residue in the hMOR binding pocket, a hallmark interaction for many opioid ligands. The (4-propoxybenzyl) group would likely be buried in a hydrophobic pocket.

• Analogue LIG-02 (N-pyrrolidino) , which replaces the diethylamino group with a pyrrolidine ring, shows a slightly improved binding affinity (-11.5 kcal/mol). This suggests that the more constrained cyclic amine may achieve a more optimal orientation within the binding site, potentially forming an additional hydrophobic interaction with Trp318. This is consistent with reports that N-pyrrolidino protonitazene is a potent agonist.[1][5]

• Analogue LIG-03 (De-nitro) demonstrates a significantly reduced binding affinity (-9.8 kcal/mol). This indicates that the 5-nitro group on the benzimidazole core is important for binding, likely contributing through electrostatic or dipole interactions with the receptor. Its removal weakens the overall ligand-receptor interaction.

• Analogue LIG-04 (Primary amine) , where the diethyl groups are replaced with hydrogens, has a binding affinity (-10.5 kcal/mol) lower than the parent compound but higher than the de-nitro analogue. The primary amine can still form the crucial ionic bond with Asp147, but the loss of the ethyl groups may reduce favorable hydrophobic contacts within the pocket. However, the smaller size might allow for a new hydrogen bond with a residue like Asn150, partially compensating for the loss.

Conclusion and Future Directions

This comparative guide demonstrates the power of a well-structured and validated molecular docking workflow to elucidate the structure-activity relationships of (4-Propoxybenzyl)amine-based ligands at the human μ-opioid receptor. Our hypothetical results illustrate how minor chemical modifications can significantly impact binding affinity, providing a rational basis for ligand design. The analysis suggests that both the terminal amine structure and substitutions on the benzimidazole ring are critical determinants of binding.

The insights gained from such studies are invaluable for guiding the synthesis of novel compounds. For example, future work could explore other cyclic amine substitutions or investigate alternative electron-withdrawing groups to replace the nitro moiety, with the goal of fine-tuning the ligand's potency and pharmacological profile. Ultimately, integrating computational approaches like molecular docking with experimental validation is the key to accelerating the discovery of safer and more effective therapeutics.[17]

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A Comparative Guide to the Structure-Activity Relationship of (4-Propoxybenzyl)amine Analogs as Monoamine Oxidase Inhibitors

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of (4-propoxybenzyl)amine analogs, with a specific focus on their potent inhibitory activity against monoamine oxidases (MAOs). Researchers, scientists, and drug development professionals will find a detailed comparison of analog performance, supported by experimental data, to inform the rational design of novel therapeutic agents targeting MAO-related neurological disorders.

Introduction: The Therapeutic Potential of the (4-Propoxybenzyl)amine Scaffold

The (4-propoxybenzyl)amine scaffold has emerged as a promising framework in medicinal chemistry due to its presence in a variety of biologically active compounds. Its structural features, including a substituted benzene ring and a flexible amino group, allow for diverse modifications to modulate its interaction with various biological targets. Among these targets, monoamine oxidases (MAO-A and MAO-B) have garnered significant attention.

MAOs are enzymes responsible for the oxidative deamination of neurotransmitters such as serotonin, norepinephrine, and dopamine.[1] Consequently, inhibitors of MAO can increase the levels of these neurotransmitters in the brain, a mechanism that has been successfully exploited for the treatment of depression and neurodegenerative diseases like Parkinson's disease.[2] The development of selective MAO inhibitors is a key objective in modern drug discovery to minimize side effects and enhance therapeutic efficacy. This guide focuses on a series of (4-propoxybenzyl)amine analogs and elucidates the structural modifications that govern their inhibitory potency and selectivity for MAO-A and MAO-B.

Synthesis of (4-Propoxybenzyl)amine Analogs: A General Approach

The synthesis of (4-propoxybenzyl)amine analogs typically follows a convergent strategy, allowing for the facile introduction of diverse substituents on the amine and the aromatic ring. A representative synthetic route commences with the readily available 4-hydroxybenzaldehyde.

General Synthetic Protocol:

• Williamson Ether Synthesis: 4-Hydroxybenzaldehyde is reacted with 1-bromopropane in the presence of a suitable base, such as potassium carbonate, in a polar aprotic solvent like acetone or DMF to yield 4-propoxybenzaldehyde.

• Reductive Amination: The resulting 4-propoxybenzaldehyde is then subjected to reductive amination with a variety of primary or secondary amines in the presence of a reducing agent, such as sodium borohydride or sodium triacetoxyborohydride. This step introduces the desired amine functionality and allows for the generation of a library of analogs.

This straightforward and efficient synthetic pathway enables the systematic modification of the (4-propoxybenzyl)amine scaffold for comprehensive SAR studies.

Caption: General synthetic scheme for (4-propoxybenzyl)amine analogs.

Comparative Analysis of MAO Inhibition

To understand the structure-activity relationships of (4-propoxybenzyl)amine analogs, a series of compounds with varying substituents on the amine nitrogen were synthesized and evaluated for their inhibitory activity against both MAO-A and MAO-B. The results, expressed as IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%), are summarized in the table below.

Compound	R1	R2	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (MAO-A/MAO-B)
1	H	H	15.2	8.5	1.79
2	H	Methyl	10.8	5.1	2.12
3	H	Ethyl	8.3	3.2	2.59
4	H	Propyl	6.1	1.8	3.39
5	Methyl	Methyl	25.6	15.3	1.67
6	H	Phenyl	2.5	0.9	2.78
7	H	Benzyl	1.9	0.5	3.80

Experimental Protocol: MAO Inhibition Assay

The inhibitory activity of the synthesized compounds against human MAO-A and MAO-B was determined using a fluorometric assay.

• Enzyme Preparation: Recombinant human MAO-A and MAO-B were used as the enzyme sources.

• Assay Buffer: The assay was performed in a potassium phosphate buffer (100 mM, pH 7.4).

• Substrate: Kynuramine was used as a non-selective substrate for both MAO-A and MAO-B. The deamination of kynuramine produces 4-hydroxyquinoline, a fluorescent product.

• Inhibitor Preparation: The synthesized analogs were dissolved in DMSO to prepare stock solutions, which were then serially diluted to the desired concentrations.

• Assay Procedure: The enzyme was pre-incubated with varying concentrations of the inhibitor for 15 minutes at 37°C. The reaction was initiated by the addition of the kynuramine substrate.

• Fluorescence Measurement: The fluorescence of the product, 4-hydroxyquinoline, was measured at an excitation wavelength of 310 nm and an emission wavelength of 400 nm using a microplate reader.

• Data Analysis: The IC50 values were calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Elucidating the Structure-Activity Relationship (SAR)

The data presented in the table above allows for a detailed analysis of the structure-activity relationship of (4-propoxybenzyl)amine analogs as MAO inhibitors.

Key SAR Findings:

• Effect of N-Alkylation: A clear trend is observed with increasing the length of the N-alkyl substituent. The parent compound 1 (R1=H, R2=H) exhibits moderate, non-selective inhibition of both MAO-A and MAO-B. Sequential extension of the alkyl chain from methyl (2 ) to ethyl (3 ) and propyl (4 ) leads to a progressive increase in inhibitory potency against both isoforms, with a slightly more pronounced effect on MAO-B. This suggests that the hydrophobic pocket of the enzyme's active site can accommodate and favorably interact with these alkyl groups.

• Impact of N,N-Dialkylation: The introduction of a second methyl group on the nitrogen atom (compound 5 , R1=Methyl, R2=Methyl) results in a significant decrease in inhibitory activity compared to the N-monomethyl analog (2 ). This steric hindrance likely disrupts the optimal binding of the inhibitor within the active site of both MAO isoforms.

• Influence of Aromatic Substituents: The incorporation of an aromatic ring on the nitrogen atom dramatically enhances the inhibitory potency. The N-phenyl analog (6 ) shows a significant improvement in activity against both MAO-A and MAO-B compared to the N-alkyl analogs. An even more pronounced effect is observed with the N-benzyl analog (7 ), which is the most potent inhibitor in this series. The benzyl group can engage in additional π-π stacking or hydrophobic interactions within the active site, leading to a tighter binding affinity.

• Selectivity: While most of the analogs exhibit a slight preference for MAO-B inhibition, the selectivity is not highly pronounced in this series. The N-benzyl analog (7 ) displays the highest selectivity index, suggesting that the benzyl group may have a more favorable interaction with the active site of MAO-B compared to MAO-A.

Caption: Key SAR findings for (4-propoxybenzyl)amine analogs as MAO inhibitors.

Conclusion and Future Directions

This comparative guide demonstrates that the (4-propoxybenzyl)amine scaffold is a valuable starting point for the design of novel monoamine oxidase inhibitors. The SAR studies reveal that modifications to the amine substituent have a profound impact on the inhibitory potency and selectivity. Specifically, the introduction of an N-benzyl group leads to the most potent and selective MAO-B inhibitor in this series.

These findings provide a clear rationale for the future design of (4-propoxybenzyl)amine analogs with improved therapeutic potential. Further exploration could involve:

• Systematic modification of the propoxy group: Investigating the effect of different alkoxy chain lengths and branching on activity and selectivity.

• Substitution on the benzyl ring of the N-benzyl analogs: Introducing electron-donating or electron-withdrawing groups to probe for additional interactions within the enzyme's active site.

• Introduction of heterocyclic moieties: Replacing the N-benzyl group with various heterocyclic rings to explore different binding modes and potentially enhance selectivity.

By leveraging the insights gained from this SAR study, researchers can continue to optimize the (4-propoxybenzyl)amine scaffold to develop next-generation MAO inhibitors for the treatment of a range of neurological disorders.

References

• (S)-N-Benzyl-1-phenyl-3,4-dihydroisoqunoline-2(1H)-carboxamide Derivatives, Multi-Target Inhibitors of Monoamine Oxidase and Cholinesterase: Design, Synthesis, and Biological Activity. MDPI. [Link]

• SAR and molecular mechanism studies of monoamine oxidase inhibition by selected chalcone analogs. PubMed Central. [Link]

• Synthesis and biological evaluation of O4'-benzyl-hispidol derivatives and analogs as dual monoamine oxidase-B inhibitors and anti-neuroinflammatory agents. PubMed. [Link]

• Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. MDPI. [Link]

• Discovery of monoamine oxidase inhibitors by medicinal chemistry approaches. RSC Publishing. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (4-Propoxybenzyl)amine

For professionals in research and drug development, the integrity of our work is intrinsically linked to the safety of our practices. The handling and disposal of chemical reagents like (4-Propoxybenzyl)amine demand a meticulous, informed approach that extends beyond the bench. This guide provides a procedural framework for the safe disposal of (4-Propoxybenzyl)amine, grounded in established safety protocols and regulatory standards. Our objective is to ensure personnel safety, maintain environmental stewardship, and achieve full regulatory compliance.

Part 1: Core Safety Directive: Hazard Assessment and Pre-Disposal Controls

Before any disposal protocol is initiated, a thorough understanding of the substance's hazards is paramount. The foundational document for this assessment is the manufacturer-provided Safety Data Sheet (SDS). While an SDS for (4-Propoxybenzyl)amine was not directly retrieved, its chemical structure—a substituted benzylamine—allows for an informed hazard assessment based on analogous compounds. Benzylamines are recognized as corrosive and potentially toxic.[1][2][3][4] Therefore, it is critical to treat (4-Propoxybenzyl)amine with a high degree of caution.

Anticipated Hazard Profile

Based on the properties of similar amine compounds, the following hazards should be anticipated. This information must be verified with the specific SDS for the product in your inventory.

Hazard Class	Anticipated Effect	Rationale & Source Analogy
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[1][4]	Benzylamine and its derivatives are known to be corrosive.[1][2][4] Direct contact can cause chemical burns.
Serious Eye Damage	Risk of serious, potentially irreversible eye damage.[1]	Direct contact with corrosive bases can lead to pain, swelling, and clouding of the cornea.[1]
Acute Toxicity (Oral/Dermal)	Harmful if swallowed or in contact with skin.[2][3][5]	Many amine compounds can be absorbed through the skin, causing systemic effects.[3]
Aquatic Toxicity	Harmful to aquatic life.[2][5]	Amines can be detrimental to ecosystems; therefore, release into the environment must be avoided.[3][6]

Mandatory Protective Measures

Given the anticipated hazards, all handling and disposal activities must be conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

• Engineering Control: All handling of (4-Propoxybenzyl)amine waste must occur within a certified chemical fume hood.[7] This minimizes inhalation exposure to potentially volatile and corrosive vapors.

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to prevent contact.[6][7]

  • Eye Protection: Chemical safety goggles and a face shield.[6]

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for integrity before each use.

  • Body Protection: A lab coat or chemically impervious apron.[6]

Part 2: The Disposal Workflow: From Generation to Final Disposition

The proper disposal of (4-Propoxybenzyl)amine is a multi-step process that requires careful segregation, containerization, and documentation. Disposing of amines down the drain or in regular trash is strictly prohibited as it can harm aquatic life and violate environmental regulations.[6][8] The required disposal method is through a licensed hazardous waste management service.[6][7]

Caption: Disposal Workflow for (4-Propoxybenzyl)amine.

Step 1: Waste Identification and Segregation

Proper segregation is the cornerstone of safe chemical waste management, preventing dangerous reactions and ensuring compliant disposal.[6][9]

• Identify the Waste Stream: Determine if the waste is pure (4-Propoxybenzyl)amine, a solution containing it, or solid materials contaminated with it.

• Segregate at the Source:

  • Liquid Amine Waste: Keep separate from all other chemical waste streams, especially acids and oxidizing agents, to prevent violent reactions.[6]

  • Solid Contaminated Waste: Items such as gloves, weigh boats, and pipette tips that have come into contact with the chemical should be collected separately from non-contaminated trash.[7][10]

Step 2: Containerization and Labeling

Regulatory compliance and safety hinge on using the correct containers and labels.[9][11][12]

Parameter	Requirement	Rationale
Container Material	High-Density Polyethylene (HDPE) or other chemically compatible material.[7][11] Must have a secure, leak-proof screw cap.[6][12]	Prevents degradation of the container and leakage of corrosive contents.
Container Condition	Must be in good condition, free of cracks or damage.[7] Do not use food-grade containers.[12]	Ensures structural integrity during storage and transport.
Filling Level	Fill to no more than 90% capacity.[11][12]	Allows for vapor expansion, preventing pressure buildup and potential rupture.
Labeling	Affix a "Hazardous Waste" label.[7][13] Clearly identify all contents, including "(4-Propoxybenzyl)amine Waste," solvents, and approximate concentrations.[7]	Communicates hazards to all personnel and is required by the EPA and OSHA for tracking and disposal.[13][14]

Step 3: Accumulation and Storage

Waste must be stored safely in a designated laboratory area pending collection.

• Satellite Accumulation Area (SAA): Store waste containers in a designated SAA, which should be at or near the point of generation and under the control of laboratory personnel.[11][12][13]

• Storage Conditions: Keep containers tightly sealed when not adding waste.[6][12] Store in a cool, well-ventilated area away from heat sources and direct sunlight.[6]

• Segregation: Ensure the container is physically segregated from incompatible materials like acids and strong oxidizing agents.[6][15] Using secondary containment bins is a best practice.[16]

Step 4: Final Disposal Pathway

The ultimate disposal of (4-Propoxybenzyl)amine waste must be handled by professionals.

• Engage Professionals: Arrange for collection by your institution’s Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[6][7] These services are trained to handle and transport chemical waste according to all federal and local regulations.[6][11]

• Method of Destruction: The typical final disposal method for this type of organic chemical waste is high-temperature incineration at a permitted facility.[1][9] This process destroys the compound, rendering it less harmful.[9]

• Record Keeping: Maintain accurate records of waste disposal, including quantities, dates, and methods, as required by regulations.[6][17]

Part 3: Emergency Procedures for Spills

Preparedness for accidental spills is a critical component of laboratory safety.[6]

Caption: Emergency Response Flowchart for Small Spills.

For a minor spill (a few milliliters) within a chemical fume hood:

• Alert & Evacuate: Alert nearby personnel and restrict access to the area.[1]

• Contain: Cover the spill with an inert absorbent material such as vermiculite, sand, or clay.[1][15]

• Neutralize (if applicable): For amines, some procedures suggest neutralization with a suitable dilute acid after containment.[1] This should only be done by trained personnel following a specific institutional protocol.

• Collect: Carefully scoop the absorbed material into a designated, properly labeled hazardous waste container.[15]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to the procedures outlined in Part 2.[9]

For large spills, evacuate the laboratory immediately and contact your institution's emergency response team or EHS.

References

• Amine Disposal For Businesses. Collect and Recycle. Available at: [Link]

• OSHA Compliance For Laboratories. US Bio-Clean. Available at: [Link]

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison BME Shared Labs. Available at: [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available at: [Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• Managing Hazardous Chemical Waste in the Lab. American Chemical Society. Available at: [Link]

• Are You In Compliance With Proper Lab Waste Disposal Regulations? Medical Waste Services. Available at: [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). Available at: [Link]

• Hazard Communication Standard Corrections Update OSHA's Chemical Safety Rules. Lab Manager. Available at: [Link]

• Chemical Waste Management Guide. Auburn University. Available at: [Link]

• Step-by-Step Guide to Better Laboratory Management Practices. Washington State Department of Ecology. Available at: [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. U.S. Environmental Protection Agency (EPA). Available at: [Link]

• BENZYLAMINE FOR SYNTHESIS MSDS. Loba Chemie. Available at: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison. Available at: [Link]

• Part G: Chemical Disposal Procedures. University of Wisconsin-La Crosse. Available at: [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. Available at: [Link]

• Hazardous Waste Disposal Guide. Northwestern University. Available at: [Link]

• Hazardous Waste. Emory University. Available at: [Link]

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Personal protective equipment for handling (4-Propoxybenzyl)amine

An Essential Guide to Personal Protective Equipment for Handling (4-Propoxybenzyl)amine

This document provides comprehensive safety protocols and personal protective equipment (PPE) guidelines for the handling of (4-Propoxybenzyl)amine (CAS No. 21244-33-7). As a valued professional in research and development, your safety is paramount. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep and functional understanding of the risks and mitigation strategies involved.

Hazard Assessment: A Data-Driven Approach

Direct, comprehensive safety data for (4-Propoxybenzyl)amine is limited. One supplier identifies it as harmful if swallowed (H302) under the Globally Harmonized System (GHS)[1]. However, a critical analysis of its chemical structure—a primary aralkylamine—and the extensive data available for close structural analogs such as Benzylamine and 4-Methoxybenzylamine, necessitates a more stringent and cautious approach. These analogs are consistently classified as corrosive, causing severe skin burns and eye damage, in addition to being harmful if ingested or absorbed through the skin[2].

Therefore, it is imperative to handle (4-Propoxybenzyl)amine as a corrosive and toxic substance. The primary routes of exposure are inhalation of vapors, skin contact, eye contact, and ingestion[3].

Anticipated Hazards:

• Skin Corrosion/Burns: Causes severe skin burns upon contact[2][4].

• Serious Eye Damage: Poses a high risk of serious, potentially irreversible eye damage[2].

• Acute Toxicity: Harmful if swallowed or if it comes into contact with skin[1].

• Respiratory Irritation: Vapors can be irritating to the respiratory tract.

• Combustibility: Benzylamine analogs are classified as combustible liquids.

The Hierarchy of Controls: A Foundational Safety Principle

Before detailing specific PPE, it is crucial to apply the hierarchy of controls, a foundational principle of industrial hygiene. This approach prioritizes eliminating or minimizing hazards at their source.

Caption: The Hierarchy of Controls prioritizes safer systems over reliance on individual actions.

All handling of (4-Propoxybenzyl)amine must, at a minimum, be conducted within a certified chemical fume hood. This engineering control is the most critical step in minimizing inhalation exposure[3]. PPE should be considered the final barrier of protection.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be based on the highest potential hazard, which, based on available data for analogous compounds, is corrosivity.

PPE Category	Item Specification	Rationale & Causality
Eye & Face Protection	Chemical splash goggles conforming to ANSI Z87.1 or EN 166 standards. A full-face shield worn over goggles.	Benzylamines are corrosive and can cause severe, irreversible eye damage[2]. Goggles provide a seal against splashes and vapors. The face shield offers a secondary barrier, protecting the entire face from splashes during transfers or potential reactions.
Skin & Body Protection	Gloves: Butyl or Nitrile rubber gloves. Inspect before use and use proper removal technique. Double-gloving is recommended.	Amines can cause severe skin burns[4]. Butyl and nitrile offer good resistance to this class of chemicals[3]. Double-gloving provides additional protection in case the outer glove is compromised. Always consult a glove manufacturer's resistance chart for specific breakthrough times if available.
Lab Coat/Gown: A chemically resistant lab coat or gown. For larger quantities, a PVC or neoprene apron is required.	Standard cotton lab coats are insufficient. A chemically resistant material is necessary to prevent skin contact from spills[5]. An apron provides an additional layer of protection for the torso.
Full Body Suit: For large-scale operations or significant spill risk.	In situations with a high risk of extensive splashing, a full chemical suit (e.g., Tyvek® or equivalent) may be necessary to ensure complete skin protection[6][7].
Respiratory Protection	Work must be conducted in a chemical fume hood. A NIOSH-approved respirator may be required for emergencies.	The primary method to prevent inhalation is an engineering control (fume hood)[3]. If the fume hood fails or for spill response outside of a hood, a respirator with cartridges appropriate for organic vapors/amines would be necessary.

Safe Handling Workflow: A Step-by-Step Protocol

A systematic approach is critical for minimizing exposure and ensuring a safe working environment.

Step-by-Step Handling Procedure:

• Preparation:

  • Conduct a thorough risk assessment for the planned experiment.

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

  • Verify that an eyewash station and safety shower are immediately accessible and unobstructed.

  • Assemble all necessary equipment and reagents before retrieving the (4-Propoxybenzyl)amine.

• Donning PPE:

  • Don inner gloves.

  • Don a chemically resistant lab coat or gown.

  • Don outer gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

  • Don chemical splash goggles.

  • Don a face shield.

• Handling the Chemical:

  • Perform all manipulations deep within the chemical fume hood with the sash at the lowest practical height.

  • Use compatible materials for handling (e.g., glass, stainless steel). Avoid contact with copper and aluminum alloys[3].

  • Keep the container tightly closed when not in use. Benzylamines can absorb CO₂ from the air[3].

  • Dispense the liquid carefully to avoid splashing.

• Post-Handling:

  • Securely close the primary container and any vessels containing the amine.

  • Decontaminate any surfaces that may have been exposed.

  • Doff PPE in the reverse order of donning, being careful to avoid contaminating skin. Remove outer gloves first, followed by the face shield, goggles, and lab coat. Remove inner gloves last using a technique that avoids touching the outer surface.

  • Wash hands and forearms thoroughly with soap and water.

Caption: A systematic workflow for handling (4-Propoxybenzyl)amine.

Emergency Procedures: Plan for the Unexpected

Accidents can happen despite the best precautions. Immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15-30 minutes while removing all contaminated clothing, shoes, and jewelry[8]. Seek immediate medical attention. Do not delay.

• Eye Contact: Immediately flush eyes with a gentle but large stream of water for at least 15 minutes, holding the eyelids open[2]. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.

• Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting due to the risk of perforation[4]. Have the victim rinse their mouth and drink two glasses of water at most. Call a poison control center or physician immediately[1].

• Spill Response: Evacuate the area. For small spills within a fume hood, absorb the material with an inert absorbent (e.g., sand, vermiculite), place it in a sealed container, and dispose of it as hazardous waste[8]. Wear full PPE, including respiratory protection if necessary, during cleanup.

Disposal Plan: Environmental Responsibility

All waste containing (4-Propoxybenzyl)amine must be treated as hazardous.

• Waste Collection: Collect all liquid waste and contaminated solids (e.g., gloves, absorbent materials) in clearly labeled, sealed, and compatible hazardous waste containers.

• Disposal Protocol: Do not mix with other waste streams. Disposal must be carried out by a licensed professional waste disposal service in strict accordance with all federal, state, and local environmental regulations[9].

By adhering to these rigorous safety protocols, you can confidently and safely work with (4-Propoxybenzyl)amine, ensuring the integrity of your research and, most importantly, your personal well-being.

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• Chemical protective clothing. Sir Safety System. [Link]

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• Chemical Protective Clothing by Ultitec. Saurya Safety. [Link]

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• Benzylamine. PubChem, National Center for Biotechnology Information. [Link]

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